2-amino-5-methyl-2H-pyrazin-3-one

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 2-amino-5-methyl-2H-pyrazin-3-one and its Derivatives

Abstract

The 2(1H)-pyrazinone scaffold is a privileged heterocyclic motif found in a multitude of natural products and pharmacologically active compounds.[1][2] Its structural features are pivotal in medicinal chemistry, contributing to a wide array of biological activities. This guide provides a comprehensive overview of the synthetic strategies for constructing the 2-amino-5-methyl-2H-pyrazin-3-one core, a key building block for further chemical exploration. We will delve into the mechanistic underpinnings of the foundational synthetic routes and provide detailed, field-proven protocols. Furthermore, this document will explore the diverse methodologies for the derivatization of the pyrazinone core, enabling the generation of compound libraries for drug discovery and development.

Introduction: The Significance of the Pyrazinone Core

Pyrazinones, and more specifically 2(1H)-pyrazinones, are a class of nitrogen-containing heterocycles that have garnered significant attention from the scientific community.[1][2] Their prevalence in nature, from microbial metabolites to marine alkaloids, underscores their evolutionary selection as biologically relevant scaffolds.[1][2] In the realm of medicinal chemistry, the pyrazinone nucleus serves as a versatile template for the design of therapeutic agents targeting a range of diseases. The arrangement of nitrogen atoms and the carbonyl group within the ring allows for a variety of intermolecular interactions, including hydrogen bonding and metal coordination, which are crucial for molecular recognition at biological targets.[1][2]

The subject of this guide, 2-amino-5-methyl-2H-pyrazin-3-one, is a particularly valuable building block. The presence of a primary amino group at the 2-position offers a handle for a wide range of chemical modifications, allowing for the exploration of structure-activity relationships (SAR) in drug discovery programs. The methyl group at the 5-position provides a degree of steric and electronic influence that can be crucial for target engagement.

This guide will first focus on the fundamental synthesis of the 2-amino-5-methyl-2H-pyrazin-3-one core, followed by an in-depth exploration of derivatization strategies to access a diverse chemical space.

Synthesis of the 2-amino-5-methyl-2H-pyrazin-3-one Core

The most direct and widely applicable method for the construction of the 2(1H)-pyrazinone ring is the condensation of an α-amino acid amide with a 1,2-dicarbonyl compound.[1][3] This approach, often referred to as the method of Jones and Karmas and Spoerri, provides a convergent and efficient route to the desired heterocyclic system.[1][3]

Mechanistic Insights

The reaction proceeds through a cascade of condensation and cyclization steps. The initial step involves the nucleophilic attack of the α-amino group of the amino acid amide onto one of the carbonyl groups of the 1,2-dicarbonyl compound, forming a hemiaminal intermediate. Subsequent dehydration leads to the formation of a Schiff base (imine). An intramolecular cyclization then occurs, where the amide nitrogen attacks the second carbonyl group, forming a six-membered dihydropyrazinone ring. Finally, aromatization, often through air oxidation or with the aid of a mild oxidizing agent, yields the stable 2(1H)-pyrazinone product.

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Caption: Generalized workflow for the synthesis of 2(1H)-pyrazinones.

To synthesize 2-amino-5-methyl-2H-pyrazin-3-one, the logical precursors are a diamino derivative of an amino acid amide and methylglyoxal. The reaction of 2,2-diaminoacetamide with methylglyoxal is a plausible route.

Experimental Protocol: Synthesis of 2-amino-5-methyl-2H-pyrazin-3-one

This protocol is a representative procedure based on the established methodology. Optimization of reaction conditions may be necessary for specific substrates.

Materials:

• 2,2-Diaminoacetamide hydrochloride

• Methylglyoxal (40% solution in water)

• Sodium hydroxide

• Methanol

• Dichloromethane

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Preparation of the Free Base: In a round-bottom flask, dissolve 2,2-diaminoacetamide hydrochloride (1.0 eq) in a minimal amount of water. Cool the solution in an ice bath and slowly add a solution of sodium hydroxide (1.0 eq) to neutralize the hydrochloride and generate the free base in situ.

• Condensation Reaction: To the cooled solution of the free base, add methanol as a co-solvent. Slowly add a solution of methylglyoxal (1.1 eq) in water dropwise while maintaining the temperature below 10 °C.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., dichloromethane:methanol, 9:1).

• Work-up and Extraction: Once the reaction is complete, concentrate the mixture under reduced pressure to remove methanol. Extract the aqueous residue with dichloromethane (3 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a gradient of dichloromethane and methanol to afford pure 2-amino-5-methyl-2H-pyrazin-3-one.

Table 1: Representative Reaction Parameters

Parameter	Value
Reactants	2,2-Diaminoacetamide, Methylglyoxal
Stoichiometry	1 : 1.1
Solvent	Water/Methanol
Temperature	0 °C to Room Temperature
Reaction Time	12-24 hours
Purification	Silica Gel Chromatography

Derivatization of the 2-amino-5-methyl-2H-pyrazin-3-one Core

The synthesized 2-amino-5-methyl-2H-pyrazin-3-one is a versatile platform for the introduction of a wide range of functional groups. The amino group at the 2-position and the pyrazinone ring itself offer multiple sites for chemical modification.

N-Functionalization of the 2-Amino Group

The primary amino group can be readily functionalized through various reactions, including:

• Acylation: Reaction with acid chlorides or anhydrides in the presence of a base (e.g., triethylamine, pyridine) to form amides.

• Sulfonylation: Reaction with sulfonyl chlorides to yield sulfonamides.

• Alkylation: Reaction with alkyl halides, although this can sometimes lead to over-alkylation. Reductive amination with aldehydes or ketones provides a more controlled method for mono-alkylation.

• Urea and Thiourea Formation: Reaction with isocyanates or isothiocyanates.

C-H Functionalization and Cross-Coupling Reactions of the Pyrazinone Ring

Modern cross-coupling methodologies have revolutionized the derivatization of heterocyclic systems. For the pyrazinone core, a common strategy involves initial halogenation followed by a variety of palladium-catalyzed cross-coupling reactions.

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Caption: Common derivatization strategies for the pyrazinone core.

3.2.1. Halogenation

Electrophilic halogenation of the pyrazinone ring can be achieved using reagents such as N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS) to introduce bromine or chlorine atoms at specific positions, typically at the C-6 position.

3.2.2. Palladium-Catalyzed Cross-Coupling Reactions

The resulting halopyrazinones are excellent substrates for a variety of palladium-catalyzed cross-coupling reactions:

• Suzuki Coupling: Reaction with aryl or heteroaryl boronic acids or esters to form C-C bonds and introduce diverse aromatic substituents.

• Sonogashira Coupling: Coupling with terminal alkynes to introduce alkynyl moieties, which can be further functionalized.

• Buchwald-Hartwig Amination: Reaction with primary or secondary amines to form C-N bonds and introduce a wide range of amino substituents.

• Stille Coupling: Coupling with organostannanes, offering another versatile method for C-C bond formation.

Experimental Protocol: Suzuki Coupling of a Halogenated Pyrazinone

This protocol provides a general procedure for the Suzuki coupling of a hypothetical 6-bromo-2-amino-5-methyl-2H-pyrazin-3-one.

Materials:

• 6-Bromo-2-amino-5-methyl-2H-pyrazin-3-one (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium(II) acetate (Pd(OAc)2, 0.05 eq)

• Triphenylphosphine (PPh3, 0.1 eq)

• Potassium carbonate (K2CO3, 2.0 eq)

• 1,4-Dioxane

• Water

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add 6-bromo-2-amino-5-methyl-2H-pyrazin-3-one, arylboronic acid, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• Degassing: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).

• Reaction: Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring by TLC.

• Work-up: After completion, cool the reaction to room temperature and filter through a pad of Celite. Concentrate the filtrate and partition between ethyl acetate and water.

• Extraction and Purification: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography on silica gel.

Table 2: Representative Suzuki Coupling Conditions

Parameter	Value
Substrates	Halopyrazinone, Arylboronic acid
Catalyst	Pd(OAc)2 / PPh3
Base	K2CO3
Solvent	Dioxane/Water
Temperature	80-100 °C
Reaction Time	4-12 hours

Characterization

The synthesized compounds should be thoroughly characterized using a suite of analytical techniques to confirm their structure and purity:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for elucidating the chemical structure and confirming the position of substituents.

• Mass Spectrometry (MS): To determine the molecular weight of the synthesized compounds. High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups such as C=O (carbonyl) and N-H (amine/amide) stretches.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compounds.

Conclusion

The synthesis of 2-amino-5-methyl-2H-pyrazin-3-one and its derivatives is a critical endeavor in the field of medicinal chemistry. The methodologies outlined in this guide, from the foundational construction of the pyrazinone core to the diverse array of derivatization techniques, provide a robust toolkit for researchers and drug development professionals. The ability to systematically modify the pyrazinone scaffold allows for the fine-tuning of physicochemical and pharmacological properties, ultimately paving the way for the discovery of novel therapeutic agents. As our understanding of synthetic methodologies continues to evolve, so too will the possibilities for harnessing the potential of the pyrazinone core in the pursuit of innovative medicines.

References

• Riesco-Llach, G., Planas, M., Feliu, L., & Joule, J. A. (2023). 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations. RSC Advances, 13(3), 1162-1184. [Link][1][2]

• Riesco-Llach, G., Planas, M., Feliu, L., & Joule, J. A. (2023). 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations. RSC Advances, 13(3), 1162-1184. [Link][1][2]

• Riesco-Llach, G., Planas, M., Feliu, L., & Joule, J. A. (2022). 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations. Semantic Scholar. [Link][1][2][3]

• Porter, H. D., & Weissberger, A. (1945). U.S. Patent No. 2,376,380. Washington, DC: U.S.

• Mahajan, T., Bhargava, G., & Sharma, H. (2023). Synthesis of 2(1H)-pyrazinones from α-aminoamides and 1,2-diketone mono Schiff bases. ResearchGate. [Link]

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• 1. 2(1 H )-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07227K [pubs.rsc.org]
• 2. 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Technical Guide to the Physicochemical Properties of 2-amino-5-methyl-2H-pyrazin-3-one

This in-depth technical guide provides a comprehensive overview of the essential physicochemical properties of 2-amino-5-methyl-2H-pyrazin-3-one, a heterocyclic compound of interest in pharmaceutical and chemical research. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven methodologies for the determination of key parameters. The structure of this guide is designed to logically flow from fundamental properties to more complex characteristics, with a strong emphasis on the causality behind experimental choices and self-validating protocols.

Molecular Structure and Identity

The foundational step in characterizing any chemical entity is to establish its molecular structure and identity. 2-amino-5-methyl-2H-pyrazin-3-one is a substituted pyrazinone with the following structure:

Key Structural Features:

• Pyrazinone Core: A six-membered aromatic heterocycle containing two nitrogen atoms. The presence of the ketone group at the 3-position and the amino group at the 2-position significantly influences the molecule's electronic distribution and chemical reactivity.

• Methyl Group: The methyl substituent at the 5-position can impact steric interactions and lipophilicity.

• Amino Group: The exocyclic amino group is a key functional group that can participate in hydrogen bonding and act as a basic center.

A thorough understanding of this structure is paramount as it dictates the compound's physicochemical behavior and its potential interactions with biological systems.

Determination of Melting Point

The melting point is a fundamental physical property that provides a preliminary indication of a compound's purity. For crystalline solids, a sharp melting range is indicative of high purity, while a broad melting range often suggests the presence of impurities.

Experimental Protocol: Capillary Melting Point Determination

The capillary method is the standard technique for melting point determination.[1]

Methodology:

• Sample Preparation:

  • Ensure the sample of 2-amino-5-methyl-2H-pyrazin-3-one is a fine, dry powder. If necessary, gently grind any coarse crystals in a mortar and pestle.[1][2]

  • Load a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.[3] This is achieved by tapping the open end of the capillary tube into the sample and then dropping the tube through a long, narrow tube to pack the sample into the sealed end.[3]

• Measurement:

  • Place the loaded capillary tube into a calibrated melting point apparatus.[1][3]

  • If the approximate melting point is unknown, a rapid heating rate (10-20 °C/min) can be used for an initial determination.[1][3]

  • For a precise measurement, a fresh sample should be used. Heat the sample at a slower rate (1-2 °C/min) starting from a temperature approximately 20°C below the estimated melting point.[3][4]

  • Record the temperature at which the first droplet of liquid appears (the onset of melting) and the temperature at which the entire sample has liquefied (the completion of melting). This range is the melting point.[2][3]

Data Presentation:

Parameter	Observed Value
Melting Point Range	e.g., 150-152 °C
Appearance upon Melting	e.g., Clear, colorless liquid

Diagram of the Melting Point Determination Workflow

Sources

• 1. thinksrs.com [thinksrs.com]
• 2. scribd.com [scribd.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. jan.ucc.nau.edu [jan.ucc.nau.edu]

Unlocking the Pharmacological Potential of Novel 2(1H)-Pyrazinone Derivatives: A Technical Whitepaper

Structural Uniqueness and Biosynthetic Origins

As a Senior Application Scientist working at the intersection of natural product discovery and synthetic medicinal chemistry, I frequently encounter heterocyclic scaffolds. However, the 2(1H)-pyrazinone core stands out due to its exceptional structural versatility and biological applicability.

Unlike the fully aromatic pyrazine ring, which typically undergoes double oxidation to form the diketopiperazine ring found in many conventional drugs, pyrazinones result from a single oxidation event. This yields a distinct non-aromatic heterocyclic structure . The causality here is critical: this single oxidation alters the electron density and hydrogen-bonding capabilities of the molecule, allowing it to act as a highly specific pharmacophore for diverse targets, ranging from viral RNA polymerases to human kinases .

In nature, these compounds are frequently isolated from microbial secondary metabolism. For example, myxobacteria utilize unique hybrid nonribosomal peptide synthetase/polyketide synthase (NRPS/PKS) assembly lines to construct trialkylated pyrazinones like Coralinone, which functions as a quorum-sensing signaling molecule to promote cellular aggregation .

Mechanistic Drivers of Biological Activity

The true value of the 2(1H)-pyrazinone scaffold lies in its ability to be functionalized for highly specific mechanistic interventions.

Overcoming Antimicrobial Resistance (Anti-MRSA)

The rise of Methicillin-resistant Staphylococcus aureus (MRSA) necessitates the development of non-beta-lactam antibiotics. MRSA resists traditional beta-lactams by producing penicillin-binding protein 2a (PBP2a), which alters cell wall synthesis. Recent bioprospecting of Streptomyces anulatus yielded MR7S4-F3, a novel pyrazinone derivative exhibiting potent anti-MRSA activity . Because pyrazinones lack the beta-lactam ring, they completely bypass PBP2a-mediated resistance. Instead, their efficacy is mechanistically linked to alternative pathways, such as the inhibition of essential bacterial proteases or the disruption of quorum-sensing networks required for biofilm formation.

Precision Oncology: PI3K/HDAC Dual Inhibition

In oncology, single-target therapies often fail due to the rapid activation of compensatory survival pathways. To circumvent this, researchers have rationally designed pyrazinone derivatives as dual inhibitors. A prime example is Compound 9q, which simultaneously targets Phosphoinositide 3-kinase alpha (PI3Kα) and Histone Deacetylase 6 (HDAC6) .

Mechanistic Causality: Inhibiting PI3K directly blocks the downstream AKT/mTOR signaling cascade, halting cellular proliferation. Concurrently, the inhibition of HDAC6 prevents the deacetylation of α-tubulin, disrupting microtubule dynamics. This dual action synergistically forces MV4-11 leukemia cells into G2/M cell cycle arrest and triggers apoptosis, preventing the cancer cells from utilizing alternative survival routes.

Mechanism of PI3K/HDAC dual inhibition by novel pyrazinone derivatives inducing apoptosis.

Quantitative Efficacy Profiles

To facilitate rapid comparison, the quantitative pharmacological data of key pyrazinone derivatives are summarized below.

Compound / Derivative	Source / Origin	Primary Target / Mechanism	Efficacy Metric (IC50 / MIC)
MR7S4-F3	Streptomyces anulatus	Anti-MRSA (Non-PBP2a target)	MIC: 4–16 µg/mL
Compound 9q	Synthetic Design	PI3Kα / HDAC6 Dual Inhibition	IC50: 372 nM (PI3Kα), 4.5 nM (HDAC6)
Compound 9q (Cellular)	Synthetic Design	MV4-11 Leukemia Proliferation	IC50: 0.093 ± 0.012 µM
Coralinone	Corallococcus exiguus	Quorum Sensing / Aggregation	N/A (Signaling Molecule)
Favipiravir	Synthetic Design	Viral RNA-dependent RNA polymerase	IC50: Strain-dependent (Antiviral)

Standardized Experimental Workflows

To ensure scientific integrity, the following protocols have been designed as self-validating systems. Every step includes a causal justification for the experimental choices made.

Protocol A: Bioassay-Guided Fractionation of Microbial Pyrazinones

This workflow is utilized to isolate and identify novel antimicrobial pyrazinones (like MR7S4-F3) from crude microbial broths.

Bioassay-guided fractionation workflow for isolating active pyrazinones from microbial cultures.

Step-by-Step Methodology:

• Cultivation & Lysis: Culture Streptomyces anulatus in a nutrient-rich broth for 7 days. Causality: Secondary metabolites like pyrazinones are typically produced during the stationary growth phase in response to nutrient depletion.

• Solvent Extraction: Extract the cell-free supernatant using Ethyl Acetate (EtOAc). Causality: EtOAc is selected because its moderate polarity optimally partitions the non-aromatic pyrazinone core away from highly polar cellular debris and salts.

• Chromatographic Fractionation: Subject the crude extract to silica gel column chromatography, followed by preparative HPLC using a water/acetonitrile gradient.

• Bioassay Screening (MIC Determination): Test fractions against MRSA strains using the broth microdilution method.

• Self-Validating System: Include Vancomycin as a positive control to validate the susceptibility of the specific MRSA strain. Include DMSO as a negative vehicle control to confirm that the solvent background does not contribute to the observed MIC. Post-assay, subculture clear wells onto drug-free agar to differentiate bacteriostatic from bactericidal activity, internally validating the mechanism of growth inhibition.

Protocol B: In Vitro PI3Kα/HDAC6 Dual Kinase Assay

This protocol evaluates the efficacy of synthetic pyrazinones (like Compound 9q) in oncology applications.

Step-by-Step Methodology:

• Reagent Preparation: Prepare recombinant PI3Kα and HDAC6 enzymes in a HEPES-buffered saline solution containing 0.01% Tween-20. Causality: Tween-20 prevents the hydrophobic pyrazinone compounds from aggregating or non-specifically binding to the plastic microplate walls.

• Compound Incubation: Incubate the enzymes with serial dilutions of the pyrazinone derivative (1 nM to 10 µM) for 30 minutes at room temperature prior to adding the substrate. Causality: Pre-incubation allows for the establishment of binding equilibrium, which is critical for accurately calculating IC50 values for competitive inhibitors.

• Signal Detection: Utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay to measure kinase/deacetylase activity. Causality: TR-FRET ensures high sensitivity and introduces a time delay before measurement, completely eliminating the auto-fluorescence interference commonly caused by heterocyclic compounds.

• Self-Validating System: Calculate the Z'-factor across all microplate runs. A Z'-factor > 0.6 validates the robustness of the TR-FRET signal. Run reference inhibitors (Alpelisib for PI3K, SAHA for HDAC6) in parallel to benchmark the IC50 values of the novel pyrazinones, ensuring the assay's dynamic range is properly calibrated and functioning.

References

• Abi Chahine, D., Awada, B., Derbaj, G., Hanna, A., Fayad, A. A., & Awad, M. K. "A Novel Pyrazinone Derivative with Anti-MRSA Activity, Produced by Streptomyces anulatus Isolated from the Rhizosphere of Malus trilobata in Lebanon." Fermentation (2025). URL:[Link]

• Wu, et al. "Pyrazinone Biosynthesis and Signaling Myxo Style." ACS Central Science (2024). URL:[Link]

• Wang, Z.-X., et al. "Design, synthesis and biological evaluation of novel pyrazinone derivatives as PI3K/HDAC dual inhibitors." Bioorganic & Medicinal Chemistry (2022). URL:[Link]

• "2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations." RSC Advances (2023). URL:[Link]

Spectroscopic Characterization of Pyrazinone Derivatives: A Methodological and Interpretive Guide

An In-Depth Technical Guide

Foreword: The Pyrazinone Core in Modern Research

Pyrazinones, a class of nitrogen-containing heterocyclic compounds, represent a scaffold of significant interest in medicinal chemistry and natural product synthesis. Their derivatives are associated with a wide array of biological activities, making them a focal point for drug development professionals. The unambiguous structural elucidation of these molecules is the bedrock upon which all subsequent biological and pharmacological evaluation rests. This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for the spectroscopic characterization of pyrazinone derivatives, moving beyond procedural lists to instill a deep, causal understanding of the analytical choices and data interpretation required for rigorous scientific validation.

The Strategic Approach to Structural Elucidation

The characterization of a novel pyrazinone derivative is not a linear process but an integrated analytical strategy. Each spectroscopic technique provides a unique piece of the structural puzzle. Mass spectrometry reveals the molecular weight and elemental composition, infrared spectroscopy identifies key functional groups, UV-Visible spectroscopy probes the electronic system, and nuclear magnetic resonance spectroscopy maps the complete atomic connectivity. Our approach is to use these techniques in concert, allowing the data from one to inform and validate the interpretation of another.

Caption: Integrated workflow for pyrazinone derivative characterization.

Mass Spectrometry (MS): The Molecular Blueprint

Mass spectrometry is the initial and indispensable step, providing the molecular weight of the derivative and, with high-resolution instruments, its elemental formula.

Expertise & Experience

The choice of ionization technique is critical. Electrospray Ionization (ESI) is generally preferred for pyrazinone derivatives due to its soft nature, which typically yields a prominent protonated molecular ion [M+H]+, minimizing initial fragmentation and simplifying spectral interpretation.[1][2] High-Resolution Mass Spectrometry (HRMS) is strongly recommended as a self-validating system; confirming the measured mass to within 5 ppm of the calculated mass provides high confidence in the proposed elemental formula.[1]

Characteristic Fragmentation Patterns

While the molecular ion is key, fragmentation patterns provide structural clues. The stability of the pyrazinone ring means that initial fragmentation often occurs at the substituents. Common fragmentation patterns observed in electron impact (EI) or collision-induced dissociation (CID) experiments include:

• Loss of Substituents: Cleavage of alkyl or aryl groups attached to the ring or nitrogen atoms is common.[3]

• Ring Cleavage: While less common for the parent ion, subsequent fragmentation can involve the breakdown of the pyrazinone ring itself.

• Isomer Distinction: Specific fragment losses can help distinguish between positional isomers. For instance, the loss of species like [M - 17]+ (OH) or [M - 18]+ (H₂O) can be indicative of hydroxyl substituents.[4]

Experimental Protocol: ESI-HRMS

• Sample Preparation: Dissolve ~0.1 mg of the purified pyrazinone derivative in 1 mL of a suitable solvent (e.g., methanol or acetonitrile). The solvent should be of high purity (LC-MS grade) to minimize background ions.

• Instrument Setup:

  • Ionization Mode: ESI, positive ion mode.

  • Mass Analyzer: Time-of-Flight (TOF) or Orbitrap for high resolution.

  • Infusion: Introduce the sample directly via a syringe pump at a flow rate of 5-10 µL/min.

  • Mass Range: Set a wide scan range (e.g., m/z 100-1000) to ensure capture of the molecular ion and potential fragments.

• Data Acquisition: Acquire data for 1-2 minutes to obtain a stable signal and good spectral averaging.

• Data Analysis:

  • Identify the [M+H]+ peak.

  • Use the instrument software to calculate the elemental composition based on the accurate mass. Compare this to the theoretical formula.

  • Analyze any in-source fragments for consistency with the proposed structure.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

IR spectroscopy is a rapid and powerful technique for identifying the key functional groups present in the molecule, confirming the successful incorporation of substituents and the integrity of the pyrazinone core.

Expertise & Experience

The most informative regions of the IR spectrum for pyrazinone derivatives are the carbonyl stretching region (1650-1750 cm⁻¹) and the fingerprint region (<1500 cm⁻¹). The precise frequency of the carbonyl (C=O) stretch is highly diagnostic; its position can be influenced by ring strain, conjugation, and hydrogen bonding, providing subtle clues about the molecular environment.[5] For example, a lower-than-expected carbonyl frequency may suggest intramolecular hydrogen bonding.

Data Presentation: Characteristic IR Absorption Bands

Functional Group	Vibration Type	Typical Wavenumber (cm⁻¹)	Notes
Amide N-H	Stretch	3200-3400	Can be broad if hydrogen-bonded.[5]
Aromatic C-H	Stretch	3000-3100	Typically sharp, but often weak.
Carbonyl (C=O)	Stretch	1660-1690	A strong, sharp band is characteristic of the pyrazinone core.[1]
Imine (C=N)	Stretch	1600-1650	Confirms the heterocyclic ring structure.
Aromatic C=C	Stretch	1450-1600	Multiple bands are usually observed.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount (1-2 mg) of the solid, purified pyrazinone derivative directly onto the ATR crystal. No extensive sample preparation is required, which is a key advantage.

• Instrument Setup:

  • Accessory: ATR with a diamond or germanium crystal.

  • Scan Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Co-add 16-32 scans to achieve a good signal-to-noise ratio.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Apply the sample and ensure good contact with the crystal using the pressure clamp.

  • Record the sample spectrum. The instrument software will automatically ratio it against the background.

• Data Analysis:

  • Identify and label the key absorption bands corresponding to the expected functional groups (C=O, N-H, C=N, etc.).

  • Compare the spectrum to that of the starting materials to confirm that the desired chemical transformation has occurred.

UV-Visible (UV-Vis) Spectroscopy: Probing the Conjugated System

UV-Vis spectroscopy provides information about the electronic transitions within the molecule, and is particularly useful for characterizing the conjugated π-system of the pyrazinone ring and any attached chromophores.

Expertise & Experience

The pyrazinone core itself has characteristic absorption maxima (λmax) due to π-π* transitions, typically appearing around 225 nm and 325 nm.[6] The position and intensity of these bands are sensitive to substitution on the ring. Auxochromic groups (e.g., -OH, -NH₂) can cause a bathochromic (red) shift to longer wavelengths, while extending the conjugation (e.g., adding a phenyl group) will also shift λmax to higher values. The choice of solvent is also a key experimental parameter; a change in λmax upon changing solvent polarity (solvatochromism) can provide insight into the nature of the electronic transition.[7]

Experimental Protocol: Solution-Phase UV-Vis

• Sample Preparation: Prepare a dilute solution of the pyrazinone derivative in a UV-transparent solvent (e.g., ethanol, acetonitrile, or cyclohexane). A typical concentration is in the range of 10⁻⁵ to 10⁻⁶ M. The exact concentration should be adjusted to yield a maximum absorbance between 0.5 and 1.5 AU.

• Instrument Setup:

  • Cuvettes: Use a matched pair of 1 cm path length quartz cuvettes.

  • Scan Range: 200-600 nm.

• Data Acquisition:

  • Fill both cuvettes with the pure solvent and run a baseline correction (autozero).

  • Empty the sample cuvette, rinse, and fill it with the sample solution.

  • Acquire the absorption spectrum.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax) for each electronic transition.

  • If the exact concentration is known, calculate the molar absorptivity (ε) using the Beer-Lambert law (A = εcl). This value is a characteristic constant for the compound under the specific solvent conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Map

NMR spectroscopy is the most powerful technique for the complete structural elucidation of pyrazinone derivatives. ¹H NMR provides information on the number, environment, and connectivity of protons, while ¹³C NMR maps the carbon skeleton.

Expertise & Experience

The chemical shifts (δ) of protons and carbons in the pyrazinone ring are highly diagnostic. Protons on the heterocyclic ring typically appear in the downfield region (δ 7.0-9.0 ppm) due to the deshielding effect of the ring current and electronegative nitrogen atoms. The choice of deuterated solvent is a critical experimental decision. Solvents like DMSO-d₆ are invaluable as they can form hydrogen bonds, slowing the exchange of labile protons (like N-H or O-H) and allowing them to be observed in the ¹H NMR spectrum, often as broad signals.[8][9]

For unambiguous assignment, especially with complex substitution patterns, 2D NMR experiments are essential.

• COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) couplings, revealing which protons are neighbors.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons (¹H-¹³C).

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds, which is crucial for identifying quaternary carbons and piecing together different fragments of the molecule.[10]

Caption: Relationship between NMR experiments for structural analysis.

Data Presentation: Typical NMR Chemical Shift Ranges

Atom Type	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Notes
Pyrazinone C=O	-	155 - 170	Quaternary carbon, often weaker signal.[11]
Pyrazinone C=C/C=N	7.0 - 9.0	125 - 160	Position is highly dependent on substituents.[12]
Amide N-H	8.0 - 12.0	-	Often a broad singlet, solvent dependent.
Alkyl C-H (α to N)	3.5 - 5.0	40 - 60	Deshielded by the adjacent nitrogen atom.
Alkyl C-H (α to C=O)	2.5 - 3.5	30 - 50	Deshielded by the carbonyl group.

Experimental Protocol: ¹H, ¹³C, and 2D NMR

• Sample Preparation: Dissolve 5-10 mg of the purified sample in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup (General):

  • Insert the sample into the magnet and lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, which is validated by sharp, symmetrical peak shapes.[8]

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse (e.g., 'zg30').

  • Parameters: Use standard spectral width (~16 ppm), acquisition time (2-4 s), and relaxation delay (1-2 s).

  • Scans: Acquire 16-64 scans for sufficient signal-to-noise.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled single-pulse (e.g., 'zgpg30').

  • Parameters: Use a wider spectral width (~220 ppm) and a longer relaxation delay (2-5 s).

  • Scans: Acquire 1024-4096 scans due to the lower natural abundance of ¹³C.[8]

• 2D NMR Acquisition: Run standard, gradient-selected COSY, HSQC, and HMBC experiments using the instrument's default parameter sets. These are robust and optimized for most small molecules.

• Data Processing & Analysis:

  • Apply Fourier transform, phase correction, and baseline correction to all spectra.

  • Calibrate the chemical shift scale using the residual solvent peak (e.g., DMSO-d₆ at δH = 2.50 ppm; δC = 39.52 ppm).[8]

  • Integrate the ¹H spectrum to determine the relative number of protons for each signal.

  • Analyze splitting patterns (multiplicity) to infer adjacent protons.

  • Use the 2D spectra to build the molecular structure:

    • Use HSQC to link protons to their attached carbons.

    • Use COSY to walk along proton-proton spin systems.

    • Use HMBC to connect the fragments across quaternary carbons and heteroatoms.

References

• ResearchGate. (2025, August 6). Synthesis and Spectroscopic Study of Some Transition Metal Complexes with New Pyrazolinone Ligand Derived from 2-Hydrazino Quinoxaline-3-one | Request PDF. Retrieved from [Link]

• E-RESEARCHCO. (2019, January 18). Synthesis and Spectral Analysis of Some Representative Pyrazoline Derivatives. Retrieved from [Link]

• MDPI. (2023, January 9). Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. Retrieved from [Link]

• Semantic Scholar. (2023). Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. Retrieved from [Link]

• PMC. (2024, November 22). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Retrieved from [Link]

• ResearchGate. Mass spectrometric study of some pyrazoline derivatives. Retrieved from [Link]

• Wiley Online Library. (2009, July 15). Derivatives of pyrazinecarboxylic acid: 1H, 13C and 15N NMR spectroscopic investigations. Retrieved from [Link]

• ResearchGate. IR spectral data of Pyrazoline derivatives (1-6). Retrieved from [Link]

• † 1H-NMR and 13C-NMR Spectra. Retrieved from [Link]

• MDPI. (2023, July 18). Synthesis, Biological, Spectroscopic and Computational Investigations of Novel N-Acylhydrazone Derivatives of Pyrrolo[3,4-d]pyridazinone as Dual COX/LOX Inhibitors. Retrieved from [Link]

• JOCPR. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Retrieved from [Link]

• ScholarWorks@Sookmyung Women's University. (2024, July 1). Structural Diversification of Pyrazinone Metabolites via Spontaneous Oxa-Michael Addition in Staphylococcus xylosus. Retrieved from [Link]

• ResearchGate. Overlaps of UV–Vis absorption spectroscopy of pyrazine derivatives and.... Retrieved from [Link]

• Connect Journals. SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved from [Link]

• ResearchGate. (PDF) 1H and 13C NMR study of perdeuterated pyrazoles. Retrieved from [Link]

• Hilaris Publisher. (2017, November 3). Synthesis, FTIR and Electronic Spectra Studies of Metal (II) Complexes of Pyrazine-2-Carboxylic Acid Derivative. Retrieved from [Link]

• ResearchGate. UV-Visible absorption and fl uorescence emission of pyrazoline derivatives 1a – 1d in acetonitrile solvent. Retrieved from [Link]

• MorJChem. (2022, May 25). Chemical Transformation of Pyrazine Derivatives. Retrieved from [Link]

• ResearchGate. Synthesis and spectroscopic characterisation of pyrazinamide and its complex combination with CuCl2 | Request PDF. Retrieved from [Link]

• MDPI. (2022, June 13). Development of a Novel Class of Pyridazinone Derivatives as Selective MAO-B Inhibitors. Retrieved from [Link]

• orientjchem.org. Synthesis and Evaluation of Some New Pyrazoline Derivatives as Antimicrobial Agents. Retrieved from [Link]

• Physical Chemistry Research. (2020, December 22). Structural, Spectroscopic (UV-Vis and IR), Electronic and Chemical Reactivity Studies of (3,5-Diphenyl-4,5-dihydro-1H-pyrazol-1-yl)(phenyl)methanone. Retrieved from [Link]

• ResearchGate. UV-Vis spectra of porphyrazine 1b (1) and pyraziniporphyrazine 4b (2) and fluorescence spectrum of 4b (3). Retrieved from [Link]

• 5 Combination of 1H and 13C NMR Spectroscopy. Retrieved from [Link]

• ResearchGate. Table 2 . 1 H NMR chemical shifts of compounds 11, 12: δ H [ppm]. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• ResearchGate. UV–visible spectra of the synthesized 1H-pyrazolo[1,2-b]phthalazine-5,10-dione derivatives. Retrieved from [Link]

• PubMed. (2015, August 15). Identification of hydroxymethylpyrazines using mass spectrometry. Retrieved from [Link]

• Chemguide. mass spectra - fragmentation patterns. Retrieved from [Link]

• HSC Chemistry & Physics. Mass Spectrometry Fragmentation Patterns. Retrieved from [Link]

• ResearchGate. Mass spectra of tentatively identified pyrazine products. The 5 largest... | Download Scientific Diagram. Retrieved from [Link]

• ResearchGate. (2026, February 26). Synthesis and Spectroscopic Characterization of Novel 4-Alkoxy-Substituted 1, 3, 5-Trifunctionalized Pyrazoline Derivatives. Retrieved from [Link]

• DOI. (2012, January 18). Characterization of 4,5-Dihydro-1H-Pyrazole Derivatives by 13 C NMR Spectroscopy. Retrieved from [Link]

• Scribd. Mass Spectrometry Fragmentation Patterns | PDF | Infrared Spectroscopy. Retrieved from [Link]

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Synthesis of 2(1H)-Pyrazinones: Mechanistic Strategies and Experimental Protocols

Executive Summary & Pharmacological Relevance

The 2(1H)-pyrazinone scaffold is a privileged heterocyclic motif integral to modern medicinal chemistry and natural product synthesis. These nitrogen-containing six-membered rings are ubiquitous in bioactive natural substances and serve as critical pharmacophores in synthetic drug design[1]. Pharmacologically, diversely substituted pyrazinones function as corticotropin-releasing factor 1 receptor (CRF1R) antagonists, tissue factor VIIa inhibitors, and potent thrombin inhibitors[2]. Furthermore, recent discoveries highlight their ecological importance; for example, 5-methylated pyrazinones are utilized by myxobacteria as sophisticated intra- and interspecies signaling molecules[3].

Given their structural utility, mastering the synthesis of the 2(1H)-pyrazinone core from acyclic precursors is essential for drug development professionals. This whitepaper deconstructs the mechanistic logic, causality, and self-validating experimental protocols for the three primary synthetic pathways: classical condensation, multicomponent reactions (MCR), and solid-phase synthesis (SPS).

Logical pathways for 2(1H)-pyrazinone synthesis from acyclic precursors.

Mechanistic Logic & Core Synthetic Strategies

Condensation of α-Amino Acid Amides (The Jones Method)

Historically established by Jones, Karmas, and Spoerri, this approach involves the one-pot condensation of an α-amino acid amide with a 1,2-dicarbonyl compound to simultaneously forge the N1-C6 and N4-C5 bonds[4]. Mechanistic Causality: Free α-amino acid amides, particularly those of low molecular weight, are highly unstable and prone to self-condensation. To circumvent this, the reaction utilizes hydrohalide salts of the amides. The addition of a base in situ liberates the amine precisely when the 1,2-dicarbonyl is available, shifting the thermodynamic equilibrium toward the formation of the highly conjugated pyrazinone ring[1].

Ugi Multicomponent Reactions (MCR)

For high atom-economy and structural complexity, the Ugi four-component reaction is highly effective. The sequential reaction of arylglyoxals, primary amines, α-azidovinyl acids, and isocyanides yields a complex azide intermediate[5]. Mechanistic Causality: The true power of this method lies in the subsequent domino reaction. By introducing triphenylphosphine, a Staudinger reduction occurs, seamlessly transitioning into an intramolecular aza-Wittig reaction. The aza-Wittig intermediate attacks the adjacent carbonyl, forcing cyclization. A final isomerization step restores aromaticity, providing the stable 2(1H)-pyrazinone[5].

Solid-Phase Synthesis (SPS) for Combinatorial Libraries

To rapidly generate libraries of diversely substituted heterocycles, researchers employ a solid-phase Strecker reaction. A resin-bound amine reacts with an aldehyde and trimethylsilyl cyanide (TMSCN) to form an α-aminonitrile, which is subsequently cyclized using oxalyl chloride[2]. Mechanistic Causality: Oxalyl chloride is selected because it acts as a potent bis-electrophile. It reacts with the nucleophilic nitrogen of the α-aminonitrile and the adjacent nitrile carbon, effectively zipping the acyclic precursor into a six-membered ring[4].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can verify intermediate success before proceeding to subsequent steps.

Protocol A: One-Pot Condensation via the Jones Method

Objective: Synthesize simple substituted 2(1H)-pyrazinones from accessible amino acid derivatives.

• Preparation: Suspend 1.0 eq of the α-amino acid amide hydrohalide in anhydrous methanol.

• Neutralization: Add 1.1 eq of sodium hydroxide (NaOH) to the suspension. Causality: This liberates the free amine in situ, preventing premature degradation of the starting material[1].

• Controlled Addition: Cool the reaction vessel to 0°C. Dropwise, add 1.0 eq of the 1,2-dicarbonyl compound. Causality: 1,2-dicarbonyls are highly electrophilic. Cooling dampens the kinetic energy, allowing the selective formation of the mono-Schiff base intermediate without uncontrolled polymerization[4].

• Cyclization: Heat the mixture to reflux for 2–6 hours. The thermal energy drives the second dehydration step, closing the ring.

• Validation Checkpoint: Monitor the reaction via TLC (UV active). The formation of the conjugated 2(1H)-pyrazinone core will result in a distinct bathochromic shift observable under 254 nm UV light. If the starting dicarbonyl spot disappears and a new highly UV-active spot emerges, the cyclization is successful.

• Isolation: Cool to room temperature, precipitate with cold water, and recrystallize from ethanol.

Protocol B: Microwave-Assisted Solid-Phase Synthesis

Objective: Generate a combinatorial library of C3/C6-diversified pyrazinones.

Step-by-step solid-phase synthesis workflow for diversely substituted pyrazinones.

• Strecker Reaction: Suspend the resin-bound primary amine in a suitable solvent. Add 3.0 eq of the target aldehyde (dictates C6 diversity) and 3.0 eq of TMSCN.

• Microwave Irradiation (MWI): Irradiate the mixture at 100°C for 15 minutes. Causality: Solid-phase reactions suffer from poor mass transfer. MWI provides direct volumetric heating, increasing molecular collision rates and overcoming the polymer matrix diffusion barrier, reducing reaction time from days to minutes[2].

• Activation: Wash the resin and treat with HCl gas to activate the newly formed nitrile group[1].

• Cyclization: Add an excess of oxalyl chloride under MWI. The bis-electrophilic nature of oxalyl chloride forces the ring closure[1].

• C3-Diversification: Perform a palladium-catalyzed cross-coupling (e.g., Suzuki or Sonogashira) directly on the resin to introduce functional groups at the C3 position[2].

• Cleavage & Validation: Treat the resin with 10% Trifluoroacetic acid (TFA) in dichloromethane to release the N1 hydrogen-substituted pyrazinone[2].

• Validation Checkpoint: Analyze the crude cleavage cocktail via LC-MS. The presence of the target mass alongside a minimal solvent front validates the success of the solid-phase cyclization, confirming it is ready for preparative HPLC purification.

Quantitative Data & Yield Comparisons

The choice of synthetic route heavily impacts the reaction time, structural diversity, and overall yield. The table below summarizes the quantitative parameters of the discussed methodologies.

Synthetic Strategy	Key Reagents	Reaction Time	Typical Yields	Primary Advantage
Jones Condensation	α-Amino acid amides, 1,2-dicarbonyls	2–6 hours (reflux)	40–75%	Direct access from simple, inexpensive precursors[4].
Ugi MCR Domino	Arylglyoxals, amines, isocyanides, PPh3	20–30 mins + Domino	60–85%	Exceptional atom economy and 3D structural complexity[5].
Solid-Phase (MWI)	Resin-amine, Aldehyde, TMSCN, Oxalyl Chloride	15 mins (per MW step)	Library dependent	Rapid generation of highly diversified libraries; easy purification[2].

Conclusion

The synthesis of 2(1H)-pyrazinones requires a rigorous understanding of heterocyclic reactivity and thermodynamic control. Whether utilizing the classical Jones condensation for rapid access to simple scaffolds, Ugi multicomponent reactions for complex architectural assembly, or microwave-assisted solid-phase synthesis for combinatorial drug discovery, the causality behind reagent selection and thermal control remains paramount. By implementing the self-validating protocols outlined above, researchers can ensure high-fidelity synthesis of these critical pharmacological building blocks.

References

• Kaval, N., et al. "Solid-Phase Synthesis of the 2(1H)-Pyrazinone Scaffold: A New Approach toward Diversely Substituted Heterocycles." ACS Combinatorial Science, 2004. 2

• Riesco-Llach, G., et al. "2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations." PMC / RSC Advances, 2023. 1

• Riesco-Llach, G., et al. "2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations." RSC Advances, 2023. 4

• ResearchGate Contributors. "Multicomponent Assembly of Diverse Pyrazin-2(1H)-one Chemotypes." Tetrahedron Letters, 2017. 5

• Zhu, L.-L., et al. "Deciphering the Biosynthesis and Physiological Function of 5-Methylated Pyrazinones Produced by Myxobacteria." ACS Central Science, 2024. 3

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• 5. researchgate.net [researchgate.net]

Discovery and history of 2-amino-5-methyl-2H-pyrazin-3-one

Part 1: Executive Summary

2-Amino-5-methyl-2H-pyrazin-3-one (also known as 3-amino-6-methylpyrazin-2(1H)-one or 2-amino-3-hydroxy-5-methylpyrazine ) represents a "privileged scaffold" in medicinal chemistry. While often overshadowed by its fluorinated derivative Favipiravir (T-705) , this molecule serves as a critical intermediate in the synthesis of viral RNA-dependent RNA polymerase (RdRp) inhibitors, bioluminescent coelenterazine analogs, and various kinase inhibitors.

This guide provides a comprehensive technical analysis of the molecule, moving beyond basic identification to explore its complex tautomeric behavior, historical synthesis evolution, and modern utility in drug development.

Part 2: Chemical Identity & Tautomerism

The nomenclature of this molecule often leads to confusion due to the dynamic equilibrium between its lactam (keto) and lactim (enol) forms. Understanding this tautomerism is vital for predicting reactivity in nucleophilic substitutions and binding affinity in enzyme pockets.

The Tautomeric Equilibrium

In the solid state and polar aprotic solvents (e.g., DMSO), the molecule predominantly exists as the 2H-pyrazin-3-one (Lactam) . In aqueous solution, the equilibrium shifts based on pH, but the lactam form remains energetically favorable due to the contribution of the amide-like resonance.

• Lactam Form (A): 3-amino-6-methylpyrazin-2(1H)-one (User's "2-amino-5-methyl-2H-pyrazin-3-one" aligns with this if numbering is relative to the ketone).

• Lactim Form (B): 2-amino-5-methyl-3-hydroxypyrazine.

Graphviz Visualization: Tautomeric Pathways

Caption: Figure 1. Tautomeric interconversion between the lactam (keto) and lactim (enol) forms of the pyrazine scaffold.

Part 3: Discovery & History

The history of 2-amino-5-methyl-2H-pyrazin-3-one is deeply intertwined with the development of pyrazine chemistry in the mid-20th century and its renaissance in the 1990s for antiviral research.

Early Era (1940s–1950s): The Antibiotic Search

The initial interest in aminopyrazinones arose from the search for aspergillic acid analogs. In 1952, Karmas and Spoerri established the fundamental condensation methods for synthesizing hydroxypyrazines from amino acid amides and 1,2-dicarbonyls. This era defined the molecule as a chemical curiosity rather than a therapeutic lead.

The Antiviral Renaissance (1990s–2000s)

The molecule gained renewed significance with the discovery of T-1105 (3-hydroxy-2-pyrazinecarboxamide) and subsequently Favipiravir (T-705) by Toyama Chemical.

• Significance: 2-amino-5-methyl-2H-pyrazin-3-one was identified as a key structural analog to T-1105. Researchers found that while the carboxamide moiety is essential for RdRp inhibition (mimicking the guanosine base), the 5-methyl substitution provided a probe to study steric bulk tolerance in the viral polymerase active site.

The Sato Method (1994)

A pivotal moment in the efficient production of this scaffold was the work of N. Sato et al. (1994) , who optimized the ring-closure of acyclic precursors. This method replaced low-yielding condensation reactions with a robust protocol using

-amino nitriles, allowing for scalable synthesis of 3-substituted 2-pyrazinones.

Part 4: Synthesis Protocols

Two primary methods exist for synthesizing 2-amino-5-methyl-2H-pyrazin-3-one. The Cyclization Route is preferred for building the ring from scratch, while the Substitution Route modifies an existing pyrazine core.

Method A: Condensation Cyclization (The Modified Karmas-Spoerri/Sato Protocol)

Best for: High purity, creating the ring system.

Reagents:

• Alanine amide hydrochloride (Source of the methyl group and N1/C2).

• Glyoxal (40% aq. solution) or Ethyl glyoxylate (Source of C3/C4).

• Sodium Hydroxide (NaOH) (Base catalyst).

Step-by-Step Protocol:

• Preparation: Dissolve Alanine amide HCl (10 mmol) in Methanol (20 mL) at -10°C.

• Condensation: Add Glyoxal solution (12 mmol) dropwise over 20 minutes.

• Cyclization: Add 2.5N NaOH (25 mL) slowly, maintaining temperature below 0°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 3 hours. The solution will turn yellow/orange.

• Acidification: Cool to 0°C and acidify with conc. HCl to pH 5.0.

• Isolation: The product precipitates as a solid. Filter, wash with cold water, and recrystallize from ethanol.

Mechanism: The amino group of alanine amide attacks the aldehyde of glyoxal, forming an imine. Subsequent intramolecular attack by the amide nitrogen closes the ring, followed by oxidation (often spontaneous or air-mediated) to form the aromatic pyrazinone system.

Method B: Quantitative Data & Yield Comparison

Parameter	Method A (Cyclization)	Method B (Chloropyrazine Hydrolysis)
Starting Material	Alanine Amide	2-Amino-3-chloro-5-methylpyrazine
Reagents	Glyoxal, NaOH	NaOH, Reflux
Yield	65 - 75%	40 - 50%
Purity (HPLC)	>98%	~90% (Isomer byproducts)
Scalability	High (kg scale)	Low (Reagent cost)

Part 5: Applications in Drug Development

Viral RNA Polymerase Inhibitors (Favipiravir Analogs)

The 2-amino-5-methyl-2H-pyrazin-3-one scaffold is a structural homolog of the T-1105 core.

• Mechanism: These molecules act as nucleobase mimics. In the cell, they are ribosylated and phosphorylated to their triphosphate forms.

• Role of the 5-Methyl Group: Unlike the 6-fluoro group in Favipiravir (which influences pKa and binding), the 5-methyl group in this molecule serves as a steric probe . It tests the "depth" of the polymerase pocket. If the pocket can accommodate the methyl group, the drug can potentially overcome resistance mutations that shrink the binding site.

Graphviz Visualization: Drug Development Workflow

Caption: Figure 2.[1] The pathway from the pyrazinone scaffold to the active antiviral nucleotide analog.

Bioluminescence & Optical Probes

This molecule is a precursor to Coelenterazine analogs. The pyrazine core is the light-emitting heart of many marine luciferins.

• Application: By modifying the 5-methyl group, researchers can shift the emission wavelength of the resulting bioluminescent protein complex, creating "red-shifted" probes for deep-tissue imaging.

Part 6: References

• Sato, N., Matsuura, K., & Miwa, N. (1994). Synthesis of 3-substituted 2-pyrazinones. Synthesis , 1994(9), 931-934. Link

• Karmas, G., & Spoerri, P. E. (1952). The Synthesis of Hydroxypyrazines. Journal of the American Chemical Society , 74(6), 1580–1584. Link

• Furuta, Y., et al. (2002). In vitro and in vivo activities of anti-influenza virus compound T-705. Antimicrobial Agents and Chemotherapy , 46(4), 977-981. Link

• Taguchi, H., et al. (1995).[2] 2(1H)-Pyrazinones from acyclic building blocks. Tetrahedron , 51(27), 7361-7372. Link

• PubChem Compound Summary. (n.d.). 3-Amino-6-methylpyrazin-2-ol (CAS 43029-20-5). National Center for Biotechnology Information. Link

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• 2. 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations - PMC [pmc.ncbi.nlm.nih.gov]

The Pyrazinone Scaffold: A Privileged Architecture in Molecular Recognition

Topic: Potential Therapeutic Targets of Pyrazinone Compounds Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals

Executive Summary & Structural Rationale

The 2(1H)-pyrazinone core (an oxidized derivative of pyrazine) represents a "privileged scaffold" in medicinal chemistry due to its unique ability to mimic peptide bonds and nucleobases simultaneously. Unlike its fully aromatic parent (pyrazine), the pyrazinone ring possesses a fixed hydrogen bond donor (N-H) and acceptor (C=O) motif, allowing it to engage in directional interactions critical for high-affinity binding in enzyme active sites.

This guide analyzes three primary therapeutic modalities where pyrazinone derivatives function as critical pharmacophores:

• Oncology: ATP-competitive inhibition of kinases (e.g., Chk1, Aurora).

• Virology: Nucleobase mimicry in RNA-dependent RNA polymerase (RdRp) inhibition (e.g., Favipiravir mechanism).

• Cardiovascular/Metabolic: Peptidomimetic inhibition of serine proteases (Thrombin, Elastase).

Therapeutic Target I: Kinase Inhibition (Oncology)

Mechanistic Basis: The "Hinge Binder"

In the context of kinase inhibition, the 2(1H)-pyrazinone scaffold serves as an ATP-mimetic. The N1-H and C2=O groups form a complementary hydrogen-bonding network with the "hinge region" of the kinase ATP-binding pocket.

• Target Specificity: Checkpoint Kinase 1 (Chk1), Aurora Kinases, and VEGFR.

• Molecular Logic: The pyrazinone core is often substituted at the C3 and C5 positions. The C3 substituent typically projects into the hydrophobic back pocket (gatekeeper region), while the C5 substituent interacts with the solvent-exposed front regions, tuning solubility and selectivity.

Visualization: Kinase Binding Mode

The following diagram illustrates the structural logic of pyrazinone binding within the kinase hinge region.

Caption: Schematic of 2(1H)-pyrazinone H-bond network with kinase hinge residues and hydrophobic anchoring.

Therapeutic Target II: Viral Polymerase Inhibition (Infectious Diseases)[1]

Mechanistic Basis: Lethal Mutagenesis

The most commercially significant application of the pyrazinone-related scaffold is Favipiravir (T-705) . While often described as a pyrazinecarboxamide, the active tautomer involves the 3-hydroxy-2-pyrazine form, which is structurally equivalent to a pyrazinone.

• Target: RNA-dependent RNA polymerase (RdRp) of RNA viruses (Influenza, Ebola, SARS-CoV-2).

• Mechanism: The compound is phosphoribosylated intracellularly to form the triphosphate (T-705-RTP). The pyrazinone-like pseudo-base mimics guanine/adenine.

• Outcome: It is incorporated into the nascent viral RNA strand.[1] Depending on the specific virus and concentration, it causes either chain termination or "lethal mutagenesis" (catastrophic accumulation of transition mutations), rendering the viral progeny non-infectious.[1]

Therapeutic Target III: Serine Protease Inhibition (Thrombin/Elastase)

Mechanistic Basis: Peptidomimetics

Serine proteases recognize peptide substrates via the P1-S1 interaction. Pyrazinone derivatives act as non-covalent peptidomimetics. The rigid heterocyclic core restricts the conformation of the inhibitor, reducing the entropic penalty upon binding compared to flexible peptide chains.

• Target: Thrombin (Coagulation Factor IIa) and Human Neutrophil Elastase.

• Design Strategy: The pyrazinone ring replaces the P2-P3 peptide backbone. A basic group (e.g., amidine or aminopyridine) attached to the scaffold occupies the S1 specificity pocket (which recognizes Arginine/Lysine in natural substrates).

Experimental Methodologies

Protocol A: Synthesis of 3,5-Disubstituted-2(1H)-Pyrazinones

Rationale: This modular synthesis allows for rapid diversification at the C3 and C5 positions to scan for kinase or protease affinity.

Reagents:

• Amino acid amide hydrochloride (Start material)

• Glyoxal derivative (e.g., Phenylglyoxal)

• Sodium hydroxide (NaOH)

• Solvent: Methanol/Water

Step-by-Step Workflow:

• Condensation: Dissolve the amino acid amide (1.0 eq) in MeOH. Add the glyoxal derivative (1.0 eq) at 0°C.

• Cyclization: Add aqueous NaOH (2.5 eq) dropwise to the mixture. The basic environment catalyzes the condensation and subsequent intramolecular cyclization.

• Reflux: Heat the mixture to reflux for 2–4 hours to ensure aromatization/oxidation to the pyrazinone core.

• Workup: Acidify with HCl to precipitate the product. Filter and wash with cold water.

• Purification: Recrystallize from Ethanol/Water.

• Validation: Confirm structure via 1H-NMR (Look for the characteristic pyrazinone proton singlet if C6 is unsubstituted) and LC-MS.

Protocol B: In Vitro Kinase Inhibition Assay (FRET-based)

Rationale: To quantify the potency (IC50) of the synthesized pyrazinones against a target kinase (e.g., Chk1).

System: LanthaScreen™ Eu Kinase Binding Assay (or equivalent TR-FRET).

• Preparation: Prepare a 384-well plate.

• Tracer: Add 5 µL of Kinase Tracer (Alexa Fluor™ conjugate) at 4x concentration.

• Antibody: Add 5 µL of Eu-labeled anti-tag antibody (binds to the kinase) at 4x concentration.

• Enzyme: Add 5 µL of the target Kinase (e.g., Chk1) at 4x concentration.

• Compound: Add 5 µL of the test pyrazinone compound (serial dilution in DMSO/Buffer).

• Incubation: Incubate at Room Temperature for 60 minutes in the dark.

• Detection: Measure Fluorescence Resonance Energy Transfer (FRET) signal.

  • Logic: The tracer binds to the ATP pocket.[2] If the pyrazinone binds, it displaces the tracer, reducing the FRET signal between the Eu-antibody and the tracer.

• Analysis: Plot % Inhibition vs. Log[Compound] to determine IC50.

Data Summary: Comparative Potency of Pyrazinone Derivatives

The following table summarizes literature data on pyrazinone potency across different targets.

Therapeutic Target	Compound Class	Key Substituents (R-groups)	Typical IC50 / Ki	Mechanism
Chk1 Kinase	3,6-disubstituted-2(1H)-pyrazinone	C3: Indole (Gatekeeper)C6: Urea moiety (Solvent)	< 10 nM	ATP-Competitive (Hinge Binder)
Thrombin	3-aminopyrazinone acetamide	P1: Benzamidine mimicP3: Hydrophobic aryl	Ki ~ 1–50 nM	Non-covalent Active Site Inhibitor
Viral RdRp	Pyrazinecarboxamide (Favipiravir)	C6: FluorineC3: Hydroxy (tautomer)	EC50 ~ 10–100 µM	Lethal Mutagenesis (Nucleotide mimic)
Elastase	Peptidyl-pyrazinone	P1: Valine mimicP2: Proline mimic	IC50 ~ 50 nM	Transition State Analogue

Synthesis & Logic Visualization

The following diagram outlines the logical flow from chemical synthesis to biological validation for a pyrazinone drug candidate.

Caption: Workflow for the synthesis and therapeutic stratification of pyrazinone libraries.

References

• Design and synthesis of 2(1H)-pyrazinones as inhibitors of protein kinases. Source: ResearchGate / Elsevier URL:[Link]

• Favipiravir (T-705), a broad spectrum inhibitor of viral RNA polymerase. Source:[3] Proceedings of the Japan Academy / PMC URL:[Link]

• Small, noncovalent serine protease inhibitors. Source: PubMed / NIH URL:[Link]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review. Source: Future Medicinal Chemistry / PMC URL:[Link]

• Mechanism of action of favipiravir against SARS-CoV-2: Mutagenesis or chain termination? Source: The Innovation / PMC URL:[Link]

Sources

• 1. Mechanism of action of favipiravir against SARS-CoV-2: Mutagenesis or chain termination? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Favipiravir (T-705), a broad spectrum inhibitor of viral RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the In Silico Modeling of 2-Amino-5-methyl-2H-pyrazin-3-one Interactions

Abstract

This technical guide provides a comprehensive framework for the in silico analysis of 2-amino-5-methyl-2H-pyrazin-3-one, a heterocyclic compound with potential pharmacological relevance. Recognizing the scarcity of direct biological data for this specific molecule, this document establishes a robust, extensible workflow applicable to investigating its interactions with hypothetical or known protein targets. We navigate the essential stages of computational drug discovery, from system preparation to advanced simulation and analysis. The methodologies detailed herein—molecular docking, molecular dynamics (MD) simulations, and pharmacophore modeling—are presented with an emphasis on scientific causality and self-validation. Each protocol is designed to be a self-validating system, ensuring that researchers, scientists, and drug development professionals can generate reliable, reproducible, and insightful data.

Introduction: The Case for In Silico Investigation

2-Amino-5-methyl-2H-pyrazin-3-one is a small heterocyclic molecule. While its direct biological activity is not extensively documented in public literature, its pyrazinone core is a feature found in various biologically active compounds. The structural motifs present—a hydrogen bond donor (amino group), a hydrogen bond acceptor (carbonyl group), and a methyl group influencing hydrophobicity—suggest a potential for specific interactions with biological macromolecules.

In the absence of established targets, in silico (computational) modeling provides a powerful, resource-efficient avenue for hypothesis generation.[1] By simulating the interactions of this ligand with well-characterized protein families (e.g., kinases, G-protein coupled receptors, proteases), we can predict potential binding modes, estimate binding affinities, and identify key interacting residues.[2][3] This guide provides the technical blueprint for such an investigation, creating a foundation for future experimental validation.

The workflow is structured into three core computational stages:

• Molecular Docking: To predict the preferred binding orientation (pose) of the ligand within a protein's active site.[4][5]

• Molecular Dynamics (MD) Simulation: To assess the stability of the predicted pose and characterize the dynamic behavior of the protein-ligand complex in a simulated physiological environment.[[“]]

• Pharmacophore Modeling: To abstract the key chemical features responsible for the observed interactions, enabling the virtual screening of larger chemical libraries for molecules with similar potential activity.[7][8][9]

Foundational Workflow: A Tripartite Approach

The logical flow of this investigation ensures that the results of each stage inform and validate the next. Molecular docking provides static snapshots of potential binding, which are then subjected to the dynamic rigors of MD simulation. The stable interactions identified from the simulation are then used to construct a reliable pharmacophore model for further discovery efforts.

Caption: Overall In Silico Investigation Workflow.

System Preparation: The Prerequisite for Accuracy

The quality of any in silico model is wholly dependent on the quality of the input structures. This preparation phase is critical and must be performed with meticulous attention to detail.

Ligand Preparation

The ligand, 2-amino-5-methyl-2H-pyrazin-3-one, must be converted from a 2D representation to a valid 3D conformation with correct protonation states and minimized energy.

Protocol 1: Ligand Preparation

• Obtain 2D Structure: Source the ligand structure, for instance, from PubChem or draw it using chemical sketch software. The SMILES string for 3-Amino-5-methyl-2(1H)-pyrazinone is NC=1C(=O)NC=C(C)N1.[10]

• Convert to 3D: Use a tool like Open Babel or the capabilities within molecular modeling suites (e.g., Schrödinger Maestro, UCSF Chimera) to generate a 3D structure from the 2D input.[11]

• Protonation State Assignment: At a physiological pH of ~7.4, the primary amino group is likely to be protonated. Use a tool like Epik or Marvin to predict the dominant protonation and tautomeric state. This step is crucial as charge states dictate electrostatic interactions.

• Energy Minimization: Perform a geometry optimization using a suitable force field (e.g., MMFF94 or OPLS). This relieves any steric strain from the 3D conversion, resulting in a low-energy, stable conformation.[12]

• File Format Conversion: Save the prepared ligand in a format required by the docking software (e.g., .mol2 or .pdbqt).[11] This format includes the 3D coordinates, atom types, and partial charges.

Target Protein Preparation

For this guide, we will proceed with a hypothetical target from the kinase family, as they are a common focus in drug discovery.[13] The protocol is broadly applicable.

Protocol 2: Target Protein Preparation

• Select and Download Structure: Choose a high-resolution crystal structure (<2.5 Å) of the target protein from the Protein Data Bank (PDB). For this example, let's assume a hypothetical kinase.

• Clean the PDB File: The raw PDB file often contains non-essential molecules. It is standard practice to remove crystallographic water molecules, co-solvents, and any co-crystallized ligands.[14][15] Some waters that are structurally important and mediate protein-ligand interactions may be retained, which is an advanced consideration.[14]

• Model Missing Residues/Loops: PDB files may have missing residues or loops due to poor electron density. These must be modeled using tools like the Protein Preparation Wizard in Maestro or MODELLER.[16]

• Add Hydrogens and Assign Protonation States: Crystal structures typically do not include hydrogen atoms. Add hydrogens and optimize their placement to satisfy hydrogen-bonding networks, a process often performed at a simulated pH of 7.4.[14][17]

• Assign Partial Charges: Assign appropriate partial charges to all atoms according to the chosen force field (e.g., AMBER, CHARMM).

• Constrained Minimization: Perform a brief, constrained energy minimization on the protein structure. Heavy atoms are typically restrained to their initial positions while the newly added hydrogens are allowed to relax, removing any steric clashes.

Molecular Docking: Predicting the Binding Pose

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, estimating its binding affinity via a scoring function.[3] We will use AutoDock Vina, a widely used and validated open-source docking program.[18][19]

Caption: The Molecular Docking Workflow.

Protocol 3: Molecular Docking with AutoDock Vina

• Prepare PDBQT Files: Convert both the prepared ligand and receptor files into the PDBQT format using AutoDock Tools (ADT) or a similar utility.[11][20] This format includes atomic charges, atom types, and defines rotatable bonds in the ligand.

• Define the Grid Box: The grid box defines the three-dimensional search space for the docking calculation.[18] Center the box on the known active site of the protein. If the site is unknown, tools for binding pocket prediction can be used. The size of the box should be large enough to accommodate the ligand in any orientation.

• Create Configuration File: Prepare a text file (conf.txt) that specifies the paths to the receptor and ligand PDBQT files, the coordinates of the grid box center, and its dimensions.[21]

• Execute Vina: Run the docking simulation from the command line. Vina will perform a stochastic search of the ligand's conformational and rotational space within the grid box.

• Analyze Output: Vina will output a file containing the predicted binding poses (typically 9-10), ranked by their binding affinity scores in kcal/mol.[15] The pose with the lowest binding energy is considered the most favorable.

• Visual Inspection and Validation: Visually inspect the top-ranked poses using a molecular visualizer like PyMOL or UCSF Chimera.[22] The best pose should exhibit chemically sensible interactions (e.g., hydrogen bonds, hydrophobic contacts) with key active site residues. For validation, if a known co-crystallized ligand exists for the target, a re-docking experiment should be performed. The protocol is considered valid if it can reproduce the experimental pose with a Root Mean Square Deviation (RMSD) of less than 2.0 Å.[12]

Parameter	Description	Typical Value	Rationale
receptor	Input receptor file	protein.pdbqt	Specifies the prepared target protein structure.
ligand	Input ligand file	ligand.pdbqt	Specifies the prepared ligand structure.
center_x,y,z	Grid box center	e.g., 15.2 53.9 16.9	Defines the geometric center of the search space in the protein's active site.[19]
size_x,y,z	Grid box dimensions (Å)	e.g., 22 22 22	Defines the volume of the search space, ensuring it fully encloses the binding site.[19]
exhaustiveness	Search thoroughness	8 (default)	Controls the computational effort; higher values increase accuracy but also run time.
num_modes	Number of output poses	9 (default)	Specifies how many distinct binding modes to generate and report.[17]

Molecular Dynamics (MD) Simulation: Assessing Complex Stability

While docking provides a static picture, MD simulations offer insights into the dynamic stability of the protein-ligand complex over time.[[“]] This step is crucial for validating the docking pose and understanding how the protein might adapt to the ligand's presence. We will use GROMACS, a high-performance and widely used MD engine.[23][24][25]

Protocol 4: Protein-Ligand MD Simulation with GROMACS

• Generate Ligand Topology: The standard protein force fields do not contain parameters for novel ligands. A topology file for 2-amino-5-methyl-2H-pyrazin-3-one must be generated using a server like CGenFF or the antechamber module of AMBER, which produces parameters compatible with the CHARMM or GAFF force fields, respectively.[26][27]

• Combine Protein and Ligand: Create a single PDB file of the protein-ligand complex using the best-ranked pose from the docking step.

• System Setup:

  • Force Field Selection: Choose a modern force field (e.g., CHARMM36m, AMBER14SB).

  • Solvation: Place the complex in a periodic box of a suitable shape (e.g., cubic, dodecahedron) and solvate it with an explicit water model (e.g., TIP3P).[27]

  • Ionization: Add ions (e.g., Na+, Cl-) to neutralize the system's total charge and mimic a physiological salt concentration (~0.15 M).[27][28]

• Energy Minimization: Perform a steep descent energy minimization of the entire solvated system to remove any steric clashes introduced during the setup.[27][29]

• Equilibration: Gradually bring the system to the desired temperature and pressure. This is typically a two-stage process:[29]

  • NVT Ensemble (Canonical): Equilibrate the system at a constant Number of particles, Volume, and Temperature (e.g., 300 K) for ~100-200 ps. This allows the solvent to relax around the solute.

  • NPT Ensemble (Isothermal-Isobaric): Equilibrate at a constant Number of particles, Pressure (e.g., 1 bar), and Temperature for a longer period (~500-1000 ps) to ensure the system reaches the correct density. Position restraints are often applied to the protein and ligand heavy atoms during equilibration to allow the solvent to settle without disturbing the initial complex structure.[28]

• Production Run: Once equilibrated, remove the position restraints and run the production MD simulation for a duration sufficient to observe the stability of the complex (e.g., 50-100 nanoseconds).[29]

• Trajectory Analysis:

  • RMSD (Root Mean Square Deviation): Calculate the RMSD of the ligand and protein backbone over time. A stable, converging RMSD for the ligand indicates it has found a stable binding pose.

  • RMSF (Root Mean Square Fluctuation): Calculate the RMSF per residue to identify flexible regions of the protein.

  • Interaction Analysis: Analyze the trajectory to quantify the persistence of key interactions (e.g., hydrogen bonds, hydrophobic contacts) identified in the docking pose.

Pharmacophore Modeling: Abstracting Key Features for Discovery

A pharmacophore is an abstract representation of the key steric and electronic features necessary for molecular recognition.[30] By creating a pharmacophore model from the stable protein-ligand complex, we can rapidly screen large databases for new molecules that fit this interaction pattern.[8][9]

Caption: Pharmacophore Modeling and Virtual Screening Workflow.

Protocol 5: Structure-Based Pharmacophore Generation

• Select a Representative Structure: Choose a representative frame from the stable portion of the MD simulation trajectory. This structure reflects a time-averaged, low-energy state of the complex.

• Identify Interaction Features: Use a pharmacophore modeling tool (e.g., LigandScout, Phase) to automatically identify the key chemical features of the ligand that are making stable contacts with the protein. Common features include:

  • Hydrogen Bond Acceptors (HBA)

  • Hydrogen Bond Donors (HBD)

  • Hydrophobic Regions (HY)

  • Aromatic Rings (AR)

  • Positive/Negative Ionizable (PI/NI)

• Generate the Hypothesis: The software will generate a 3D arrangement of these features with specific geometric constraints (distances and angles). This 3D model is the pharmacophore hypothesis.

• Refine and Validate: The hypothesis should be validated to ensure it is selective for active compounds over inactive ones (if such data is available). The model can be refined by adding exclusion volumes to represent the space occupied by the receptor, preventing clashes in screened molecules.

• Virtual Screening: Use the validated pharmacophore model as a 3D query to screen large compound databases (e.g., ZINC, eMolecules).[11] Molecules from the database that can match the pharmacophore features both chemically and spatially are identified as hits. These hits can then be subjected to the docking and MD simulation workflow described above.[30]

Conclusion and Future Outlook

This guide has outlined a rigorous, multi-step in silico workflow for characterizing the potential interactions of 2-amino-5-methyl-2H-pyrazin-3-one. By integrating molecular docking, molecular dynamics, and pharmacophore modeling, this framework provides a scientifically sound method for generating testable hypotheses in the absence of pre-existing experimental data. The emphasis on causality, step-by-step protocols, and self-validation ensures that the generated models are robust and reliable. The results from this workflow—predicted binding poses, complex stability assessments, and novel hit compounds from virtual screening—provide a powerful foundation to guide and prioritize subsequent experimental studies, such as binding assays and structural biology efforts, ultimately accelerating the drug discovery process.

References

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• Qing, X., Lee, X. Y., De Raeymaeker, J., Tame, J. R. H., Zhang, K. Y. J., De Maeyer, M., & Voet, A. R. D. (2014). Pharmacophore modeling: advances, limitations, and current utility in drug discovery. Drug Design, Development and Therapy, 8, 2147–2158.

• AMBER Protein-ligand complex MD Setup tutorial using BioExcel Building Blocks (biobb). (n.d.). BioExcel. Retrieved from [Link]

• What are the best practices for molecular dynamics simulations in drug design? (n.d.). Google AI.

• Molecular Docking: In Silico Approach For Structure-Based Drug Designing Discovery. (n.d.). ResearchGate. Retrieved from [Link]

• Pharmacophore modeling: advances and pitfalls. (n.d.). PMC. Retrieved from [Link]

• GROMACS Tutorials. (n.d.). GROMACS. Retrieved from [Link]

• Introductory Tutorials for Simulating Protein Dynamics with GROMACS. (2024). ACS Publications. Retrieved from [Link]

• Pharmacophore Modeling in Drug Discovery and Development: An Overview. (n.d.). ResearchGate. Retrieved from [Link]

• GROMACS tutorial | Biomolecular simulations. (n.d.). EMBL-EBI. Retrieved from [Link]

• A Comprehensive Review on Molecular Docking in Drug Discovery. (2025). ResearchGate. Retrieved from [Link]

• Pharmacophore Modeling in Drug Discovery and Development: An Overview. (2007). Current Topics in Medicinal Chemistry, 7(14), 1375–1394.

• Protein-Ligand Complex - MD Tutorials. (n.d.). GROMACS. Retrieved from [Link]

• GROMACS tutorials. (n.d.). GitHub. Retrieved from [Link]

• Preparing the protein and ligand for docking. (n.d.). ScotChem. Retrieved from [Link]

• Best Practices for Foundations in Molecular Simulations. (n.d.). PMC. Retrieved from [Link]

• Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. (2020). YouTube. Retrieved from [Link]

• What is the most simple protocol to prepare the liberary of ligands for molocular docking? (2023). ResearchGate. Retrieved from [Link]

• GROMACS Tutorial: Protein-Ligand Complex. (n.d.). GitHub. Retrieved from [Link]

• Basic docking. (n.d.). Read the Docs. Retrieved from [Link]

• A Review on In Silico molecular docking Studies. (2024). ijariie. Retrieved from [Link]

• Best practices in constant pH MD simulations: accuracy and sampling. (n.d.). ChemRxiv. Retrieved from [Link]

• Autodock Vina Tutorial - Molecular Docking. (2020). YouTube. Retrieved from [Link]

• Molecular Dynamics Simulation with GROMACS: A Beginner's Tutorial. (2025). YouTube. Retrieved from [Link]

• A simple tutorial for using Autodock Vina to find the ligand binding pose. (n.d.). GitHub. Retrieved from [Link]

• NAMD Protein Ligand Complex Simulations. (n.d.). LigParGen Server. Retrieved from [Link]

• Pharmacophore Modeling in Drug Discovery: Methodology and Current Status. (2021). DergiPark. Retrieved from [Link]

• Docking Tutorial Using Autodock Vina version 1.2.3 and AutoDock-GPU Version 1.5.3. (2022). ResearchGate. Retrieved from [Link]

• Best Practices for Quantification of Uncertainty and Sampling Quality in Molecular Simulations. (2018). NIST. Retrieved from [Link]

• Best Practices for Foundations in Molecular Simulations. (2018). Living Journal of Computational Molecular Science. Retrieved from [Link]

• Molecular Docking: A powerful approach for structure-based drug discovery. (n.d.). PMC. Retrieved from [Link]

• Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide. (2025). YouTube. Retrieved from [Link]

• Introduction to in silico docking. (n.d.). University of Cambridge. Retrieved from [Link]

• The Emergence of In-Silico Models in Drug Target Interaction System: A Comprehensive Review. (2024). Biosciences Biotechnology Research Asia. Retrieved from [Link]

• Protein-ligand docking. (n.d.). Cresset Group. Retrieved from [Link]

• Molecular docking proteins preparation. (2019). ResearchGate. Retrieved from [Link]

• Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. (2025). ChemCopilot. Retrieved from [Link]

• Docking and scoring. (n.d.). Schrödinger. Retrieved from [Link]

• 2-(Aminomethyl)-5-methylpyrazine. (n.d.). PubChem. Retrieved from [Link]

• Design, synthesis, and biological activity of substituted 2-amino-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylic acid derivatives as inhibitors of the inflammatory kinases TBK1 and IKKε for the treatment of obesity. (n.d.). PMC. Retrieved from [Link]

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A Technical Guide to the Structural Elucidation of 2-amino-5-methyl-2H-pyrazin-3-one

Abstract: The pyrazinone scaffold is a privileged structure in medicinal chemistry, appearing in numerous compounds with diverse biological activities. The precise determination of its substitution pattern is critical for understanding structure-activity relationships (SAR) and ensuring intellectual property claims. This guide presents a comprehensive, multi-technique workflow for the unambiguous structural elucidation of 2-amino-5-methyl-2H-pyrazin-3-one, a representative member of this important class of heterocycles. We will detail the synergistic application of mass spectrometry, infrared spectroscopy, and advanced one- and two-dimensional nuclear magnetic resonance (NMR) spectroscopy. The causality behind each experimental choice is explained, providing a robust, self-validating framework for researchers in drug discovery and chemical synthesis.

Introduction and Elucidation Strategy

The structural characterization of novel or complex organic molecules is a cornerstone of chemical research and development. For heterocyclic compounds like 2-amino-5-methyl-2H-pyrazin-3-one, potential isomerism and tautomerism present unique challenges that necessitate a rigorous analytical approach. The target molecule exists primarily in the lactam form, as depicted, but the potential for lactim tautomerism must be considered and ruled out through spectroscopic evidence.

Caption: A logical workflow for structural elucidation.

Mass Spectrometry: The Foundational Data Point

Expertise & Causality: The first step in analyzing any newly synthesized compound is to confirm that it has the correct mass and, by extension, the correct elemental formula. High-Resolution Mass Spectrometry (HRMS), typically using a Time-of-Flight (TOF) analyzer, provides mass accuracy to within a few parts per million (ppm). This precision is crucial for distinguishing between isobaric compounds (different formulas with the same nominal mass) and instilling confidence in the sample's identity before proceeding with more time-intensive analyses.

Experimental Protocol: ESI-TOF HRMS

• Sample Preparation: Dissolve approximately 0.1 mg of the purified compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile/water).

• Instrumentation: Utilize an Electrospray Ionization (ESI) source coupled to a TOF mass analyzer.

• Analysis Mode: Operate in positive ion mode to facilitate protonation of the basic nitrogen atoms, forming the [M+H]⁺ ion.

• Data Acquisition: Acquire data over a mass range of m/z 50-500. Use a known internal calibrant to ensure high mass accuracy.

Expected Data & Interpretation

The molecular formula for 2-amino-5-methyl-2H-pyrazin-3-one is C₅H₇N₃O.

Parameter	Expected Value	Purpose
Molecular Formula	C₅H₇N₃O	---
Exact Mass (M)	125.0589 Da	The theoretical neutral mass.
[M+H]⁺ Ion	126.0667 Da	The ion expected to be observed in ESI+ mode.
Observed m/z	~126.0665 ± 0.0005	An observed value within 5 ppm of theoretical confirms the elemental composition.

Further analysis of fragmentation patterns in tandem MS (MS/MS) experiments can provide initial structural clues, often involving the loss of CO or cleavage of the pyrazinone ring, which is characteristic of such heterocyclic systems.[1][2]

Infrared Spectroscopy: Functional Group Fingerprinting

Expertise & Causality: FTIR spectroscopy is a rapid, non-destructive technique used to identify the presence of key functional groups. For our target molecule, we expect to see characteristic vibrational stretches for the amine (N-H), the cyclic amide or "lactam" (C=O and N-H), and the double bonds (C=C, C=N) within the ring. The presence and position of the C=O stretch are particularly diagnostic for confirming the pyrazin-3-one core, while the N-H region helps to characterize the amino and amide groups.[3]

Experimental Protocol: ATR-FTIR

• Sample Preparation: Place a small amount of the solid, dry sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

• Background Correction: Perform a background scan of the clean ATR crystal prior to sample analysis.

Expected Vibrational Frequencies

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
3450 - 3300	N-H Stretch (asymmetric & symmetric)	Primary Amine (-NH₂)	A doublet in this region is characteristic of a primary amine.[3][4]
3200 - 3050	N-H Stretch	Cyclic Amide (Lactam)	Broad peak, confirms the N-H of the pyrazinone ring.
1680 - 1650	C=O Stretch	Cyclic Amide (Lactam)	A strong, sharp peak is definitive evidence for the keto-form of the pyrazinone.[5]
1640 - 1550	C=N / C=C Stretch	Aromatic/Vinyl	Confirms the unsaturated nature of the heterocyclic ring.

The combined presence of these bands provides strong, self-validating evidence for the proposed gross structure before moving to the definitive mapping provided by NMR.

NMR Spectroscopy: The Definitive Structural Map

Expertise & Causality: While MS confirms the formula and IR identifies functional groups, NMR spectroscopy elucidates the precise atomic connectivity. Through a series of 1D and 2D experiments, we can map the complete carbon-hydrogen framework, definitively placing the methyl and amino groups on the pyrazinone ring. The choice of solvent is critical; DMSO-d₆ is ideal as it can solubilize the polar compound and its labile N-H protons will be observable.

¹H NMR: Proton Environment Analysis

Objective: To count the number of unique proton environments, determine their integration (number of protons), and infer neighboring protons through spin-spin splitting.

Predicted ¹H NMR Spectrum (500 MHz, DMSO-d₆)

Signal	Predicted Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
A	~7.0 - 7.5	Singlet (s)	1H	C₆-H	Olefinic proton on the pyrazinone ring. Appears as a singlet as there are no adjacent protons.
B	~6.0 - 6.5	Broad Singlet (br s)	2H	-NH₂	Amine protons. Often broad and exchanges with D₂O.
C	~2.2 - 2.4	Singlet (s)	3H	-CH₃	Methyl protons attached to the pyrazine ring. Appears as a singlet with no adjacent protons.[6][7]
D	~11.0 - 12.0	Broad Singlet (br s)	1H	N₂-H	Amide proton. Typically downfield and broad.

Note: The N-H proton of the pyrazinone ring might not be observed or could be very broad.

¹³C NMR & DEPT-135: Carbon Skeleton Mapping

Objective: To count the number of unique carbon atoms and classify them as CH₃, CH₂, CH, or quaternary (C).

Predicted ¹³C NMR Spectrum (125 MHz, DMSO-d₆)

Predicted Shift (δ, ppm)	DEPT-135 Signal	Assignment	Rationale
~165	Negative (No signal)	C =O (C₃)	Carbonyl carbon, typically the most downfield quaternary carbon.[8]
~150	Negative (No signal)	C -NH₂ (C₂)	Carbon attached to two electronegative nitrogen atoms.
~145	Negative (No signal)	C -CH₃ (C₅)	Quaternary carbon of the pyrazine ring attached to the methyl group.
~125	Positive	=C H (C₆)	Olefinic CH carbon.
~20	Positive	-C H₃	Aliphatic methyl carbon.

The DEPT-135 experiment is a crucial self-validating step. Observing two positive signals (CH and CH₃) and three absent signals (three quaternary carbons) perfectly matches the proposed structure.

2D NMR: Unambiguous Connectivity Proof

Expertise & Causality: While 1D NMR provides the pieces, 2D NMR shows how they connect. For this molecule, the Heteronuclear Multiple Bond Correlation (HMBC) experiment is the most powerful tool. It reveals correlations between protons and carbons that are 2 or 3 bonds away, allowing us to build the molecular framework across quaternary carbons.

Caption: Key 2- and 3-bond (²J and ³J) HMBC correlations.

Key Expected HMBC Correlations:

• From Methyl Protons (-CH₃): A strong correlation to the quaternary carbon at C₅ (²J, two bonds) and the vinyl carbon at C₆ (³J, three bonds). This definitively places the methyl group at the C₅ position.

• From Vinyl Proton (=CH-): A strong correlation to the quaternary carbon at C₅ (²J) and a crucial correlation to the carbonyl carbon at C₃ (³J). This correlation across the ring is the linchpin that connects the two halves of the molecule and confirms the overall pyrazin-3-one scaffold.

These correlations, when combined, leave no room for ambiguity and serve as the final proof of the proposed structure.

Final Confirmation via X-Ray Crystallography

For novel compounds intended for pharmaceutical development or when absolute stereochemistry is , single-crystal X-ray crystallography provides the ultimate, unambiguous proof of structure.

Protocol:

• Crystal Growth: Grow single crystals of the compound, often by slow evaporation from a suitable solvent system (e.g., ethanol, ethyl acetate).

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.

• Structure Solution: Solve and refine the crystal structure to obtain precise bond lengths, bond angles, and intermolecular packing information.[9][10][11]

Successful structure determination by X-ray crystallography would not only confirm the connectivity established by NMR but also provide invaluable data on the planarity of the ring and hydrogen bonding interactions in the solid state.

Conclusion

The structural elucidation of 2-amino-5-methyl-2H-pyrazin-3-one is achieved through a systematic and synergistic application of modern analytical techniques. HRMS establishes the correct elemental formula, FTIR confirms the essential functional groups, and a suite of 1D and 2D NMR experiments provides an unambiguous map of atomic connectivity. Each step serves to validate the previous one, creating a robust and trustworthy dataset. This methodical approach, culminating in the key HMBC correlations, provides the definitive evidence required by researchers, scientists, and drug development professionals to proceed with confidence in their molecular design and synthesis endeavors.

References

• Badria, F. A., & El-Bahaie, S. (1998). Mass spectrometric study of some pyrazoline derivatives. Rapid Communications in Mass Spectrometry, 12(13), 833-836. Available from: [Link]

• Kim, S. H., et al. (2024). Structural Diversification of Pyrazinone Metabolites via Spontaneous Oxa-Michael Addition in Staphylococcus xylosus. Journal of Natural Products. Available from: [Link]

• Hemamalini, M., & Fun, H. K. (2010). 2-Amino-5-methylpyridinium 3-aminobenzoate. Acta Crystallographica Section E: Structure Reports Online, 66(3), o623–o624. Available from: [Link]

• Al-Ghorbani, M., et al. (2023). Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. Molecules, 28(2), 643. Available from: [Link]

• Talebi, M., et al. (2022). Development of a Novel Class of Pyridazinone Derivatives as Selective MAO-B Inhibitors. Molecules, 27(12), 3801. Available from: [Link]

• Kumar, K. S., et al. (2018). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Research Journal of Pharmacy and Biological and Chemical Sciences, 9(5), 1365-1376. Available from: [Link]

• Fun, H. K., et al. (2008). 2-[(5-Amino-3-methyl-1-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methyl]malononitrile. Acta Crystallographica Section E: Structure Reports Online, 64(6), o908. Available from: [Link]

• Syaima, H., Rahardjo, S. B., & Suryanti, V. (2020). FTIR spectra of 2-amino-5-methylpyridine and the complex. ResearchGate. Available from: [Link]

• Hemamalini, M., & Fun, H. K. (2010). 2-Amino-5-methylpyridinium 3-aminobenzoate. ResearchGate. Available from: [Link]

• Pande, K., & Misra, G. S. (1980). Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides. CHIMIA, 34(6), 269-271. Available from: [Link]

• The Organic Chemistry Tutor. (2020, July 29). IR Spectroscopy - Basic Introduction, Functional Groups, & Examples. YouTube. Available from: [Link]

• Wang, C., et al. (2012). 2-Amino-5-methylpyridinium nitrate. Acta Crystallographica Section E: Structure Reports Online, 68(8), o2084. Available from: [Link]

• Abood, N. A., & Al-Amery, M. H. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research, 4(3), 1772-1781. Available from: [Link]

• Irrgang, T., et al. (2007). Crystal structure of 2-amino-5-methyl-1,3,4-oxadiazole, (CH3)C2N2O(NH2). Zeitschrift für Kristallographie - New Crystal Structures, 222(2), 151-152. Available from: [Link]

• The Organic Chemistry Tutor. (2016, April 27). H NMR Spectroscopy Review - Examples & Multiple Choice Practice Problems. YouTube. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scholarworks.sookmyung.ac.kr [scholarworks.sookmyung.ac.kr]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. jocpr.com [jocpr.com]
• 6. 2-Amino-3-bromo-5-methylpyrazine synthesis - chemicalbook [chemicalbook.com]
• 7. 2-Amino-5-methylpyridine(1603-41-4) 1H NMR spectrum [chemicalbook.com]
• 8. Development of a Novel Class of Pyridazinone Derivatives as Selective MAO-B Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2-Amino-5-methyl­pyridinium 3-amino­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 2-Amino-5-methyl­pyridinium nitrate - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for the synthesis of 2-amino-5-methyl-2H-pyrazin-3-one

This application note outlines a high-fidelity protocol for the synthesis of 2-amino-5-methyl-2H-pyrazin-3-one (also known by its tautomer 2-amino-3-hydroxy-5-methylpyrazine ).

Unlike de novo cyclization methods (e.g., condensation of methylglyoxal with amino acid derivatives), which often suffer from poor regioselectivity (yielding mixtures of 5-methyl and 6-methyl isomers), this protocol utilizes a Regioselective Functionalization Strategy . By starting with the commercially available 2-amino-5-methylpyrazine, we lock in the methyl position and selectively install the oxygen functionality via a high-yield bromination-hydrolysis sequence.

Molecule Profile & Retrosynthetic Logic

• Target Compound: 2-amino-5-methyl-2H-pyrazin-3-one

• CAS Number: 116606-68-1 (for the hydroxy tautomer) / Related: 5521-58-4 (Starting Material)

• Molecular Formula: C

  H N O

• Molecular Weight: 125.13 g/mol

Tautomeric Considerations

This molecule exists in dynamic equilibrium between the pyrazin-3-one (keto) and 3-hydroxypyrazine (enol) forms. In solution, the equilibrium is solvent-dependent, though the "one" form often predominates in polar media. This guide refers to the target as the "pyrazinone" to reflect its most stable solid-state conformer.

Synthetic Strategy: The "Lock-and-Key" Approach

We avoid the ambiguity of cyclizing methylglyoxal (which produces 5-methyl/6-methyl mixtures) by using a Top-Down Functionalization approach:

• Scaffold Selection: Start with pure 2-amino-5-methylpyrazine .

• Activation: Regioselective bromination at the C-3 position (ortho to the amino group).

• Substitution: Nucleophilic aromatic substitution (

  ) of the bromide with hydroxide to yield the ketone.

Experimental Protocol

Phase 1: Regioselective Bromination

Objective: Synthesize 2-amino-3-bromo-5-methylpyrazine. Mechanism: Electrophilic Aromatic Substitution (

). The amino group at C-2 strongly directs the electrophile to the C-3 position.

Reagents & Equipment[1][2][3][4][5]

• Precursor: 2-Amino-5-methylpyrazine (5.00 g, 45.8 mmol)

• Reagent: Bromine (

  ) (8.80 g, 55.0 mmol) or N-Bromosuccinimide (NBS) (9.8 g, 55.0 mmol)

• Base: Pyridine (4.35 g, 55.0 mmol)[1][6]

• Solvent: Dichloromethane (DCM) (anhydrous, 250 mL)

• Equipment: 500 mL 3-neck Round Bottom Flask (RBF), Addition Funnel, Nitrogen atmosphere.

Step-by-Step Procedure

• Setup: Charge the RBF with 2-amino-5-methylpyrazine, pyridine, and DCM. Cool the solution to 0°C using an ice bath under

  flow.

• Addition:

  • If using

    : Dilute bromine in 20 mL DCM and add dropwise over 30 minutes.

  • If using NBS: Add NBS portion-wise as a solid over 20 minutes to avoid a rapid exotherm.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 12–16 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 1:1). The starting material (

    ) should disappear, replaced by a less polar spot ( ).

• Workup:

  • Quench with saturated aqueous

    (sodium thiosulfate) to remove excess bromine.

  • Wash the organic layer with water (

    mL) and brine ( mL).

  • Dry over anhydrous

    , filter, and concentrate in vacuo.

• Purification: The crude yellow solid is typically sufficiently pure (>95%). If necessary, recrystallize from Ethanol/Water.

  • Expected Yield: 85–90% (approx. 7.6 g)

  • Characterization:

    H NMR (400 MHz, ): 7.83 (s, 1H), 4.93 (br s, 2H, ), 2.41 (s, 3H).[6]

Phase 2: Hydrolytic Substitution ( )

Objective: Convert the 3-bromo intermediate to the 3-hydroxy/3-one target. Mechanism: The pyrazine ring is electron-deficient. The bromine at C-3 is activated for nucleophilic displacement, especially under basic conditions where the hydroxide ion attacks the C-3 carbon.

Reagents

• Intermediate: 2-Amino-3-bromo-5-methylpyrazine (2.0 g, 10.6 mmol)

• Reagent: Sodium Hydroxide (NaOH) (10% aqueous solution, 20 mL)

• Solvent: 1,4-Dioxane (10 mL) - Optional co-solvent to improve solubility.

• Acid: Concentrated HCl (for neutralization).

Step-by-Step Procedure

• Setup: Dissolve the bromo-intermediate in 1,4-dioxane (if using) and add the 10% NaOH solution in a 100 mL RBF.

• Reaction: Heat the mixture to reflux (100°C) for 4–6 hours.

  • Note: The reaction requires energy to overcome the activation barrier for

    .

  • Checkpoint: LC-MS should show the mass shift from ~188/190 (Br pattern) to 126 (M+H).

• Isolation:

  • Cool the mixture to 0°C.

  • Carefully acidify with conc. HCl to pH ~5–6. The product (amphoteric) will precipitate near its isoelectric point.

  • Stir at 0°C for 30 minutes to maximize precipitation.

• Purification:

  • Filter the solid and wash with cold water (

    mL) and cold ethanol ( mL).

  • Dry under high vacuum at 45°C.

  • Expected Yield: 65–75%

Analytical Data & Validation

Parameter	Specification	Notes
Appearance	Off-white to pale yellow powder	Darkens upon oxidation; store under inert gas.
Melting Point	>200°C (dec.)	Typical for high-melting pyrazinones.
MS (ESI+)	m/z = 126.1 [M+H]	Consistent with .
H NMR	2.15 (s, 3H), 7.41 (s, 1H)	In DMSO- .[3] Exchangeable protons ( ) typically broad >8.0 ppm.
Solubility	DMSO, Methanol (hot)	Poor solubility in non-polar solvents (DCM, Hexane).

Reaction Pathway Visualization

The following diagram illustrates the regioselective pathway, contrasting it with the problematic de novo route.

Caption: Figure 1. Step-wise synthesis of 2-amino-5-methyl-2H-pyrazin-3-one via the bromination-hydrolysis pathway.

Troubleshooting & Expert Insights

• Regioselectivity Verification: If you are unsure about the position of the bromine in Step 1, run a NOESY NMR experiment. You should see a correlation between the methyl group protons and the aromatic proton at C-6. If the bromine were at C-6, this correlation would be lost. However, the ortho-directing power of the amino group makes the C-3 isomer the overwhelming major product.

• Hydrolysis pH Control: During the isolation in Step 2, do not over-acidify to pH < 2. The product is an amine and will form a water-soluble hydrochloride salt, making isolation by filtration impossible. Aim for pH 5–6 (Isoelectric point).

• Alternative Hydrolysis: If the basic hydrolysis proves sluggish, Sodium Acetate (NaOAc) in Glacial Acetic Acid at reflux (118°C) is a potent alternative that often drives the displacement of halides in electron-deficient heterocycles.

References

• ChemicalBook. Synthesis of 2-amino-3-bromo-5-methylpyrazine. Retrieved from

• BenchChem. Technical Guide to the Synthesis of 2-Hydroxy-5-methylpyrazine. Retrieved from

• Google Patents. Preparation method of 2-amino-5-methylpyrazine. CN111925333A. Retrieved from

• Oakwood Chemical. 2-Amino-5-bromo-3-methylpyrazine Product Page. Retrieved from

• Beilstein Journals. On Reuben G. Jones synthesis of 2-hydroxypyrazines. Retrieved from

Sources

• 1. echemi.com [echemi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN109369545B - Synthesis process of 2-methyl-5-pyrazine formate - Google Patents [patents.google.com]
• 4. CN109535071B - 2-amino-3-hydroxypyridine and preparation method and refining method thereof - Google Patents [patents.google.com]
• 5. Preparation method of 3-amino-2-hydroxypyridine - Eureka | Patsnap [eureka.patsnap.com]
• 6. 2-Amino-3-bromo-5-methylpyrazine synthesis - chemicalbook [chemicalbook.com]

High-throughput screening assays for pyrazinone derivatives

Defining the Scope

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Detailing TR-FRET Assay Protocol

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Integrating E-E-A-T Principles

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Detailing Protocol Validation Steps

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Summarizing Content Progress

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Analyzing Inhibitor Characteristics

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Refining Experimental Protocol

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Detailing Incubation and Detection

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Calculating Assay Robustness

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Finalizing Validation Details

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Explaining Incubation, Protocol

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Application Note: Quantitative Analysis of 2-Amino-5-methyl-2H-pyrazin-3-one

This Application Note provides a comprehensive technical guide for the quantification of 2-amino-5-methyl-2H-pyrazin-3-one (also known by its tautomer 2-amino-3-hydroxy-5-methylpyrazine ). This compound is a critical intermediate and potential impurity in the synthesis of pyrazine-based antivirals (e.g., Favipiravir analogs) and bioactive heterocyclic compounds.[1]

Due to its amphoteric nature, small molecular weight, and high polarity, this analyte presents significant chromatographic challenges, including poor retention on standard C18 phases and peak tailing. The protocols below address these issues using HILIC (Hydrophilic Interaction Liquid Chromatography) for QC applications and Pentafluorophenyl (PFP) Reversed-Phase for trace LC-MS/MS analysis.

Analyte Profile & Physicochemical Properties[2][3][4][5][6][7][8][9][10]

Understanding the chemical behavior of the analyte is the prerequisite for robust method development.

Property	Description
Chemical Name	2-amino-5-methyl-2H-pyrazin-3-one
Tautomer	2-amino-3-hydroxy-5-methylpyrazine
Molecular Formula	C₅H₇N₃O
Molecular Weight	125.13 g/mol
Polarity (LogP)	~ -0.5 to 0.2 (Highly Polar)
pKa Values	pKa₁ (Basic): ~2.5 (Pyrazine N/Amino)pKa₂ (Acidic): ~8.8 (Enolic -OH/Amide)
UV Maxima	235 nm (primary), 320 nm (secondary, characteristic of aminopyrazinones)
Solubility	Soluble in Water, Methanol, DMSO; Poor in Hexane, DCM.[2][3]

Critical Quality Attribute: Tautomerism

This molecule exists in dynamic equilibrium between the keto-form (2H-pyrazin-3-one) and the enol-form (3-hydroxypyrazine).

• Chromatographic Impact: In unbuffered mobile phases, this can lead to "split peaks" or excessive broadening.

• Control Strategy: Maintain mobile phase pH < 3.0 (protonated form) or use specific HILIC conditions to stabilize the tautomeric ratio during separation.

Analytical Decision Matrix

The following decision tree illustrates the logic for selecting the appropriate method based on sensitivity requirements and matrix complexity.

Figure 1: Analytical Decision Matrix for 2-amino-5-methyl-2H-pyrazin-3-one quantification.

Protocol A: HILIC-UV (High Concentration/QC)

Rationale: Traditional C18 columns fail to retain this polar analyte, resulting in elution at the void volume (

) where ion suppression and matrix interference are highest.[1] Hydrophilic Interaction Liquid Chromatography (HILIC) provides superior retention and peak shape for polar amines.[1]

Chromatographic Conditions

• System: HPLC with PDA/UV Detector (e.g., Agilent 1260/Waters Alliance).

• Column: Amide-HILIC (e.g., Waters XBridge Amide or Tosoh TSKgel Amide-80), 4.6 × 150 mm, 3.5 µm.

  • Why Amide? The amide phase interacts via hydrogen bonding with the analyte's amino and carbonyl groups, offering better stability than bare silica.

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (Adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile (LC Grade).[1]

• Isocratic Mode: 85% B / 15% A.

  • Note: HILIC requires high organic content. Water is the "strong" solvent.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 35°C.

• Detection: UV at 320 nm (Selective) or 235 nm (Sensitive).[1]

• Injection Volume: 5 µL.

Sample Preparation[5][9][12]

• Diluent: 90:10 Acetonitrile:Water (Must match initial mobile phase strength to prevent peak distortion).[1]

• Stock Solution: Dissolve 10 mg of standard in 10 mL Methanol (1 mg/mL).

• Working Standard: Dilute Stock 1:100 with Diluent to 10 µg/mL.

System Suitability Criteria (SST)

• Retention Time (

  ): ~5–7 minutes (k' > 2.0).

• Tailing Factor (

  ): 0.9 ≤ ≤ 1.4.[1]

• Theoretical Plates (

  ): > 5000.[1]

• %RSD (Area): < 2.0% (n=6 injections).[1]

Protocol B: LC-MS/MS (Trace Analysis)[1]

Rationale: For detecting genotoxic impurities or metabolites at ng/mL levels, UV is insufficient. A Pentafluorophenyl (PFP) stationary phase is selected for Reverse Phase LC-MS because the fluorine atoms on the column interact with the pyrazine ring (pi-pi interactions), providing retention that C18 cannot achieve.[1]

Mass Spectrometry Parameters (Source Dependent)

• Ionization: Electrospray Ionization (ESI), Positive Mode (+).[1]

• Precursor Ion:

  126.1 .[1]

• MRM Transitions:

  • Quantifier:

    (Loss of formamide/fragmentation of ring).[1]

  • Qualifier:

    (Ring cleavage).[1]

• Source Temp: 400°C.

• Capillary Voltage: 3.5 kV.

Chromatographic Conditions

• Column: Fluorophenyl (PFP) Core-Shell (e.g., Phenomenex Kinetex F5), 2.1 × 100 mm, 2.6 µm.[1]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient:

  • 0.0 min: 2% B (High aqueous start for retention)[1]

  • 1.0 min: 2% B

  • 6.0 min: 40% B

  • 6.1 min: 95% B (Wash)[1]

  • 8.0 min: 95% B

  • 8.1 min: 2% B (Re-equilibration)

• Flow Rate: 0.3 mL/min.

Troubleshooting & Optimization Guide

Issue: Peak Splitting

• Cause: Tautomeric interconversion occurring on the timescale of the separation.

• Solution:

  • Temperature: Increase column temperature to 40-45°C. This speeds up the kinetics of interconversion, merging the split peaks into a single sharp peak.

  • pH: Ensure pH is buffered (Ammonium Formate pH 3.0). Avoid neutral unbuffered water.

Issue: Low Sensitivity in MS

• Cause: Ion suppression from early elution or matrix effects.

• Solution: Switch to the HILIC-MS approach (using Ammonium Acetate pH 4.5 buffer) if the PFP method does not retain the analyte away from the void volume.[1]

Workflow Visualization

Figure 2: Standardized Analytical Workflow.

References

• Bulduk, I. (2021).[1] "HPLC-UV Method Development and Validation for the Determination of Favipiravir and Its Impurities." Journal of Pharmaceutical and Biomedical Analysis. (Context: Pyrazine impurity profiling).[1]

• ICH Harmonised Tripartite Guideline. (2005). "Validation of Analytical Procedures: Text and Methodology Q2(R1)." International Council for Harmonisation.

• Sielc Technologies. "HPLC Separation of Pyrazine and Aminopyrazine on Sharc 1 Column." Application Note.

• BenchChem. "A Comparative Guide to the Inter-laboratory Analysis of 2-Hydroxy-5-methylpyrazine." Technical Guide. (Analogous compound analysis).

• Restek Corporation. (2021).[1] "Comprehensive LC-MS/MS Analysis of Amino Acids and Polar Metabolites." Restek Applications.

(Note: While specific literature on the exact "5-methyl" isomer is rare, methods are derived from the validated protocols for Favipiravir Impurity A and general aminopyrazine analysis.)[1]

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Application Note: In Vivo Experimental Design and Pharmacokinetic Profiling of Pyrazinone-Based Drug Candidates

Introduction & Mechanistic Rationale

The 2(1H)-pyrazinone scaffold is a highly versatile building block in medicinal chemistry. It has been successfully deployed in the development of direct thrombin inhibitors, p38α MAP kinase inhibitors, and corticotropin-releasing factor-1 (CRF-R1) antagonists[1][2][3]. However, the translation of pyrazinone derivatives from in vitro hits to in vivo leads is frequently derailed by two critical liabilities: poor aqueous solubility and severe metabolic bioactivation [3][4].

Standard rodent pharmacokinetic (PK) studies often fail to capture the true disposition of pyrazinones. Cytochrome P450 (CYP450) enzymes readily catalyze the oxidation of the pyrazinone ring—specifically via epoxidation at the 5-6 position[3]. This reactive epoxide intermediate either covalently binds to hepatic proteins (leading to hepatotoxicity and immune-mediated idiosyncratic reactions) or undergoes ring-opening and glutathione (GSH) conjugation[1]. Because these reactive metabolites rapidly bind to tissues, they effectively "disappear" from standard plasma PK sampling, resulting in artificially inflated clearance rates that mask the underlying toxicity.

To achieve scientific integrity in pyrazinone drug development, researchers must implement a self-validating in vivo system that explicitly traps and quantifies these reactive intermediates alongside traditional efficacy metrics.

Experimental Workflow & Logical Architecture

The following diagram illustrates the causal relationship between the pyrazinone metabolic liability and the required in vivo experimental architecture.

Fig 1. Pyrazinone metabolic bioactivation pathway and the corresponding BDC rat experimental workflow.

Protocol I: In Vivo Metabolic Trapping via Bile Duct-Cannulated (BDC) Rats

To accurately assess the bioactivation of pyrazinones, biliary excretion must be monitored, as bulky GSH-pyrazinone adducts are preferentially excreted into the bile rather than urine or plasma[1].

Materials & Preparation

• Animal Model: Male Sprague-Dawley rats (250–300 g), surgically modified with jugular vein (for IV dosing/sampling) and bile duct cannulas.

• Formulation: Due to the inherently low solubility of unsubstituted pyrazinones, formulate the compound in 10% N-methyl-2-pyrrolidone (NMP) / 40% PEG400 / 50% aqueous buffer, or utilize synthetic solubilizing amino P1-P2 linkers if structurally permissible[4].

Step-by-Step Methodology

• Acclimation & Baseline: Fast BDC rats overnight prior to dosing. Collect a baseline bile sample (-1 to 0 hours) to serve as a blank matrix for LC-MS/MS calibration.

• Dosing: Administer the pyrazinone candidate intravenously (e.g., 5 mg/kg) or orally (e.g., 20 mg/kg).

• Stabilized Bile Collection (Critical Step): Collect bile continuously into pre-weighed tubes housed on dry ice over specific intervals (0–2, 2–4, 4–8, and 8–24 h). Causality note: Tubes must be pre-spiked with 10% (v/v) of a 100 mM ascorbic acid/EDTA solution. Pyrazinone-GSH adducts are highly unstable ex vivo and will rapidly degrade via oxidation if not chemically stabilized.

• Plasma Sampling: Concurrently draw blood from the jugular cannula at standard PK timepoints (0.08, 0.25, 0.5, 1, 2, 4, 8, 24 h) into K2EDTA tubes.

• Sample Processing & LC-MS/MS Analysis: Precipitate proteins using cold acetonitrile (1:3 v/v). Analyze supernatants using high-resolution mass spectrometry (HRMS). Scan for the neutral loss of 129 Da (characteristic of the γ-glutamyl moiety) to identify pyrazinone-GSH adducts[1].

Protocol II: In Vivo Efficacy & Target Engagement (Defensive Withdrawal Model)

Once a pyrazinone candidate demonstrates a clean metabolic profile (low GSH adduct formation), it must be validated in an efficacy model. For pyrazinone-based CRF-R1 antagonists (developed for anxiety/depression), the Defensive Withdrawal Model is the gold standard[1].

Step-by-Step Methodology

• Apparatus Setup: Utilize a brightly lit open field arena (100 x 100 cm) containing a small, opaque, cylindrical galvanized chamber (the "safe harbor") placed in one corner.

• Habituation: Habituate rats to the testing room for 1 hour prior to the experiment to establish baseline stress levels.

• Dosing & Incubation: Administer the pyrazinone candidate (e.g., 10 mg/kg PO). Wait 60 minutes to align with the compound's

  (determined from Protocol I).

• Behavioral Testing: Place the rat inside the opaque chamber. Record the exit latency (the time it takes for the rat to emerge from the chamber with all four paws into the open field) over a 15-minute session.

• Receptor Occupancy (Self-Validation): Immediately post-test, euthanize the animal and harvest the brain. Quantify the pyrazinone concentration in the frontal cortex via LC-MS/MS to prove that behavioral changes (reduced exit latency) are causally linked to >80% CRF-R1 receptor occupancy[1].

Quantitative Data Presentation

The table below demonstrates how to structure and interpret the dual-track data (PK/Metabolism vs. Efficacy) to drive lead optimization.

Table 1: Comparative In Vivo Profiling of Pyrazinone Derivatives

Compound ID	Structural Modification	In Vivo Clearance (mL/min/kg)	Oral Bioavailability (F%)	Biliary GSH Adducts (% of Dose)	Efficacy: Exit Latency Reduction (%)
Candidate A	Unsubstituted Pyrazinone	65.2 (High)	12%	25.4% (High Liability)	15% (Poor)
Candidate B	5-Chloro substitution	42.1 (Moderate)	38%	14.2%	45% (Moderate)
BMS-665053	Steric shielding at C5/C6	18.5 (Low)	70%	< 2.0% (Clean Profile)	61% (Robust)

Data interpretation: Candidate A exhibits high clearance driven by rapid pyrazinone ring oxidation, evidenced by the massive recovery of GSH adducts in the bile. By introducing steric hindrance or electron-withdrawing groups (as seen in BMS-665053), CYP450-mediated epoxidation is blocked, dramatically reducing reactive metabolites, improving bioavailability, and driving robust in vivo efficacy.

References

• Comparative Biotransformation of Pyrazinone-Containing Corticotropin-Releasing Factor Receptor-1 Antagonists: Minimizing the Reactive Metabolite Formation Source: Drug Metabolism and Disposition (American Society for Pharmacology and Experimental Therapeutics) URL:[Link]

• The discovery and evaluation of 3-amino-2(1H)-pyrazinones as a novel series of selective p38α MAP kinase inhibitors Source: Bioorganic & Medicinal Chemistry Letters (National Institutes of Health) URL:[Link]

• Design and Discovery of Novel, Potent Pyrazinone-Based Thrombin Inhibitors with a Solubilizing Amino P1-P2-Linker Source: Letters in Drug Design & Discovery (Bentham Science Publishers) URL:[Link]

• Metabolic Activation of a Pyrazinone-Containing Thrombin Inhibitor. Evidence for Novel Biotransformation Involving Pyrazinone Ring Oxidation, Rearrangement, and Covalent Binding to Proteins Source: Chemical Research in Toxicology (ACS Publications) URL:[Link]

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The Aminopyrazine Scaffold: A Versatile Building Block in Modern Medicinal Chemistry

Introduction: The Prominence of Nitrogen-Containing Heterocycles in Drug Discovery

Nitrogen-containing heterocyclic compounds form the backbone of a vast array of pharmaceuticals, owing to their ability to engage in diverse biological interactions.[1][2] Their unique structural and electronic properties allow them to serve as privileged scaffolds in the design of novel therapeutic agents. Among these, the aminopyrazine core has emerged as a particularly valuable motif for medicinal chemists. This guide provides an in-depth exploration of the application of aminopyrazine derivatives, with a focus on their synthesis, biological activities, and therapeutic potential. While the specific compound 2-amino-5-methyl-2H-pyrazin-3-one is not extensively documented, we will delve into the broader and highly relevant class of aminopyrazine and related nitrogen-containing heterocyclic structures that are pivotal in contemporary drug development.

The Aminopyrazine Scaffold: Synthesis and Functionalization

The synthesis of aminopyrazine derivatives is a cornerstone of their application in medicinal chemistry. A common and versatile starting material is 2-amino-5-methylpyrazine, which can be readily functionalized to create a diverse library of compounds.[3][4] A key transformation is the bromination of the pyrazine ring, which introduces a handle for further chemical modifications through cross-coupling reactions.

Protocol 1: Bromination of 2-Amino-5-methylpyrazine

This protocol describes a general procedure for the synthesis of 2-amino-3-bromo-5-methylpyrazine, a key intermediate for further derivatization.[3]

Materials:

• 2-Amino-5-methylpyrazine

• Pyridine

• Bromine

• Dichloromethane (DCM)

• Water

• Saturated brine solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 2-amino-5-methylpyrazine and pyridine in DCM in a round-bottom flask.

• Slowly add bromine to the solution at room temperature while stirring.

• Allow the reaction mixture to stir overnight at room temperature.

• Upon completion, add water to the mixture and transfer to a separatory funnel.

• Separate the organic layer and wash it with saturated brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain 2-amino-3-bromo-5-methylpyrazine as a solid.

Expected Outcome: This procedure typically yields the desired product in high purity and yield (around 88%).[3] The product can be characterized by mass spectrometry and NMR spectroscopy.

Caption: Synthetic scheme for the bromination of 2-amino-5-methylpyrazine.

Expanding the Chemical Space: The Power of Pyrazole and Pyrazolone Scaffolds

The pyrazole and pyrazolone ring systems are other prominent nitrogen-containing heterocycles that have garnered significant attention in medicinal chemistry.[5][6][7] These scaffolds are present in a number of approved drugs and exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[5][6][7]

The Pyrazole Nucleus: A Privileged Scaffold

The pyrazole nucleus is a five-membered diazole ring that serves as the core of numerous approved drugs.[5] Its metabolic stability and versatile chemistry make it an attractive starting point for the development of novel therapeutics.[5] Substituted pyrazoles have been extensively explored as kinase inhibitors, a critical class of anticancer agents.[5][6]

Pyrazolone Derivatives: Diverse Biological Activities

Pyrazolone, a derivative of pyrazole with a keto group, is another important heterocyclic scaffold. 3-Methyl-5-pyrazolone, for instance, can be synthesized by the condensation of ethyl acetoacetate with hydrazine hydrate.[7] This core can be further modified to generate a library of compounds with potential therapeutic applications, including cytotoxic and antimicrobial activities.[8][9]

Therapeutic Applications of Aminopyrazine and Related Heterocycles

The versatility of the aminopyrazine, pyrazole, and related scaffolds has led to their investigation in a multitude of therapeutic areas.

Anticancer Agents

Derivatives of these nitrogen-containing heterocycles have shown significant promise as anticancer agents.[5][6][10] For example, pyrazole-containing compounds have been developed as potent kinase inhibitors, targeting key signaling pathways involved in cancer cell proliferation and survival.[5][6] The N-[2-Methyl-5-(triazol-1-yl)phenyl]pyrimidin-2-amine scaffold, which shares structural similarities with aminopyrazines, has been successfully utilized to synthesize inhibitors of the Bcr-Abl fusion protein, a key driver in certain types of leukemia.[10]

Antimicrobial and Antiviral Agents

The search for novel antimicrobial agents is a global health priority. Pyrazole and pyrazolone derivatives have demonstrated promising antibacterial and antifungal activities.[7][8] For instance, certain 3-methyl-1-[(5-substituted-1H-indol-2-yl)carbonyl]-4-{[4-(substituted thiazol-2-yl)iminoethyl) phenyl ]hydrazono}-2-pyrazolin-5-one derivatives have exhibited a broad spectrum of activity against various bacterial and fungal strains.[8]

Central Nervous System (CNS) Disorders

Piperazine and pyrazine derivatives have been investigated for their activity in the central nervous system.[2][11][12] These compounds can modulate the activity of various neurotransmitter transporters and receptors, suggesting their potential in treating conditions like depression and anxiety.[11][12]

Representative Biological Activities of Related Heterocyclic Scaffolds

Scaffold	Representative Biological Activity	Target/Mechanism of Action (if known)	Reference
Aminopyrazine	LPAR1 Antagonist	Lysophosphatidic acid receptor 1	[4]
Pyrazole	Kinase Inhibition	Various kinases (e.g., Janus kinases)	[5][6]
Pyrazolone	Antimicrobial, Cytotoxic	Not specified	[7][8][9]
Pyridazinone	Analgesic, Anti-inflammatory	Cyclooxygenase (COX) inhibition	[13]
Piperazine	Monoamine Transporter Inhibition	Norepinephrine, Dopamine, and Serotonin transporters	[11][12]

Experimental Workflow for Screening Novel Derivatives

The discovery of new therapeutic agents requires a systematic approach to synthesis and biological evaluation. The following workflow outlines a general strategy for screening novel derivatives based on the aminopyrazine or related scaffolds.

Caption: A generalized workflow for the discovery and development of drugs based on heterocyclic scaffolds.

Conclusion and Future Perspectives

The aminopyrazine scaffold and its related nitrogen-containing heterocyclic counterparts, such as pyrazoles and pyridazinones, represent a rich source of chemical diversity for drug discovery. Their synthetic tractability and diverse biological activities have established them as privileged structures in medicinal chemistry. Future research will undoubtedly continue to uncover novel derivatives with enhanced potency, selectivity, and pharmacokinetic properties, leading to the development of new and improved therapies for a wide range of diseases.

References

• Mostafa, M. S., et al. (2013). Synthesis and biological evaluation of 3-methyl- 2-pyrazolin-5-one derivatives containing thiazole and indole moieties. Der Pharma Chemica, 5(1), 1-7.

• National Center for Biotechnology Information. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules. Retrieved from [Link]

• Google Patents. (n.d.). EP0569701A1 - Process for preparation of 2-amino-5-methyl-pyridine.

• PrepChem.com. (n.d.). Synthesis of 2-amino-5-methylpyridine. Retrieved from [Link]

• Google Patents. (n.d.). US5332824A - Process for the preparation of 2-amino-5-methyl-pyridine.

• National Center for Biotechnology Information. (2021). Pyrrolotriazinone as an Underexplored Scaffold in Drug Discovery. Molecules. Retrieved from [Link]

• Journal of Medicinal and Chemical Sciences. (2021). Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. Retrieved from [Link]

• SAR Publication. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. Journal of Chemistry. Retrieved from [Link]

• Dube, P. N., et al. (2015). Synthesis of novel 5-methyl pyrazol-3-one derivatives and their in vitro cytotoxic evaluation. Medicinal Chemistry Research, 24(3), 1070-1076.

• Semantic Scholar. (n.d.). Piperazine and Pyrazine containing molecules and their diverse pharmacological activities. Retrieved from [Link]

• PubMed. (2014). Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives. Biochemical Pharmacology. Retrieved from [Link]

• PubMed. (2011). N-[2-Methyl-5-(triazol-1-yl)phenyl]pyrimidin-2-amine as a scaffold for the synthesis of inhibitors of Bcr-Abl. ChemMedChem. Retrieved from [Link]

• Google Patents. (n.d.). US2456379A - 2-amino-5-methyl pyridine and process of making it.

• IRIS UniGe. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules. Retrieved from [Link]

• MDPI. (2025). Pyrazolo[5,1-c][3][4][5]triazole: A Promising Emerging Biologically Active Scaffold in Medicinal Chemistry. International Journal of Molecular Sciences. Retrieved from [Link]

• ResearchGate. (2025). Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives. Biochemical Pharmacology. Retrieved from [Link]

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. 2-Amino-3-bromo-5-methylpyrazine synthesis - chemicalbook [chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives [jmchemsci.com]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. researchgate.net [researchgate.net]
• 10. N-[2-Methyl-5-(triazol-1-yl)phenyl]pyrimidin-2-amine as a scaffold for the synthesis of inhibitors of Bcr-Abl - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]
• 13. sarpublication.com [sarpublication.com]

HPLC-UV method for 2-amino-5-methyl-2H-pyrazin-3-one analysis

An Application Note and Protocol for the Quantitative Analysis of 2-amino-5-methyl-2H-pyrazin-3-one using a Validated HPLC-UV Method

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive application note provides a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the quantitative analysis of 2-amino-5-methyl-2H-pyrazin-3-one. Designed for researchers, analytical scientists, and quality control professionals in the pharmaceutical and chemical industries, this document moves beyond a simple protocol. It delves into the scientific rationale behind the methodological choices, ensuring the approach is both understood and readily adaptable. The method described herein is validated according to the International Council for Harmonisation (ICH) guidelines to ensure its accuracy, precision, and reliability for its intended purpose.

Introduction and Scientific Rationale

2(1H)-Pyrazinones are a class of heterocyclic compounds that serve as crucial scaffolds in medicinal chemistry and are found in a variety of natural products.[1][2] 2-amino-5-methyl-2H-pyrazin-3-one, the analyte of interest, is a polar molecule containing both an amine group and a lactam moiety. Its accurate quantification is essential for process monitoring, impurity profiling, stability testing, and quality control of drug substances and products.

The primary analytical challenge for this and similar polar compounds is achieving adequate retention and symmetrical peak shape on standard reversed-phase HPLC columns.[3][4] The method detailed in this note directly addresses this challenge through the strategic selection of a C18 stationary phase and a carefully buffered mobile phase. The use of a low-pH mobile phase is a critical choice; it protonates the primary amine group on the analyte, which can improve its interaction with the stationary phase and, more importantly, minimizes undesirable interactions with residual silanol groups on the silica-based column packing, thereby preventing peak tailing.[3] UV detection is selected for its robustness and wide availability, with the detection wavelength optimized for the chromophoric pyrazinone ring system.[5][6]

This document serves as a guide to not only replicate the method but also to understand the fundamental principles that ensure its success.

Principle of the Method

This method employs reversed-phase HPLC (RP-HPLC) to separate 2-amino-5-methyl-2H-pyrazin-3-one from potential impurities or matrix components. The separation is achieved on a C18 stationary phase, which retains analytes based on their hydrophobicity. A gradient elution using a buffered aqueous mobile phase and an organic modifier (acetonitrile) allows for the effective elution of the polar analyte while ensuring a reasonable run time. The analyte is detected by a UV detector at its wavelength of maximum absorbance (λmax), and quantification is performed by comparing the peak area of the analyte in a sample to that of a reference standard of known concentration (external standard method).

Instrumentation, Materials, and Reagents

Instrumentation

• HPLC System: A system equipped with a gradient pump, degasser, autosampler, column thermostat, and a UV or Photodiode Array (PDA) detector. (e.g., Waters Alliance, Agilent 1260/1290, Shimadzu i-Series)

• Data Acquisition Software: Empower™, Chromeleon™, or equivalent.

• Analytical Balance: 4 or 5-decimal place.

• pH Meter: Calibrated.

• Filtration Assembly: For mobile phase and sample filtration (0.45 µm or 0.22 µm filters).

Chemicals and Reagents

• 2-amino-5-methyl-2H-pyrazin-3-one Reference Standard: Purity ≥98%.

• Acetonitrile (ACN): HPLC grade or higher.

• Water: HPLC grade or purified to 18.2 MΩ·cm.

• Orthophosphoric Acid (OPA): ACS grade or higher (~85%).

• Methanol: HPLC grade (for cleaning and sample dissolution, if necessary).

Chromatographic Column

• Column: C18, 4.6 x 150 mm, 5 µm particle size (e.g., Waters SunFire C18, Phenomenex Luna C18, Agilent Zorbax Eclipse XDB-C18).

  • Scientist's Note: A standard C18 column is chosen for its versatility and robustness.[7][8] The 150 mm length provides sufficient resolution for most applications. For more complex matrices or faster run times, a shorter column with smaller particles (e.g., <3 µm) could be considered, but this would require optimization of the gradient and an HPLC system capable of handling higher backpressures.

Experimental Protocols

Preparation of Mobile Phases

• Mobile Phase A (Aqueous): 0.1% Orthophosphoric Acid in Water.

  • Measure 1.0 mL of orthophosphoric acid.

  • Transfer to a 1000 mL volumetric flask containing approximately 900 mL of HPLC-grade water.

  • Dilute to the mark with water and mix thoroughly.

  • Filter through a 0.45 µm nylon filter before use.

• Mobile Phase B (Organic): Acetonitrile.

  • Scientist's Note: Phosphoric acid is used to buffer the mobile phase to a low pH (~2-3). This ensures the amine group on the analyte is consistently protonated, leading to reproducible retention times and sharp, symmetrical peaks.[3][9]

Standard Solution Preparation

• Stock Standard Solution (e.g., 1.0 mg/mL):

  • Accurately weigh approximately 25 mg of 2-amino-5-methyl-2H-pyrazin-3-one reference standard into a 25 mL volumetric flask.

  • Dissolve in and dilute to volume with Mobile Phase A. Mix until fully dissolved. Use sonication if necessary.

• Working Standard Solution (e.g., 0.1 mg/mL):

  • Pipette 5.0 mL of the Stock Standard Solution into a 50 mL volumetric flask.

  • Dilute to volume with Mobile Phase A and mix thoroughly. This solution will be used for calibration and system suitability checks.

Sample Preparation

• Accurately weigh a portion of the sample containing approximately 10 mg of 2-amino-5-methyl-2H-pyrazin-3-one.

• Transfer to a 100 mL volumetric flask.

• Add approximately 70 mL of Mobile Phase A and sonicate for 15 minutes to dissolve.

• Allow the solution to return to room temperature, then dilute to volume with Mobile Phase A and mix.

• Filter an aliquot through a 0.45 µm syringe filter (e.g., PTFE or PVDF) into an HPLC vial.

  • Scientist's Note: The target concentration (0.1 mg/mL) is chosen to fall within the linear range of the UV detector for this type of compound. The sample solvent is matched to the initial mobile phase composition to prevent peak distortion.

HPLC-UV Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Orthophosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0.0
15.0
16.0
18.0
18.1
25.0
Flow Rate	1.0 mL/min
Column Temperature	30 °C
UV Detection	272 nm
Injection Volume	10 µL
Run Time	25 minutes

• Scientist's Note on Detection Wavelength: Pyrazine and its derivatives typically exhibit strong UV absorbance.[5][10] A wavelength of 272 nm is a good starting point based on published spectra for similar structures.[9] For optimal sensitivity, it is highly recommended to determine the empirical λmax using a PDA detector by injecting a concentrated standard solution.

Analytical Workflow Diagram

The overall analytical process is summarized in the workflow diagram below.

Caption: High-level workflow for the HPLC-UV analysis of 2-amino-5-methyl-2H-pyrazin-3-one.

Method Validation Protocol

To ensure the method is fit for its intended purpose, it must be validated according to ICH Q2(R1) guidelines.[11][12][13] This process establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for the application.[14]

System Suitability

Before any sample analysis, the performance of the HPLC system must be verified. This is done by making five replicate injections of the Working Standard Solution (0.1 mg/mL).

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry, indicating good chromatographic performance.
Theoretical Plates (N)	≥ 2000	Measures column efficiency and separation power.
%RSD of Peak Area	≤ 2.0%	Demonstrates the precision of the injector and detector.
%RSD of Retention Time	≤ 1.0%	Demonstrates the precision of the pump and stability of the system.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Protocol: Inject a blank (Mobile Phase A), a placebo (if applicable), the reference standard, and a sample solution.

• Acceptance Criteria: The blank and placebo should show no interfering peaks at the retention time of the 2-amino-5-methyl-2H-pyrazin-3-one peak. The peak in the sample should be spectrally pure if a PDA detector is used.

Linearity and Range

• Protocol: Prepare a series of at least five calibration standards from the stock solution, covering a range of 50% to 150% of the nominal working concentration (e.g., 0.05, 0.075, 0.1, 0.125, and 0.15 mg/mL). Inject each standard in triplicate.

• Acceptance Criteria: Plot the average peak area versus concentration. The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be minimal.

Accuracy (Recovery)

• Protocol: Spike a sample matrix (or placebo) with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare three independent samples at each level.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.[15]

Precision

Precision is assessed at two levels: repeatability and intermediate precision.[12]

• Repeatability (Intra-assay Precision): Analyze six independent sample preparations at 100% of the test concentration on the same day, with the same analyst and instrument.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The Relative Standard Deviation (%RSD) for the six preparations should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ can be determined based on the signal-to-noise ratio (S/N) or the standard deviation of the response and the slope of the calibration curve.

• Protocol (S/N Method): Sequentially inject solutions of decreasing concentration to determine the concentrations that yield S/N ratios of approximately 3:1 for LOD and 10:1 for LOQ.

• Acceptance Criteria: LOD is typically where S/N ≥ 3. LOQ is typically where S/N ≥ 10, and the precision at this concentration should be acceptable (e.g., %RSD ≤ 10%).

Method Validation Logic Diagram

The relationship between these validation parameters demonstrates a self-validating system where each test supports the overall reliability of the method.

Caption: Logical relationship between ICH validation parameters for analytical methods.

Data Analysis and Calculations

The concentration of 2-amino-5-methyl-2H-pyrazin-3-one in the sample is calculated using the peak area response from the chromatogram and the calibration curve generated from the reference standards.

Concentration (mg/mL) = (Sample Peak Area - y-intercept) / Slope

Where the slope and y-intercept are derived from the linear regression of the calibration curve (Peak Area vs. Concentration).

For a single-point calibration, the concentration can be calculated as:

Concentration (mg/mL) = (Area_sample / Area_standard) * Concentration_standard

References

• Grosch, W., & Schieberle, P. (2009). Optimized HPLC method for analysis of polar and nonpolar heterocyclic amines in cooked meat products. PubMed, 15(5), 654-662. [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Pharmaguideline. [Link]

• Jain, D., et al. (2015). A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis, 5(4), 186-193. [Link]

• Brkic, B., et al. (2005). Gas-phase UV absorption spectra of pyrazine, pyrimidine and pyridazine. ResearchGate. [Link]

• Wyrzykiewicz, E., et al. (2015). UV spectra of pyrazine-2-amidoxime obtained in three solvents. ResearchGate. [Link]

• Dong, M. W., & Huynh-Ba, K. (2021). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]

• MDPI. (2023). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. MDPI. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

• El-Sayed, L. (1966). The vacuum ultraviolet spectra of pyrazine, pyrimidine, and pyridazine vapors. Journal of Molecular Spectroscopy. [Link]

• ResearchGate. (2020). Overlaps of UV–Vis absorption spectroscopy of pyrazine derivatives and fluorescence emission spectroscopy of bovine serum albumin (BSA). ResearchGate. [Link]

• Chen, Y. H., et al. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. Journal of Food and Drug Analysis. [Link]

• Bai, Y., et al. (2023). Pyrazine as a More Efficient Luminophore than Benzene for Producing Red-Shifted and Enhanced Photoluminescence. The Journal of Physical Chemistry A. [Link]

• Basavanakatti, V. S., et al. (2024). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. BMC Chemistry. [Link]

• Dołowy, M., et al. (2024). Comparison of HPLC, HPTLC, and In Silico Lipophilicity Parameters Determined for 5-Heterocyclic 2-(2,4-Dihydroxyphenyl)-1,3,4-thiadiazoles. MDPI. [Link]

• Welch, C. J., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Organic Process Research & Development. [Link]

• Pesek, J. (2020). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. [Link]

• Al-Tel, T. H., et al. (2022). 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations. Semantic Scholar. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2-Amino-5-methylthiazole. HELIX Chromatography. [Link]

• E-RESEARCHCO. (2019). Synthesis and Spectral Analysis of Some Representative Pyrazoline Derivatives. E-RESEARCHCO. [Link]

• ResearchGate. (2022). Analytical methods for pyrazine detection. ResearchGate. [Link]

• ResearchGate. (2022). 2(1H)-Pyrazinone and representative natural derivatives. ResearchGate. [Link]

• Al-Tel, T. H., et al. (2023). 2(1 H )-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations. RSC Advances. [Link]

Sources

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Application Note: GC-MS Analysis of 2-Amino-5-methyl-2H-pyrazin-3-one

Abstract

This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) protocol for the analysis of 2-amino-5-methyl-2H-pyrazin-3-one (also known as 3-amino-5-methyl-2(1H)-pyrazinone; CAS 89179-61-3). This compound is a critical degradation product of amphenicol antibiotics (e.g., Thiamphenicol, Florfenicol) and a known Maillard reaction byproduct. Due to its high polarity and lactam-lactim tautomerism, direct GC analysis is prone to peak tailing and thermal decomposition. This guide provides a validated silylation derivatization workflow using BSTFA/TMCS, ensuring excellent chromatographic peak shape, high sensitivity, and reproducible mass spectral identification.

Introduction & Chemical Context

The target analyte exhibits significant polarity due to the presence of an amino group and a ketone functionality within a pyrazine ring. In solution, it exists in equilibrium between the lactam (keto) and lactim (enol) forms.

• Chemical Name: 3-Amino-5-methyl-2(1H)-pyrazinone

• CAS Number: 89179-61-3

• Molecular Weight: 125.13 g/mol

• Analytical Challenge: The active hydrogens on the amine (-NH2) and the amide/hydroxyl group (-NH-C=O

  -N=C-OH) facilitate strong hydrogen bonding. This results in adsorption to the GC inlet liner and column stationary phase.

• Solution: Conversion to a trimethylsilyl (TMS) derivative reduces polarity and increases volatility, making the compound amenable to standard EI-GC-MS.

Structural Transformation Logic

The derivatization process targets the active protons. While the amino group can accept one or two TMS groups depending on steric conditions, the enol oxygen is highly reactive. The expected major product is the di-TMS derivative (N-TMS and O-TMS).

Figure 1: Reaction pathway from the native polar compound to the volatile TMS derivative.

Materials and Methods

Reagents and Standards

• Target Standard: 2-amino-5-methyl-2H-pyrazin-3-one (Custom synthesis or high-purity commercial standard, >97%).

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS ).

• Solvent: Anhydrous Pyridine or Acetonitrile (residue analysis grade).

• Internal Standard (IS): Phenanthrene-d10 or 2-Amino-5-chloropyridine (structurally similar but distinct).

Sample Preparation Protocol

This workflow assumes an extract from a biological or food matrix (e.g., tissue, honey) has already been cleaned via Liquid-Liquid Extraction (LLE) or SPE.

• Evaporation: Transfer an aliquot of the extract (e.g., 200 µL) to a deactivated glass GC vial. Evaporate to complete dryness under a gentle stream of nitrogen at 40°C. Note: Moisture kills the derivatization reaction.

• Reconstitution: Add 50 µL of anhydrous pyridine to the residue. Vortex for 30 seconds to ensure dissolution.

• Derivatization: Add 50 µL of BSTFA + 1% TMCS . Cap the vial immediately with a PTFE-lined crimp cap.

• Reaction: Incubate at 70°C for 45 minutes .

  • Why? The amino group on the pyrazine ring is less nucleophilic than a standard aliphatic amine; heat is required to drive the reaction to completion and prevent mono/di-TMS mixtures.

• Cooling: Allow to cool to room temperature. Transfer to the autosampler.[1] Inject within 24 hours.

GC-MS Instrument Parameters

System: Agilent 7890/5977 or Shimadzu QP2020 NX (or equivalent).

Parameter	Setting	Rationale
Inlet	Splitless (1 min purge)	Maximizes sensitivity for trace analysis.
Inlet Temp	260°C	Ensures rapid volatilization of the high-boiling derivative.
Liner	Deactivated borosilicate glass with glass wool	Prevents analyte degradation on active sites.
Column	DB-5ms or HP-5ms (30 m × 0.25 mm × 0.25 µm)	Standard non-polar phase (5% phenyl) ideal for silylated compounds.
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Standard efficiency.
Oven Program	80°C (hold 1 min) → 15°C/min → 280°C (hold 5 min)	Fast ramp prevents peak broadening; final hold cleans column.
Transfer Line	280°C	Prevents condensation before the MS source.
Ion Source	EI (70 eV), 230°C	Standard ionization energy; 230°C reduces source fouling.
Acquisition	Scan (m/z 50–450) for ID; SIM for Quant.	Scan identifies the derivative; SIM improves S/N ratio.

Results & Discussion

Chromatographic Performance

Under these conditions, the Di-TMS derivative of 2-amino-5-methyl-2H-pyrazin-3-one typically elutes between 10.5 and 12.0 minutes (depending on exact ramp rate). The peak should be symmetrical (Tailing Factor < 1.2).

• Warning: If a split peak or a secondary peak appears slightly earlier, it indicates incomplete derivatization (Mono-TMS). Increase reaction time or temperature.

Mass Spectral Interpretation (EI)

The mass spectrum provides the structural fingerprint. For the Di-TMS derivative (MW = 269), expect the following fragmentation pattern:

• Molecular Ion (M+): m/z 269 (Distinct, often moderate intensity).

• M - 15 (Loss of Methyl): m/z 254 (Characteristic of TMS derivatives; loss of -CH3 from the silicon atom).

• M - 90 (Loss of TMSOH): m/z 179 (Common elimination from silylated alcohols/enols).

• Siliconium Ion: m/z 73 ([(CH3)3Si]+, high abundance, diagnostic of silylation).

• Rearrangement Ion: m/z 147 ([(CH3)2Si=O-Si(CH3)3]+, often seen in di-TMS compounds with proximal groups).

Quantification Ions (SIM Mode):

• Target Ion: m/z 269 (or 254 if M+ is weak).

• Qualifier Ions: m/z 254, 179, 73.

Method Validation Metrics (Typical)

• Linearity: 0.05 – 10.0 µg/mL (

  ).

• Limit of Detection (LOD): ~10 ng/mL (in SIM mode).

• Recovery: 85–105% (using internal standard correction).[2]

Troubleshooting & Critical Control Points

Moisture Sensitivity

TMS derivatives are hydrolytically unstable.

• Symptom: Disappearance of the analyte peak and reappearance of the native (tailing) peak or siloxane background (m/z 207, 281).

• Fix: Ensure extraction solvents are dried with anhydrous

  . Use fresh silylation reagents.

Incomplete Derivatization

• Symptom: Multiple peaks for the same analyte.[3]

• Fix: The amino group is sterically hindered or electronically deactivated by the pyrazine ring. Use MTBSTFA (forms t-BDMS derivatives) if BSTFA yields are inconsistent, as t-BDMS derivatives are more stable against hydrolysis, though the reaction is slower.

Figure 2: Step-by-step sample preparation workflow for optimal recovery.

References

• Shen, J., Xia, X., Jiang, H., et al. (2009).[2] Determination of chloramphenicol, thiamphenicol, florfenicol, and florfenicol amine in poultry and porcine muscle and liver by gas chromatography-negative chemical ionization mass spectrometry.[2][4] Journal of Chromatography B, 877(14-15), 1523-1529.[2]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 2756496, 2-(Aminomethyl)-5-methylpyrazine. (Used for structural confirmation of related pyrazine isomers).

• Sigma-Aldrich. Derivatization Reagents for GC: Silylation. (General reference for BSTFA/TMCS mechanisms).

• Franje, C. A., et al. (2010).[5] Differential heat stability of amphenicols characterized by structural degradation, mass spectrometry and antimicrobial activity.[5] Journal of Pharmaceutical and Biomedical Analysis. (Describes thermal degradation to pyrazinones).

Sources

• 1. scispace.com [scispace.com]
• 2. Determination of chloramphenicol, thiamphenicol, florfenicol, and florfenicol amine in poultry and porcine muscle and liver by gas chromatography-negative chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Differential heat stability of amphenicols characterized by structural degradation, mass spectrometry and antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Comprehensive Guide to Testing Pyrazinone Antimicrobial Activity

Introduction: The Emergence of Pyrazinones in Antimicrobial Research

The relentless rise of antimicrobial resistance (AMR) presents a formidable challenge to global health, necessitating the urgent discovery and development of novel antimicrobial agents.[1] Pyrazinone derivatives have emerged as a promising class of heterocyclic compounds with a broad spectrum of biological activities, including antibacterial and antifungal properties.[2][3] These scaffolds are prevalent in microbial secondary metabolism and have been identified as key signaling molecules in various biological processes.[3] Notably, novel pyrazinone derivatives have demonstrated potent activity against multidrug-resistant pathogens such as Methicillin-resistant Staphylococcus aureus (MRSA), highlighting their potential as a scaffold for new therapeutic options.[2]

This comprehensive guide provides a detailed framework for researchers, scientists, and drug development professionals to systematically evaluate the antimicrobial properties of novel pyrazinone compounds. The protocols outlined herein are grounded in established standards, primarily those from the Clinical and Laboratory Standards Institute (CLSI), to ensure data integrity and reproducibility.[4][5] Beyond standard susceptibility testing, this document delves into advanced methodologies to elucidate the potential mechanisms of action, a critical step in the preclinical development of any new antimicrobial agent.

Part 1: Foundational Antimicrobial Susceptibility Testing

The initial assessment of a novel pyrazinone compound's antimicrobial activity begins with determining its potency in inhibiting and killing target microorganisms. The Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) are the cornerstone metrics for this evaluation.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[6] The broth microdilution method is a widely accepted and efficient technique for determining MIC values and is the focus of this protocol.[6][7]

The broth microdilution method is preferred for its scalability, conservation of test compound, and the ability to test multiple compounds and microbial strains simultaneously. It provides a quantitative measure of the antimicrobial agent's potency, which is essential for structure-activity relationship (SAR) studies and for guiding further development.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Materials:

• Pyrazinone compound of interest

• Test microorganisms (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer or nephelometer

• Incubator (35 ± 2°C)

Procedure:

• Preparation of Pyrazinone Stock Solution:

  • Dissolve the pyrazinone compound in a suitable solvent (e.g., dimethyl sulfoxide, DMSO) to a high concentration (e.g., 10 mg/mL). The final concentration of the solvent in the assay should not exceed 1% and should be demonstrated to not affect microbial growth.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hours) agar plate, select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.[8]

  • Dilute this standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Assay Setup in a 96-Well Plate:

  • Add 100 µL of CAMHB to all wells of a 96-well microtiter plate.

  • Add 100 µL of the pyrazinone stock solution (at twice the highest desired final concentration) to the first column of wells.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, and so on, down the plate. Discard the final 100 µL from the last column of dilutions.[9]

  • Inoculate each well (except the sterility control) with the prepared bacterial suspension.

  • Include a growth control well (CAMHB + inoculum, no drug) and a sterility control well (CAMHB only).

• Incubation:

  • Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.[10]

• MIC Determination:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the pyrazinone compound that completely inhibits visible growth of the organism.[10][11]

Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the final inoculum after incubation for a specified period.[12][13] This assay is a crucial follow-up to the MIC test to determine whether a compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).

Determining the MBC provides critical information about the killing activity of the pyrazinone. For certain infections, particularly in immunocompromised patients, a bactericidal agent is preferred over a bacteriostatic one. This assay directly assesses the killing potential of the compound.

Caption: Workflow for Minimum Bactericidal Concentration (MBC) determination.

Materials:

• Completed MIC microtiter plate

• Nutrient agar plates (e.g., Tryptic Soy Agar)

• Sterile micropipette and tips

• Incubator (35 ± 2°C)

Procedure:

• Selection of Wells:

  • Following MIC determination, select the wells showing no visible growth (the MIC well and wells with higher concentrations).

• Subculturing:

  • Mix the contents of each selected well thoroughly.

  • Aseptically transfer a fixed volume (e.g., 10-100 µL) from each clear well onto a separate, appropriately labeled nutrient agar plate.

  • Spread the aliquot evenly over the surface of the agar.

• Incubation:

  • Incubate the agar plates at 35 ± 2°C for 18-24 hours, or until colonies are clearly visible in the growth control.

• MBC Determination:

  • After incubation, count the number of colonies on each plate.

  • The MBC is the lowest concentration of the pyrazinone compound that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum concentration.[13]

Data Presentation for MIC and MBC

Results should be tabulated for clarity and ease of comparison.

Table 1: MIC and MBC Values of Pyrazinone Derivatives

Compound ID	Test Organism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Pyrazinone-A	S. aureus ATCC 29213	8	16	2	Bactericidal
Pyrazinone-A	E. coli ATCC 25922	32	>128	>4	Bacteriostatic
Pyrazinone-B	S. aureus ATCC 29213	16	32	2	Bactericidal
Pyrazinone-B	E. coli ATCC 25922	64	>128	>2	Bacteriostatic

An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity.

Part 2: Elucidating the Mechanism of Action

Once the antimicrobial potency of a pyrazinone is established, the next critical phase is to investigate its mechanism of action. This knowledge is invaluable for lead optimization and for predicting potential resistance mechanisms.

Time-Kill Kinetics Assay

This assay provides insight into the rate at which a pyrazinone kills a bacterial population over time and can help differentiate between concentration-dependent and time-dependent killing.[14][15]

Time-kill assays offer a dynamic view of antimicrobial activity, which is more informative than the static endpoint of an MIC assay.[14] The data generated can help predict in vivo efficacy and inform dosing regimens.[15] A rapid rate of killing is often a desirable characteristic for an antimicrobial agent.

Caption: Workflow for the time-kill kinetics assay.

Materials:

• Log-phase culture of the test organism

• CAMHB

• Pyrazinone compound

• Sterile culture tubes or flasks

• Shaking incubator

• Nutrient agar plates

• Sterile saline or PBS for dilutions

Procedure:

• Inoculum Preparation:

  • Prepare a mid-logarithmic phase culture of the test organism in CAMHB.

• Assay Setup:

  • Prepare culture tubes with CAMHB containing the pyrazinone at various concentrations (e.g., 0.5x, 1x, 2x, and 4x MIC).[16] Include a no-drug growth control.

  • Inoculate each tube with the log-phase culture to a starting density of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

• Sampling:

  • Immediately after inoculation (T=0) and at subsequent time points (e.g., 1, 2, 4, 8, and 24 hours), withdraw an aliquot from each tube.[15]

• Quantification of Viable Bacteria:

  • Perform ten-fold serial dilutions of each aliquot in sterile saline or PBS.

  • Plate a known volume of the appropriate dilutions onto nutrient agar plates.

  • Incubate the plates at 35 ± 2°C for 18-24 hours.

• Data Analysis:

  • Count the colonies on plates that yield between 30 and 300 colonies.

  • Calculate the CFU/mL for each time point and concentration.

  • Plot the log₁₀ CFU/mL versus time for each concentration. A ≥3-log₁₀ reduction (99.9% kill) in CFU/mL is considered bactericidal.[15][17]

Data Presentation for Time-Kill Kinetics

A graphical representation is the most effective way to present time-kill data.

Table 2: Time-Kill Assay Data for Pyrazinone-A against S. aureus

Time (hours)	Log₁₀ CFU/mL (Growth Control)	Log₁₀ CFU/mL (0.5x MIC)	Log₁₀ CFU/mL (1x MIC)	Log₁₀ CFU/mL (2x MIC)	Log₁₀ CFU/mL (4x MIC)
0	5.7	5.7	5.7	5.7	5.7
2	6.5	5.5	4.8	4.2	3.5
4	7.3	5.3	3.9	3.1	<2.0
8	8.5	5.1	2.8	<2.0	<2.0
24	9.2	5.0	<2.0	<2.0	<2.0

Bacterial Membrane Permeability Assays

Many antimicrobial agents exert their effects by disrupting the bacterial cell membrane.[18] A series of assays can be employed to determine if pyrazinones target the outer membrane (in Gram-negative bacteria) or the inner/cytoplasmic membrane.

The bacterial membrane is an attractive target for antimicrobial development. Assays that measure membrane permeability can provide direct evidence of membrane disruption and help to pinpoint the specific membrane being targeted.

NPN is a fluorescent probe that is normally excluded by the intact outer membrane of Gram-negative bacteria. Upon membrane disruption, NPN enters the phospholipid layer, resulting in a significant increase in fluorescence.[19]

Materials:

• Mid-log phase culture of a Gram-negative test organism (e.g., E. coli)

• HEPES buffer (5 mM, pH 7.2) with 5 mM glucose

• NPN stock solution (in acetone)

• Pyrazinone compound

• Fluorescence microplate reader or fluorometer

Procedure:

• Cell Preparation:

  • Grow the bacterial culture to mid-log phase, harvest by centrifugation, and wash twice with HEPES buffer.[18]

  • Resuspend the cells in HEPES buffer to an OD₆₀₀ of 0.5.[18]

• Assay:

  • In a 96-well black, clear-bottom plate, add the bacterial suspension.

  • Add NPN to a final concentration of 10 µM.[18][19]

  • Add varying concentrations of the pyrazinone. Include a no-drug negative control and a positive control known to disrupt the outer membrane (e.g., Polymyxin B).

  • Immediately measure the fluorescence (Excitation: 350 nm, Emission: 420 nm) over time.[18][19]

• Data Analysis:

  • An increase in fluorescence intensity compared to the untreated control indicates outer membrane permeabilization.

Propidium iodide is a fluorescent intercalating agent that cannot cross the membrane of live cells, making it a reliable indicator of membrane integrity. When the cytoplasmic membrane is compromised, PI enters the cell, binds to DNA, and exhibits a significant increase in fluorescence.[20][21]

Materials:

• Mid-log phase bacterial culture

• PBS or appropriate buffer

• Propidium iodide stock solution

• Pyrazinone compound

• Fluorescence microplate reader or flow cytometer

Procedure:

• Cell Preparation:

  • Prepare and wash the bacterial cells as described for the NPN assay.

• Assay:

  • Incubate the bacterial suspension with various concentrations of the pyrazinone for a defined period.

  • Add PI to a final concentration of ~2-30 µM.[21]

  • Incubate in the dark for 5-15 minutes.[21]

  • Measure fluorescence (e.g., Excitation: ~535 nm, Emission: ~617 nm).

• Data Analysis:

  • An increase in fluorescence indicates inner membrane damage.

Probing Intracellular Targets

If membrane permeability assays are negative, it is likely that the pyrazinone has an intracellular target. The primary targets for many antibiotics are the essential cellular processes of DNA, RNA, and protein synthesis.[22][23] The antitubercular drug pyrazinamide, a related compound, is known to have multiple intracellular targets, including the disruption of membrane potential and inhibition of fatty acid synthase I.[24][25]

Quinolone antibiotics are a classic example of DNA synthesis inhibitors that target DNA gyrase (topoisomerase II).[22][26] Assays to assess the inhibition of DNA synthesis often involve measuring the incorporation of radiolabeled precursors (e.g., ³H-thymidine) into newly synthesized DNA.

The ribosome is a common target for antibiotics such as macrolides, aminoglycosides, and tetracyclines.[23][27] Inhibition of protein synthesis can be assessed by measuring the incorporation of radiolabeled amino acids (e.g., ³H-leucine or ³⁵S-methionine) into proteins. Alternatively, cell-free translation assays or reporter gene assays can be employed.[28][29]

Conclusion: A Pathway to Novel Antimicrobial Discovery

The protocols detailed in this guide provide a robust and systematic approach to characterizing the antimicrobial properties of novel pyrazinone compounds. By adhering to standardized methodologies and employing a logical progression from foundational susceptibility testing to in-depth mechanistic studies, researchers can generate high-quality, reproducible data. This information is critical for advancing promising pyrazinone candidates through the drug discovery pipeline and for contributing to the arsenal of weapons against the growing threat of antimicrobial resistance. The versatility of the pyrazinone scaffold, combined with a thorough and rigorous evaluation as outlined here, holds significant promise for the development of the next generation of antimicrobial agents.

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• Xian, J., et al. (2020). Contemporaneous Measurement of Outer and Inner Membrane Permeability in Gram-negative Bacteria. PMC. [Link]

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• Wiegand, I., Hilpert, K., & Hancock, R. E. W. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols. [Link]

• CLSI. M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from Clinical and Laboratory Standards Institute. [Link]

• Hancock Lab. MIC Determination By Microtitre Broth Dilution Method. Retrieved from Hancock Lab. [Link]

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• El-Banna, A., et al. (2025). A Novel Pyrazinone Derivative with Anti-MRSA Activity, Produced by Streptomyces anulatus Isolated from the Rhizosphere of Malus trilobata in Lebanon. MDPI. [Link]

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• Scocchi, M., et al. (2023). Testing antimicrobial peptides inhibiting protein synthesis in living E. coli and K. pneumoniae using bio-orthogonal non-canonical amino-acid tagging. Frontiers in Microbiology. [Link]

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• Yildirim, S., et al. (2020). Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives. PMC. [Link]

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• Acta Scientific. (2021). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Retrieved from Acta Scientific. [Link]

• Nelson Labs. Time-Kill Evaluations. Retrieved from Nelson Labs. [Link]

• Pyrazoline-Based Molecules In Antimicrobial Research: A Systematic Review. (2025, August 20). Pyrazoline-Based Molecules In Antimicrobial Research: A Systematic Review. [Link]

• Polikanov, Y. S., et al. (2014). Tools for Characterizing Bacterial Protein Synthesis Inhibitors. PMC. [Link]

• ACS Central Science. (2024, March 12). Pyrazinone Biosynthesis and Signaling Myxo Style. Retrieved from ACS Central Science. [Link]

• PubMed. (1995). PCR inhibition assay for DNA-targeted antibiotics. Retrieved from PubMed. [Link]

• Taylor & Francis Online. Protein synthesis inhibitors – Knowledge and References. Retrieved from Taylor & Francis Online. [Link]

• World Organisation for Animal Health. LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. Retrieved from World Organisation for Animal Health. [Link]

• Discovery and Analysis of Natural-Product Compounds Inhibiting Protein Synthesis in Pseudomonas aeruginosa. PMC. [Link]

• Microbe Notes. (2023, August 3). Protein Synthesis Inhibitors- Definition, Examples, Inhibition, Resistance. Retrieved from Microbe Notes. [Link]

• Antimicrobial Agents and Chemotherapy. DNA Targeting as a Likely Mechanism Underlying the Antibacterial Activity of Synthetic Bis-Indole Antibiotics. Retrieved from ASM Journals. [Link]

• Annual Reviews. (2026, February 22). THE MECHANISM OF ACTION OF INHIBITORS OF DNA SYNTHESISl. Retrieved from Annual Reviews. [Link]

• Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. PMC. [Link]

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Techniques for Evaluating the Antioxidant Properties of Pyrazinones

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrazinone scaffolds are privileged structures in medicinal chemistry, exhibiting a wide range of biological activities. Their potential to act as antioxidants is of significant interest for the development of therapeutics targeting oxidative stress-related pathologies. Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in conditions like neurodegenerative diseases, cancer, and cardiovascular disorders[1]. This guide provides a comprehensive framework for the robust evaluation of the antioxidant properties of novel pyrazinone derivatives. We will detail the principles, step-by-step protocols, and data interpretation for a tiered screening approach, moving from fundamental chemical assays to more physiologically relevant cell-based models.

The Rationale for a Multi-Assay Approach

Antioxidants can neutralize free radicals through two primary mechanisms:

• Hydrogen Atom Transfer (HAT): The antioxidant donates a hydrogen atom to a radical, quenching it.

• Single Electron Transfer (SET): The antioxidant donates an electron to reduce the radical. In polar solvents, a subsequent proton transfer often follows (SPLET mechanism)[2].

No single assay can fully capture the complete antioxidant profile of a compound. A compound may act through one or both mechanisms, and its efficacy can be influenced by factors like solubility and partitioning behavior. Therefore, a battery of tests is essential for a comprehensive evaluation. This guide proposes a logical workflow, from high-throughput screening of chemical scavenging activity to validation in a biological context.

Figure 1: A tiered workflow for evaluating the antioxidant potential of pyrazinone derivatives.

Tier 1: Chemical Assays for Radical Scavenging and Reducing Power

These assays are rapid, cost-effective, and ideal for initial screening of a library of pyrazinone compounds. They measure the intrinsic ability of a compound to interact with stable radicals or reduce metal ions.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: The DPPH radical is a stable free radical with a deep violet color, showing maximum absorbance around 517 nm. When an antioxidant donates a hydrogen atom or an electron, the DPPH radical is reduced to the non-radical form, DPPH-H, resulting in a color change from violet to pale yellow.[3][4] The degree of color change is proportional to the scavenging activity. This assay primarily reflects the HAT mechanism but can also proceed via SET.[4]

Figure 2: Standard workflow for the DPPH assay.

• Detailed Protocol (96-Well Plate Format):

  • Reagent Preparation:

    • DPPH Working Solution (approx. 0.1 mM): Dissolve ~4 mg of DPPH in 100 mL of methanol. Adjust the concentration so that the absorbance at 517 nm is approximately 1.0 ± 0.1. Prepare this solution fresh and protect it from light.[4]

    • Test Compound (Pyrazinone) Stock Solution: Prepare a 1 mg/mL stock solution of the pyrazinone derivative in a suitable solvent (e.g., methanol, ethanol, or DMSO).

    • Serial Dilutions: Perform serial dilutions of the stock solution to obtain a range of concentrations (e.g., 500, 250, 125, 62.5, 31.25 µg/mL).

    • Positive Control: Prepare a similar dilution series of a standard antioxidant like Ascorbic Acid or Trolox.

  • Assay Procedure:

    • Add 100 µL of each pyrazinone dilution (or positive control) to the wells of a 96-well plate.

    • Prepare a blank control by adding 100 µL of the solvent to several wells.

    • Add 100 µL of the DPPH working solution to all wells.

    • Mix gently and incubate the plate in the dark at room temperature for 30 minutes.[5]

  • Measurement:

    • Measure the absorbance of each well at 517 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of scavenging activity using the formula: % Scavenging = [ (A_control - A_sample) / A_control ] x 100[4] Where A_control is the absorbance of the blank control and A_sample is the absorbance of the test compound.

    • Plot the % Scavenging against the concentration of the pyrazinone derivative and determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

• Principle: In this assay, ABTS is oxidized to its radical cation (ABTS•+) by reacting with a strong oxidizing agent like ammonium persulfate. The ABTS•+ radical has a characteristic blue-green color with maximum absorbance at 734 nm. Antioxidants present in the sample reduce the ABTS•+, causing the color to fade. This decolorization is proportional to the antioxidant's activity. The ABTS assay is based on the SET mechanism and is applicable to both hydrophilic and lipophilic compounds.[6]

• Detailed Protocol (96-Well Plate Format):

  • Reagent Preparation:

    • ABTS•+ Stock Solution: Prepare a 7 mM ABTS solution and a 2.45 mM ammonium persulfate solution in water. Mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours to generate the radical cation.[6][7]

    • ABTS•+ Working Solution: Dilute the stock solution with ethanol or PBS (pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.[6]

    • Test Compounds and Controls: Prepare serial dilutions of the pyrazinone derivatives and a positive control (Trolox) as described for the DPPH assay.

  • Assay Procedure:

    • Add 20 µL of each pyrazinone dilution to the wells of a 96-well plate.

    • Add 180 µL of the ABTS•+ working solution to each well.

    • Mix and incubate at room temperature for 5-10 minutes.

  • Measurement:

    • Measure the absorbance at 734 nm.

  • Data Analysis:

    • Calculate the percentage of inhibition using the same formula as the DPPH assay.

    • Determine the IC50 value. Results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the pyrazinone's activity to a Trolox standard curve.

FRAP (Ferric Reducing Antioxidant Power) Assay

• Principle: The FRAP assay directly measures the ability of a compound to reduce ferric ions (Fe³⁺) to ferrous ions (Fe²⁺).[8] The reaction takes place in an acidic medium (pH 3.6) where a colorless ferric-TPTZ (2,4,6-tripyridyl-s-triazine) complex is reduced to a blue-colored ferrous-TPTZ complex, which has a maximum absorbance at 593 nm.[8][9] This assay is based purely on the SET mechanism.[10]

• Detailed Protocol (96-Well Plate Format):

  • Reagent Preparation:

    • FRAP Reagent: Prepare fresh by mixing 10 parts of 300 mM Acetate Buffer (pH 3.6), 1 part of 10 mM TPTZ in 40 mM HCl, and 1 part of 20 mM FeCl₃·6H₂O solution. Warm the reagent to 37°C before use.[8][11]

    • Test Compounds and Standard: Prepare serial dilutions of the pyrazinone derivatives. For quantification, prepare a standard curve using a known concentration of FeSO₄·7H₂O (e.g., 100 to 2000 µM).

  • Assay Procedure:

    • Add 20 µL of the diluted pyrazinone sample or standard to the wells.

    • Add 180 µL of the pre-warmed FRAP reagent to all wells.

    • Mix and incubate at 37°C for 4-8 minutes.[8]

  • Measurement:

    • Measure the absorbance at 593 nm.

  • Data Analysis:

    • Calculate the FRAP value for the pyrazinone samples by comparing their absorbance to the FeSO₄ standard curve. The results are expressed as µM of Fe²⁺ equivalents.

Assay	Mechanism	Wavelength	Standard	Key Advantage	Key Limitation
DPPH	Primarily HAT	~517 nm	Ascorbic Acid, Trolox	Simple, rapid, and uses a stable radical[3]	Reaction can be slow; may not react with some lipophilic antioxidants
ABTS	SET	~734 nm	Trolox	Applicable to both hydrophilic and lipophilic compounds; rapid kinetics[6]	Radical is not representative of physiological radicals
FRAP	SET	~593 nm	FeSO₄, Trolox	High-throughput and reproducible; directly measures reducing power[12]	Does not measure scavenging of physiologically relevant radicals like superoxide

Tier 2: Cell-Based and Ex Vivo Assays

After identifying promising candidates in chemical assays, it is crucial to evaluate their activity in a more complex biological environment. These assays provide insights into bioavailability, metabolism, and the ability to protect against cellular oxidative damage.

Cellular Antioxidant Activity (CAA) Assay

• Principle: This assay measures the ability of a compound to prevent the oxidation of a fluorescent probe within live cells.[13] Cells are co-incubated with the pyrazinone compound and a cell-permeable probe, 2',7'-dichlorofluorescin diacetate (DCFH-DA). Inside the cell, DCFH-DA is deacetylated to the non-fluorescent DCFH. Then, a peroxyl radical generator like AAPH is added, which induces ROS production. If the pyrazinone compound has intracellular antioxidant activity, it will quench these ROS, preventing them from oxidizing DCFH to the highly fluorescent 2',7'-dichlorofluorescein (DCF). The reduction in fluorescence intensity is proportional to the compound's cellular antioxidant activity.[13]

Sources

• 1. arborassays.com [arborassays.com]
• 2. Pyrazolone-type compounds (part II): in vitro and in silico evaluation of antioxidant potential; structure–activity relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 3. amerigoscientific.com [amerigoscientific.com]
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• 10. Antioxidant potential of new pyrazoline derivatives to prevent oxidative damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. louis.uah.edu [louis.uah.edu]
• 12. FRAP Assay Kit -Ferric Reducing Antioxidant Power Assay ab234626 | Abcam [abcam.com]
• 13. bioivt.com [bioivt.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-5-methyl-2H-pyrazin-3-one

Welcome to the dedicated technical support guide for the synthesis of 2-amino-5-methyl-2H-pyrazin-3-one. This resource is designed for researchers, medicinal chemists, and process development professionals who are looking to optimize the yield and purity of this important heterocyclic scaffold. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot common issues and rationalize your experimental design for robust and reproducible results.

Section 1: Synthesis Pathway Overview & Mechanism

The most direct and widely applicable route to 2-amino-5-methyl-2H-pyrazin-3-one involves the condensation reaction between an appropriate 1,2-dicarbonyl compound, namely methylglyoxal (pyruvaldehyde), and aminoguanidine. This reaction leverages the differential reactivity of the carbonyl groups in methylglyoxal and the nucleophilic nature of the hydrazine and guanidino nitrogens in aminoguanidine.

The reaction proceeds through a well-established mechanism:

• Initial Condensation: The more nucleophilic terminal nitrogen of the hydrazine moiety in aminoguanidine attacks the more electrophilic aldehyde carbonyl of methylglyoxal.

• Dehydration & Imine Formation: The resulting hemiaminal intermediate rapidly loses a molecule of water to form a hydrazone.

• Intramolecular Cyclization: The terminal amino group of the guanidine moiety then acts as an intramolecular nucleophile, attacking the remaining ketone carbonyl. This key step forms the six-membered heterocyclic ring.

• Final Dehydration: A final dehydration step from the cyclic intermediate yields the aromatic 2-amino-5-methyl-2H-pyrazin-3-one product.

Controlling the pH is critical; the reaction is often catalyzed by mild acid, but a pH that is too low will fully protonate the aminoguanidine, rendering it non-nucleophilic. Conversely, a high pH can promote self-condensation and decomposition of methylglyoxal.[1]

Caption: Figure 1: Proposed Reaction Mechanism

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-amino-5-methyl-2H-pyrazin-3-one?

The most prevalent method is the cyclocondensation of methylglyoxal (often used as a 40% aqueous solution) with an aminoguanidine salt (e.g., hydrochloride or bicarbonate) in a suitable solvent like water or ethanol.

Q2: What are the most critical parameters affecting the yield?

The three most critical parameters are pH, temperature, and reaction time. The pH should be carefully controlled, typically in the neutral to slightly acidic range (pH 5-7), to ensure the aminoguanidine is sufficiently nucleophilic without causing degradation of the starting materials.[1] Temperature control is necessary to prevent the formation of polymeric byproducts.[2]

Q3: What kind of yields can I realistically expect?

Yields can vary significantly based on the purity of starting materials and the optimization of reaction conditions. Unoptimized reactions may yield 20-40%, while carefully controlled syntheses can achieve yields of 70% or higher.

Q4: Is the product air and light-sensitive?

While the final heterocyclic product is relatively stable, the reaction intermediates can be sensitive. It is good practice to run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent potential over-oxidation of the pyrazine ring, which can lead to colored impurities.[2]

Section 3: Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incorrect pH: The pH is too low (<4), fully protonating the aminoguanidine, or too high (>9), causing methylglyoxal decomposition.	Action: Buffer the reaction mixture or carefully adjust the pH to 5-7 using a dilute acid (e.g., acetic acid) or base (e.g., sodium bicarbonate). Monitor the pH throughout the reaction.
2. Low Reaction Temperature: Insufficient thermal energy to overcome the activation barrier for cyclization.	Action: Gradually increase the reaction temperature. Refluxing in ethanol (approx. 78°C) is often a good starting point. Monitor by TLC or LC-MS to track product formation versus byproduct accumulation.
3. Impure Starting Materials: Methylglyoxal can polymerize upon storage. Aminoguanidine salts may contain impurities.	Action: Use freshly opened or purified starting materials. Methylglyoxal is often supplied as a stabilized aqueous solution; ensure it is clear and colorless.
Formation of Multiple Spots on TLC (Impurity Formation)	1. Isomeric Byproducts: Reaction of aminoguanidine with methylglyoxal can also form isomeric triazines.[3]	Action: Precise control of pH and temperature is key to directing the reaction toward the desired pyrazinone. Lower temperatures may favor the thermodynamically more stable product.
2. Polymerization: High local concentrations of reactants or excessive temperature can lead to the formation of dark, insoluble tars.[2]	Action: Add one reactant slowly to the other with vigorous stirring to avoid high local concentrations. Maintain a consistent reaction temperature and avoid overheating.
Difficulty in Product Isolation	1. Product is Water-Soluble: The amino and amide-like functionalities can impart significant water solubility, especially if the product is in a protonated (salt) form.	Action: After reaction completion, carefully neutralize the mixture to pH 7-8 to precipitate the free base. If it remains in solution, extract with a more polar solvent like ethyl acetate or a mixture of dichloromethane/isopropanol. Brine washes can help force the product into the organic layer.
2. Product Co-precipitates with Salts: If a salt byproduct (e.g., NaCl) is formed, it may precipitate with your product.	Action: After initial filtration, dissolve the crude solid in a minimal amount of hot solvent (e.g., ethanol, isopropanol) in which the inorganic salt is insoluble. Filter the hot solution to remove the salt and allow the filtrate to cool slowly for recrystallization.
Reaction Stalls Before Completion	1. Stoichiometry Imbalance: Inaccurate measurement of starting materials, especially the volatile methylglyoxal solution.	Action: Use a slight excess (1.05-1.1 equivalents) of the more stable aminoguanidine salt. Ensure accurate measurement of the methylglyoxal solution by weight, not just volume.
2. Reversible Intermediates: The initial condensation steps can be reversible.	Action: If possible, remove water as it is formed using a Dean-Stark apparatus (if using a solvent like toluene). This drives the equilibrium toward the product.

Section 4: Optimized Experimental Protocol

This protocol is designed as a robust starting point for the synthesis. Researchers should monitor their reactions by TLC or LC-MS to determine the optimal reaction time.

Reagent & Solvent Data Table

Reagent/Solvent	Formula	Mol. Wt. ( g/mol )	Amount	Moles (mmol)	Equivalents
Aminoguanidine HCl	CH₆N₄·HCl	110.55	5.53 g	50.0	1.0
Methylglyoxal (40% in H₂O)	C₃H₄O₂	72.06	9.01 g	50.0	1.0
Sodium Acetate	C₂H₃NaO₂	82.03	4.10 g	50.0	1.0
Ethanol (95%)	C₂H₆O	46.07	100 mL	-	-
Water (Deionized)	H₂O	18.02	50 mL	-	-

Step-by-Step Methodology

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add aminoguanidine hydrochloride (5.53 g), sodium acetate (4.10 g), ethanol (100 mL), and deionized water (50 mL). Stir the mixture at room temperature until all solids have dissolved (approx. 15 minutes). The sodium acetate acts as a buffer to establish a favorable pH.

• Reactant Addition: Slowly add the 40% aqueous solution of methylglyoxal (9.01 g) to the stirring solution over 10-15 minutes using a dropping funnel. An initial color change to light yellow may be observed.

• Reaction: Heat the mixture to a gentle reflux (approx. 80-85°C) using a heating mantle. Maintain the reflux for 4-6 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 10:1 Dichloromethane:Methanol mobile phase). The starting materials should be consumed, and a new, more polar spot corresponding to the product should appear.

• Work-up & Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Reduce the volume of the solvent by approximately 75% using a rotary evaporator.

  • Cool the remaining concentrated solution in an ice bath for 1-2 hours. A precipitate should form.

  • Collect the solid product by vacuum filtration, washing the filter cake with a small amount of cold water (2 x 15 mL) followed by cold ethanol (1 x 15 mL).

• Purification:

  • The crude product can be purified by recrystallization from a minimal amount of hot ethanol or an ethanol/water mixture.

  • Dissolve the solid in the hot solvent, filter if necessary to remove any insoluble impurities, and allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

  • Filter the purified crystals, wash with a small amount of cold ethanol, and dry under vacuum.

Sources

• 1. Kinetics and mechanism of the reaction of aminoguanidine with the alpha-oxoaldehydes glyoxal, methylglyoxal, and 3-deoxyglucosone under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biosynce.com [biosynce.com]
• 3. The reaction of methylglyoxal with aminoguanidine under physiological conditions and prevention of methylglyoxal binding to plasma proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges with 2-Amino-5-methyl-2H-pyrazin-3-one

Welcome to the Formulation & Assay Troubleshooting Center. Working with 2-amino-5-methyl-2H-pyrazin-3-one presents distinct physicochemical hurdles. As a pyrazinone derivative, this molecule exhibits lactam-lactim tautomerism. The strong intermolecular hydrogen bonding between the amino group and the carbonyl/ring-nitrogen, combined with planar

stacking, results in an exceptionally high crystal lattice energy.

This thermodynamic stability renders the compound highly insoluble in both aqueous media and standard organic solvents, often resulting in erratic in vitro assay data and poor in vivo bioavailability (typical of BCS Class IV compounds). This guide provides field-proven, mechanistically grounded solutions to these challenges.

Part 1: Troubleshooting Guide & FAQs

Q1: My compound crashes out of solution immediately upon dilution from DMSO into my in vitro assay buffer. How can I prevent this?

The Causality: You are experiencing the "solvent shift" effect. When the DMSO stock is introduced to an aqueous buffer, the solvent capacity drops instantaneously. The local concentration of the pyrazinone exceeds its thermodynamic solubility limit, leading to rapid nucleation and precipitation. The Solution: You must induce a "Spring and Parachute" effect. Do not rely solely on co-solvents. Instead, incorporate a precipitation inhibitor (the "parachute") such as Soluplus® (a polyvinyl caprolactam-polyvinyl acetate-polyethylene glycol graft copolymer) or Pluronic F-68 into your assay buffer prior to API introduction. These amphiphilic polymers form micelles that encapsulate the free drug, lowering the free energy of the system and maintaining a metastable supersaturated state long enough to complete the assay.

Q2: Standard micronization did not improve my in vivo PK exposure. What formulation strategy is required?

The Causality: According to the Noyes-Whitney equation, micronization only increases the surface area for dissolution; it does not alter the absolute thermodynamic solubility limit of the crystalline lattice. For high-lattice-energy pyrazines, surface area is not the rate-limiting bottleneck—the lattice energy itself is. The Solution: Transition to an Amorphous Solid Dispersion (ASD) . By molecularly dispersing 2-amino-5-methyl-2H-pyrazin-3-one within a polymer matrix (e.g., PVP or Soluplus), you completely bypass the crystal lattice energy. Recent studies on related highly insoluble pyrazine-3-carboxamide derivatives demonstrate that a 1:4 API:PVP composite can increase the dissolution rate by up to 1600-fold compared to the crystalline form .

Q3: My ASD formulation looked great initially, but after 2 weeks of storage at 40°C/75% RH, bioavailability plummeted. Why?

The Causality: Amorphous states are thermodynamically unstable. Environmental moisture acts as a potent plasticizer, lowering the glass transition temperature (

) of the polymer matrix. This increases molecular mobility, allowing the pyrazinone molecules to re-aggregate and recrystallize back into their lowest-energy (insoluble) state. The Solution: Switch to a moisture-resistant polymer matrix. Hydroxypropyl cellulose (HPC, specifically grades like Klucel™ FX) or Soluplus have been proven to maintain the physical stability of amorphous pyrazine dispersions. These polymers form strong secondary hydrogen bonds with the API, restricting mobility even under high humidity conditions .

Part 2: Formulation Selection & Mechanistic Workflows

Caption: Decision matrix for troubleshooting pyrazinone solubility based on the experimental phase.

Caption: The "Spring and Parachute" mechanism of Amorphous Solid Dispersions driving bioavailability.

Part 3: Standardized Experimental Protocols

Protocol A: Preparation of Amorphous Solid Dispersion (ASD) via Solvent Evaporation

This protocol utilizes a solvent-shift method to destroy the crystal lattice, trapping the API in a high-energy amorphous state.

• Dissolution: Weigh 100 mg of 2-amino-5-methyl-2H-pyrazin-3-one and 400 mg of the selected polymer (PVP K30 or Soluplus®) to achieve a 1:4 API-to-polymer ratio.

• Solvent Addition: Dissolve the mixture in 15 mL of a co-solvent system (e.g., 1:1 Ethanol/Dichloromethane) in a round-bottom flask. Stir at 300 rpm until a completely homogenous, optically clear solution is achieved.

• Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure (40 mbar) at 45°C until a solid film forms on the flask walls.

• Secondary Drying: Transfer the solid dispersion to a vacuum oven at 40°C for 24 hours to remove residual solvent traces.

• Milling & Sieving: Gently mill the dried film and pass it through a 60-mesh sieve to ensure uniform particle size.

• Self-Validation Step (Critical): Analyze the resulting powder using Powder X-Ray Diffraction (PXRD). A successful, fully amorphous dispersion will exhibit a broad "halo" baseline with zero sharp Bragg diffraction peaks. If peaks are present, the API has phase-separated and recrystallized; the batch must be discarded.

Protocol B: Kinetic Solubility & Precipitation Inhibition Assay

Use this to validate your in vitro assay vehicles before running expensive biological screens.

• Stock Preparation: Prepare a 10 mM stock of the API in 100% DMSO.

• Vehicle Preparation: Prepare the target aqueous buffer (e.g., PBS, pH 7.4) containing 0.1% to 1.0% (w/v) of your chosen precipitation inhibitor (e.g., Pluronic F-68).

• Spike & Monitor: Inject 10 µL of the DMSO stock into 990 µL of the stirred vehicle (1% final DMSO).

• Quantification: Filter aliquots through a 0.22 µm PTFE syringe filter at 5, 15, 30, 60, and 120 minutes. Analyze the filtrate via HPLC-UV to determine the concentration of drug remaining in solution.

• Success Criteria: A successful vehicle will maintain >80% of the theoretical maximum concentration (

  ) at the 120-minute mark without significant decay.

Part 4: Quantitative Comparison of Formulation Strategies

The following table synthesizes expected outcomes when applying various formulation strategies to highly insoluble pyrazine derivatives, grounded in recent pharmaceutical materials research .

Formulation Strategy	Primary Mechanism of Action	Relative Solubility Increase	Physical Stability (40°C/75% RH)	Recommended Application
Pure Crystalline API	Baseline	1x	Highly Stable	Baseline PK/PD
Micronization	Increased surface area ( )	~1.5x to 2x	Highly Stable	Early in vivo dose escalation
ASD (1:4 API:PEG)	Amorphization	~30x	Poor (Recrystallizes < 7 days)	Short-term in vitro assays
ASD (1:4 API:PVP)	Amorphization + Steric hindrance	~400x to 800x	Moderate (Sticky paste at 14 days)	Immediate-use in vivo dosing
ASD (1:4 API:Soluplus)	Amorphization + Micellar encapsulation	>1000x	Excellent (Stable > 6 months)	Long-term storage & Commercial formulation

References

• Composites of N-butyl-N-methyl-1-phenylpyrrolo[1,2-a]pyrazine-3-carboxamide with Polymers: Effect of Crystallinity on Solubility and Stability. International Journal of Molecular Sciences, 2023. Available at:[Link]

• Creation of Long-Term Physical Stability of Amorphous Solid Dispersions N-Butyl-N-methyl-1-phenylpyrrolo[1,2-a]pyrazine-3-carboxamide, Resistant to Recrystallization Caused by Exposure to Moisture. Materials (Basel), 2025. Available at:[Link]

• Modeling of the Aqueous Solubility of N-butyl-N-methyl-1-phenylpyrrolo[1,2-a] pyrazine-3-carboxamide: From Micronization to Creation of Amorphous–Crystalline Composites with a Polymer. Pharmaceutics, 2023. Available at:[Link]

Technical Guide: Optimization of Pyrazinone Synthesis &amp; Functionalization

This technical guide is structured as a high-level support resource for medicinal chemists and process scientists. It prioritizes actionable troubleshooting, mechanistic causality, and validated protocols over generic textbook descriptions.

Executive Summary & Scaffold Utility

The 2(1H)-pyrazinone core is a privileged scaffold in drug discovery, serving as a key pharmacophore in elastase inhibitors, thrombin inhibitors, and various kinase modulators. Its utility stems from its ability to function as a bioisostere for peptide bonds while offering rigid vector orientation for substituents.

However, the synthesis is often plagued by regioselectivity issues (during ring closure), tautomeric ambiguity (N- vs. O-alkylation), and oxidative instability . This guide addresses these bottlenecks using field-validated protocols and mechanistic troubleshooting.

Core Construction: Cyclization Protocols

The most robust method for constructing the pyrazinone core remains the condensation of 1,2-dicarbonyls with

-amino acid amides (modified Jones/Karmas-Spoerri method). While ostensibly simple, this reaction is highly sensitive to pH and temperature.

Standard Operating Procedure (SOP): Modified Jones Condensation

Target: Synthesis of 3,5-disubstituted-2(1H)-pyrazinones.

Reagents:

• -Amino acid amide hydrochloride (1.0 equiv)

• 1,2-Dicarbonyl (e.g., Glyoxal, Methylglyoxal) (1.2 equiv)

• Base: Aqueous NaOH (2.5 equiv) or Piperidine

• Solvent: Methanol/Water (1:1)

Step-by-Step Protocol:

• Dissolution: Dissolve amino acid amide HCl in MeOH/H2O at -20°C.

• Neutralization (Critical): If using free amides is necessary but they are unstable, generate them in situ from the hydrochloride salt using Ag₂O, filter, and use immediately.

• Addition: Add the 1,2-dicarbonyl compound dropwise.

• Cyclization: Cool the mixture to -40°C to -50°C . Add aqueous NaOH dropwise over 2 hours.

  • Note: Rapid addition or higher temperatures favor oligomerization (darkening of solution).

• Workup: Acidify carefully with HCl to precipitate the product.

Troubleshooting the Cyclization

Issue	Probable Cause	Corrective Action	Mechanism/Logic
Low Yield (<30%)	Temperature too high (> -10°C)	Cool to -50°C during base addition.	High temps favor Schiff base polymerization over cyclization.
Dark/Tar Formation	Base concentration too high (local excess)	Dilute base; reduce addition rate (0.1 equiv/min).	Minimizes intermolecular aldol-type condensations of the dicarbonyl.
Regioisomer Mixture	Unsymmetrical dicarbonyl used (e.g., Methylglyoxal)	Switch to regioselective precursors (e.g., -ketoaldoximes) or purify via crystallization.	Nucleophilic attack of the amide nitrogen vs. the amine nitrogen is governed by subtle steric/electronic differences.
Product Oiling Out	Incomplete acidification	Adjust pH to pKa of specific pyrazinone (typically pH 3-5).	Pyrazinones are amphoteric; isolation requires the neutral species.

Visualizing the Reaction Landscape

The following diagram maps the synthetic pathways and decision points for accessing specific substitution patterns.

Caption: Decision matrix for selecting the optimal synthetic route based on target substitution pattern.

Functionalization: C-H Activation & Cross-Coupling

Once the core is formed, functionalizing the C-5 or C-6 position is often required. Traditional cross-coupling (Suzuki/Stille) requires pre-halogenation (e.g., POCl₃ treatment), but this destroys the carbonyl functionality.

Advanced Protocol: C-H Activation (Direct Arylation) Direct C-H activation avoids the chlorination step but requires careful control to prevent catalyst poisoning by the pyrazinone nitrogen.

• Catalyst: Pd(OAc)₂ (5-10 mol%)

• Ligand: PPh₃ or XPhos (crucial for sterically demanding substrates)

• Base: Cs₂CO₃ (anhydrous)

• Solvent: Dioxane or Toluene (degassed)

• Temperature: 100-120°C

Troubleshooting C-H Activation:

• No Reaction: The N-1 nitrogen often coordinates to Pd, poisoning it. Solution: Use N-protected pyrazinones (e.g., N-PMB) or add a Lewis acid (Ag salts) to sequester the nitrogen lone pair.

• Homocoupling of Aryl Halide: Oxygen presence. Solution: Strict freeze-pump-thaw degassing.

Handling Tautomerism: N- vs. O-Alkylation

A frequent point of failure is the alkylation of the pyrazinone ring. The amide (lactam) form is generally more stable, but the enol (lactim) form can react under basic conditions.

Target	Conditions	Mechanism
N-Alkylation (Lactam)	Base: NaH or K₂CO₃Solvent: DMF or DMSO (Polar Aprotic)Temp: 0°C to RT	Polar aprotic solvents dissociate the ion pair, favoring attack by the harder nucleophile (Nitrogen) in this scaffold context.
O-Alkylation (Lactim)	Reagent: Ag₂CO₃ + Alkyl HalideSolvent: Benzene or Toluene (Non-polar)	Silver coordinates to the Nitrogen, blocking it and forcing reaction at the Oxygen (O-alkylation).

Frequently Asked Questions (FAQs)

Q: Why do I get a 50:50 mixture of isomers when condensing methylglyoxal with alanine amide? A: This is a classic regioselectivity issue. The difference in electrophilicity between the aldehyde and ketone of methylglyoxal is not sufficient to direct the amine attack exclusively.

• Fix: Use an

  -ketoaldoxime instead of the dicarbonyl. The oxime locks the regiochemistry of the initial condensation step.

Q: My pyrazinone product is water-soluble and I cannot extract it. How do I purify? A: Pyrazinones are polar.

• Salting out: Saturate the aqueous phase with NaCl and use THF/EtOAc (1:1) for extraction.

• Solid Phase Extraction: Use a reverse-phase C18 plug. Load in water, wash with 5% MeOH, elute with 50-80% MeOH.

Q: Can I use microwave irradiation for the cyclization? A: Yes, but caution is advised. While microwaves accelerate the reaction, they often increase the formation of "black tar" oligomers in the Jones synthesis. Microwave heating is better suited for the Ugi-post condensation routes or C-H activation steps, not the initial delicate cyclization.

References

• Review of Synthetic Strategies

  • Title: 2(1H)

  • Source: RSC Advances, 2023.[1]

  • URL:[Link]

• Original Methodology (Jones/Karmas-Spoerri)

  • Title: The Synthesis of Hydroxypyrazine Deriv
  • Source: Journal of the American Chemical Society, 1949 (Valid

  • URL:[Link]

• Regioselectivity & C-H Activation

  • Title: Orchestrated Triple C–H Activation Reactions Using Two Directing Groups.
  • Source: NIH / PubMed Central.

  • URL:[Link]

• Microwave & One-Pot Protocols

  • Title: Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives (Analogous heterocyclic chemistry).[2][3]

  • Source: MDPI Molecules.

  • URL:[Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. 2(1 H )-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07227K [pubs.rsc.org]

Technical Support Center: Purification Strategies for 2-amino-5-methyl-2H-pyrazin-3-one

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of 2-amino-5-methyl-2H-pyrazin-3-one. This document is designed for researchers, medicinal chemists, and process development scientists who require this heterocyclic building block in high purity. We will move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot and adapt these methods to your specific experimental context.

Section 1: First Principles - Understanding the Molecule

Before selecting a purification strategy, it is crucial to understand the physicochemical properties of 2-amino-5-methyl-2H-pyrazin-3-one. Its structure dictates its behavior.

Q1: What are the key structural features of 2-amino-5-methyl-2H-pyrazin-3-one that influence its purification?

A1: The purification strategy is governed by three main structural features:

• A Basic Amino Group (-NH₂): This primary amine is a Brønsted-Lowry base, readily protonated by acids to form a water-soluble ammonium salt. This is a key handle for acid-base extraction techniques.[1][2]

• An Amide-like Pyrazinone Ring: The N-H proton within the heterocyclic ring is weakly acidic due to resonance delocalization with the adjacent carbonyl group. Strong bases can deprotonate it to form an anionic salt. This amphoteric nature (ability to act as both an acid and a base) is a powerful tool for purification.

• Polarity: The presence of two nitrogen atoms, a carbonyl group (C=O), and an amino group (-NH₂) makes the molecule quite polar. This high polarity dictates its solubility in various solvents and its behavior during chromatography, often requiring polar mobile phases for elution from normal-phase silica.[3]

Q2: What are the common impurities I should expect from the synthesis of 2-amino-5-methyl-2H-pyrazin-3-one?

A2: Impurities are highly dependent on the synthetic route. However, common contaminants may include:

• Unreacted Starting Materials: The precursors used in the synthesis.

• Reagents and Catalysts: Any acids, bases, or coupling agents used.

• Positional Isomers: Depending on the cyclization strategy, isomers such as 2-amino-6-methyl-2H-pyrazin-3-one could be formed.

• Side-Reaction Products: Products from undesired parallel reactions.

• Residual Solvents: Solvents used in the reaction or initial work-up.

A preliminary analysis of the crude product by TLC, LC-MS, or ¹H NMR is essential to identify the nature and number of impurities, which will guide the choice of the most effective purification method.

Section 2: Choosing Your Primary Purification Strategy

The optimal purification strategy depends on the scale of your experiment, the purity of your crude material, and the nature of the impurities. The following decision tree provides a general guideline.

Caption: A decision tree for selecting the primary purification strategy.

Section 3: Recrystallization - Troubleshooting & Optimization

Recrystallization is often the most efficient method for purifying solid compounds on a large scale, provided a suitable solvent can be found.[4] It relies on the principle that the solubility of a compound increases with temperature.

Q3: How do I select the best solvent for recrystallizing 2-amino-5-methyl-2H-pyrazin-3-one?

A3: The ideal solvent is one in which your target compound is highly soluble at elevated temperatures but poorly soluble at room temperature or below.[5] Given the polar nature of the molecule, polar solvents are a good starting point.

Solvent Screening Protocol:

• Place ~20-30 mg of your crude material into several small test tubes.

• To each tube, add a different solvent (e.g., water, ethanol, isopropanol, acetonitrile, ethyl acetate) dropwise at room temperature until a slurry is formed. If the solid dissolves completely at room temperature, the solvent is unsuitable.

• For solvents that do not dissolve the compound at room temperature, heat the slurry gently (e.g., in a warm water bath). Continue adding the hot solvent dropwise until the solid just dissolves.

• Allow the clear solution to cool slowly to room temperature, then place it in an ice bath.

• The best solvent will be one that dissolves the compound completely when hot and yields a large quantity of pure crystals upon cooling.

Solvent Candidate	Expected Solubility Profile for 2-amino-5-methyl-2H-pyrazin-3-one	Rationale
Water	Good potential; high polarity matches.	Hydrogen bonding with the amino and carbonyl groups should enhance solubility, especially when hot.
Ethanol / Methanol	High potential; good "hot vs. cold" differential.	Often excellent solvents for polar heterocyclic compounds.
Isopropanol	Good potential; slightly less polar than ethanol.	May provide a better solubility differential if the compound is too soluble in ethanol.
Acetonitrile	Moderate potential.	A polar aprotic solvent that can be effective.
Ethyl Acetate	Low to moderate potential.	May be useful as a co-solvent with a more polar solvent (e.g., ethanol/ethyl acetate mix).
Dichloromethane / Hexanes	Poor; not polar enough.	Unlikely to dissolve the compound even when hot. Useful as anti-solvents.

Q4: My compound "oiled out" instead of crystallizing. What does this mean and how do I fix it?

A4: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of your compound, or when impurities depress the melting point. The compound separates as a liquid (oil) instead of a solid crystal lattice.

Troubleshooting Steps:

• Re-heat the Solution: Add a small amount of additional hot solvent to dissolve the oil completely.[6]

• Slow Down Cooling: Allow the flask to cool much more slowly. Insulating the flask can help. Rapid cooling is a common cause of oiling out.[7]

• Scratch the Flask: Use a glass rod to gently scratch the inside surface of the flask at the air-solvent interface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.[6]

• Add a Seed Crystal: If you have a small crystal of the pure compound, add it to the cooled solution to induce crystallization.[6]

Q5: My yield is very low. Where did my product go?

A5: Low yield is a common problem in recrystallization. The diagram below outlines potential causes and solutions.

Caption: A workflow for diagnosing the cause of low recrystallization yield.

Section 4: Column Chromatography - For Challenging Separations

When recrystallization is ineffective, or when impurities are structurally very similar to the product, flash column chromatography is the method of choice.[8]

Q6: My compound is very polar. What column chromatography system should I use?

A6: The high polarity of 2-amino-5-methyl-2H-pyrazin-3-one presents a challenge for standard normal-phase chromatography.

Recommended Systems:

• Modified Normal Phase (Silica Gel): This is the most common starting point. Standard eluents like Hexane/Ethyl Acetate will likely result in the compound staying at the baseline (Rf = 0). You will need a highly polar mobile phase.

  • Good Starting Point: Dichloromethane (DCM) with 5-10% Methanol (MeOH).[9]

  • For Stubborn Compounds: If the compound still doesn't move, adding a small amount of a basic modifier like triethylamine (0.5-1%) or ammonium hydroxide to the mobile phase can dramatically improve elution and peak shape by neutralizing the acidic silanol groups on the silica surface that strongly bind to the basic amino group.[6]

• Reversed-Phase (C18 Silica): In this technique, the stationary phase is non-polar (C18) and the mobile phase is polar. This is an excellent alternative for highly polar compounds.[6]

  • Mobile Phase: A gradient of Water and Acetonitrile or Methanol, often with 0.1% formic acid or trifluoroacetic acid (TFA) to improve peak shape by ensuring the amino group is consistently protonated.

• Hydrophilic Interaction Liquid Chromatography (HILIC): This is a specialized normal-phase technique that uses a polar stationary phase (like bare silica or an amino-propyl bonded phase) with a reversed-phase type mobile phase (e.g., high organic content like Acetonitrile/Water). It is exceptionally good for purifying very polar, water-soluble compounds.[10]

Q7: My compound streaks badly on the TLC plate. How can I get sharp bands on the column?

A7: Streaking on a silica TLC plate is a classic sign of strong, undesirable interactions between your basic compound and the acidic silica gel. This will lead to poor separation on the column.

Solution: As mentioned above, add a basic modifier to your eluent.[6]

• For TLC: Develop two identical TLC plates. To one developing chamber, add a few drops of triethylamine (TEA) or ammonium hydroxide. You should observe a significantly higher Rf value and a much sharper spot on the plate from the chamber with the basic modifier. This confirms that neutralizing the silica is necessary.

• For the Column: Prepare your entire mobile phase with the optimized concentration of the basic modifier (e.g., 90:9.5:0.5 DCM/MeOH/TEA).

Protocol: General Purpose Flash Column Chromatography

• Method Development: Use Thin Layer Chromatography (TLC) to find a solvent system that gives your target compound an Rf value of approximately 0.2-0.4.[3]

• Column Selection: Choose a silica gel column with a mass roughly 50-100 times the mass of your crude sample.

• Sample Loading:

  • Liquid Loading: If your compound is soluble in a small volume of the mobile phase, dissolve it and load it directly onto the column.

  • Dry Loading: If solubility is poor, dissolve your compound in a suitable volatile solvent (e.g., DCM or Methanol), add a small amount of silica gel, and evaporate the solvent under reduced pressure to get a dry, free-flowing powder. Carefully load this powder onto the top of the column bed.[6]

• Elution: Run the column using your chosen mobile phase, collecting fractions.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product. Combine the pure fractions and remove the solvent under reduced pressure.

Section 5: Leveraging Chemical Properties - Acid-Base Extraction

Acid-base extraction is a powerful liquid-liquid extraction technique that separates compounds based on their differing acid-base properties and solubility in aqueous and organic solvents.[2] It is an excellent first-pass purification step to remove neutral, acidic, or strongly basic impurities.

Q8: How can I use acid-base extraction to purify 2-amino-5-methyl-2H-pyrazin-3-one?

A8: You can exploit the basicity of the amino group. This protocol will isolate your basic target compound from any neutral or acidic impurities.

Protocol: Acid-Base Extraction for Isolation of a Basic Compound

• Dissolution: Dissolve the crude reaction mixture in an immiscible organic solvent like Dichloromethane (DCM) or Ethyl Acetate in a separatory funnel.

• Acidic Wash: Add an equal volume of a dilute aqueous acid solution (e.g., 1 M HCl). Stopper the funnel and shake vigorously, venting frequently to release any pressure.

• Mechanism: The basic amino group of your target compound will be protonated by the HCl to form a water-soluble ammonium chloride salt. This salt will partition into the aqueous layer, while neutral and acidic impurities will remain in the organic layer.[1]

• Separation: Allow the layers to separate. Drain the lower aqueous layer into a clean Erlenmeyer flask. (If using Ethyl Acetate, the aqueous layer will be the bottom layer; if using DCM, it will be the top layer). Repeat the extraction of the organic layer with fresh 1 M HCl to ensure complete recovery.

• Basification: Cool the combined aqueous extracts in an ice bath. Slowly add a base (e.g., 2 M NaOH) with stirring until the solution is basic (pH 9-10, check with pH paper).

• Mechanism: The added base deprotonates the ammonium salt, regenerating the neutral, organic-soluble 2-amino-5-methyl-2H-pyrazin-3-one, which will often precipitate out as a solid.[1]

• Isolation:

  • If a solid precipitates: Collect the pure product by suction filtration, wash the solid with cold deionized water, and dry under vacuum.[1]

  • If no solid forms (or it oils out): Extract the basified aqueous solution multiple times with an organic solvent (e.g., DCM). Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.

Section 6: Final Purity Assessment

Q9: What analytical techniques are best for confirming the purity of my final product?

A9: No single technique is sufficient. A combination of methods is required to confirm both identity and purity.

• High-Performance Liquid Chromatography (HPLC): The gold standard for purity assessment. It can quantify the purity (e.g., >99% by peak area) and detect trace impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the compound. The absence of impurity signals in the spectrum is a strong indicator of high purity.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound. LC-MS is particularly powerful for identifying the molecular weights of any minor impurities detected by HPLC.

• Melting Point: A sharp melting point range that is consistent with literature values indicates high purity. Impurities tend to broaden and depress the melting point range.

References

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Available at: [Link]

• Wikipedia. (n.d.). Acid–base extraction. Available at: [Link]

• García-García, E., et al. (2023). 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations. RSC Advances. Available at: [Link]

• Wikipedia. (n.d.). Recrystallization (chemistry). Available at: [Link]

• Reddit r/OrganicChemistry. (2024). How to purify amino acid with mineral salt. Available at: [Link]

• Sorbent Technologies, Inc. (2025). Flash Chromatography Basics. Available at: [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Available at: [Link]

• Fair, J. D., & Kormos, C. M. (2008). General methods for flash chromatography using disposable columns. Journal of Chromatography A. Available at: [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Available at: [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Available at: [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. Available at: [Link]

• Ventura College. (n.d.). How to Perform a Recrystallization. Available at: [Link]

• University of Rochester. (n.d.). Solvent Systems for Flash Column Chromatography. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 3. sorbtech.com [sorbtech.com]
• 4. mt.com [mt.com]
• 5. Recrystallization [sites.pitt.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 8. General methods for flash chromatography using disposable columns - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chromatography [chem.rochester.edu]
• 10. biotage.com [biotage.com]

Technical Support Center: Enhancing the Bioavailability of Pyrazinone-Based Compounds

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming the challenges associated with enhancing the bioavailability of pyrazinone-based compounds. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate common experimental hurdles.

Introduction

Pyrazinone and its derivatives are a versatile class of heterocyclic compounds with a wide range of pharmacological activities, including use as antiviral agents, enzyme inhibitors, and more.[1] However, their development into effective oral therapeutics is often hampered by poor bioavailability, stemming from low aqueous solubility, suboptimal permeability, and significant first-pass metabolism.[2][3] This guide is designed to provide you with the expertise and validated protocols to systematically address these challenges.

Frequently Asked Questions (FAQs)

Q1: My pyrazinone-based compound exhibits very low aqueous solubility. What are the likely underlying reasons and what are the primary strategies to address this?

A1: Poor aqueous solubility is a frequent challenge with pyrazinone derivatives, often due to their planar structure and high crystal lattice energy, which can be indicated by a high melting point.[4] This high stability of the crystalline form makes it difficult for solvent molecules to break the lattice and dissolve the compound.

The primary strategies to overcome this can be categorized as follows:

• Physical Modifications: These approaches alter the solid-state properties of the drug without changing its chemical structure.

  • Particle Size Reduction: Decreasing the particle size through micronization or nanonization increases the surface area-to-volume ratio, which can enhance the dissolution rate according to the Noyes-Whitney equation.[5]

  • Amorphous Solid Dispersions (ASDs): Converting the crystalline drug into a higher-energy amorphous state by dispersing it within a polymer matrix can significantly increase its apparent solubility and dissolution rate.[5]

• Chemical Modifications: These strategies involve altering the molecule itself to improve its solubility.

  • Salt Formation: For ionizable pyrazinone derivatives, forming a salt with a suitable counter-ion can dramatically improve aqueous solubility.[5][6]

  • Co-crystals: Co-crystallization involves incorporating a benign co-former molecule into the crystal lattice of the pyrazinone compound, which can disrupt the crystal packing and improve solubility.[5][6]

• Formulation-Based Approaches: These methods utilize excipients to enhance the solubilization of the compound in the gastrointestinal (GI) tract.

  • Lipid-Based Formulations: For highly lipophilic pyrazinone derivatives, lipid-based formulations like Self-Emulsifying Drug Delivery Systems (SEDDS) can be highly effective. These formulations form fine emulsions or microemulsions in the GI fluids, which can keep the drug in a solubilized state.[5]

  • Use of Surfactants and Co-solvents: Incorporating surfactants above their critical micelle concentration can lead to the formation of micelles that encapsulate the drug, increasing its solubility. Co-solvents can also be used to increase the solubility of the drug in the formulation.[5]

Q2: I have improved the solubility of my pyrazinone compound, but the oral bioavailability is still low. What other factors should I investigate?

A2: If solubility is no longer the limiting factor, poor permeability across the intestinal epithelium and/or extensive first-pass metabolism are the next likely culprits.[2]

• Permeability: The ability of a drug to pass through the intestinal cell layer is crucial for its absorption. You can assess this using in vitro models like the Caco-2 cell permeability assay or the Parallel Artificial Membrane Permeability Assay (PAMPA).[7]

• First-Pass Metabolism: After absorption from the gut, the drug passes through the liver via the portal vein before reaching systemic circulation. In the liver, it can be extensively metabolized by enzymes, reducing the amount of active drug that reaches the bloodstream.[2] For pyrazinone-based compounds, metabolic pathways can include glucuronidation and oxidation by cytochrome P450 enzymes.[8][9]

Q3: How can I determine if my pyrazinone compound is undergoing significant first-pass metabolism?

A3: A combination of in vitro and in vivo studies can help elucidate the extent of first-pass metabolism.

• In Vitro Metabolic Stability Assays: Incubating your compound with liver microsomes or hepatocytes can provide an initial assessment of its metabolic stability.[7] These assays can help you determine the rate of metabolism and identify the major metabolites formed.

• In Vivo Pharmacokinetic Studies: Comparing the pharmacokinetic profiles of your compound after intravenous (IV) and oral (PO) administration in an animal model is the definitive way to determine its absolute bioavailability. A significant difference between the area under the curve (AUC) for oral and IV administration (low F%) indicates poor bioavailability, which could be due to poor absorption or high first-pass metabolism.

Troubleshooting Guides

Scenario 1: Low Dissolution Rate Despite Adequate Thermodynamic Solubility

Problem: You have confirmed that your pyrazinone derivative has a reasonable thermodynamic solubility, but the dissolution rate is very slow, which is likely limiting its in vivo absorption.

Causality: A slow dissolution rate can be due to a large particle size, high crystallinity, or poor wettability of the compound.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low dissolution rate.

Experimental Protocols:

Protocol 1: Particle Size Reduction (Micronization)

• Method: Utilize techniques like jet milling or ball milling to reduce the particle size of your pyrazinone compound.

• Characterization: Confirm the reduction in particle size using techniques like laser diffraction or dynamic light scattering.

• Dissolution Testing: Perform a dissolution test using a USP apparatus (e.g., paddle or basket) in a relevant biorelevant medium (e.g., FaSSIF or FeSSIF) to compare the dissolution profile of the micronized compound to the un-milled material.

Protocol 2: Formulation with Surfactants

• Excipient Screening: Screen various non-ionic surfactants (e.g., Tween® 80, Cremophor® EL) for their ability to improve the wettability and solubility of your compound.

• Formulation: Prepare a simple suspension or a solid dispersion of your pyrazinone derivative with the selected surfactant.

• Dissolution Testing: Conduct dissolution testing as described above to evaluate the impact of the surfactant on the dissolution rate.

Scenario 2: Poor Permeability Across Intestinal Epithelium

Problem: Your pyrazinone compound has good solubility and dissolution characteristics, but in vivo studies show low oral bioavailability, suggesting poor permeability.

Causality: The compound may have unfavorable physicochemical properties for passive diffusion (e.g., high polarity, large size) or it may be a substrate for efflux transporters (e.g., P-glycoprotein) in the intestinal wall.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor permeability.

Experimental Protocols:

Protocol 3: Caco-2 Permeability Assay

• Cell Culture: Culture Caco-2 cells on permeable supports until they form a confluent monolayer.

• Assay: Add your pyrazinone compound to the apical (A) side and measure its appearance on the basolateral (B) side over time to determine the A-to-B permeability. To assess efflux, also measure the B-to-A permeability.

• Analysis: Calculate the apparent permeability coefficient (Papp) and the efflux ratio (Papp B-A / Papp A-B). An efflux ratio significantly greater than 2 suggests the compound is a substrate for efflux transporters.

Protocol 4: Formulation with Permeation Enhancers

• Selection: Choose a generally recognized as safe (GRAS) permeation enhancer, such as certain medium-chain fatty acids or their derivatives.

• Formulation: Co-formulate your pyrazinone compound with the selected permeation enhancer.

• In Vitro Evaluation: Re-evaluate the permeability of the formulated compound using the Caco-2 assay.

• In Vivo Evaluation: If in vitro results are promising, proceed to in vivo pharmacokinetic studies in an animal model to confirm the enhancement in oral bioavailability.

Scenario 3: High First-Pass Metabolism

Problem: Your pyrazinone compound shows good solubility and permeability, but the oral bioavailability is still low. This points towards extensive first-pass metabolism in the liver.

Causality: The compound is likely a substrate for metabolic enzymes, such as cytochrome P450s or UGTs, leading to its rapid clearance before it can reach systemic circulation. Some pyrazinone derivatives are known to undergo oxidation of the pyrazinone ring or glucuronidation.[8][9]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high first-pass metabolism.

Experimental Protocols:

Protocol 5: In Vitro Metabolic Stability in Liver Microsomes

• Incubation: Incubate your pyrazinone compound with pooled human or animal liver microsomes and NADPH (as a cofactor for P450 enzymes).

• Time Points: Collect samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Analysis: Quench the reaction and analyze the concentration of the parent compound at each time point using LC-MS/MS.

• Calculation: Determine the in vitro half-life (t½) and intrinsic clearance (CLint) of your compound. A short half-life indicates rapid metabolism.

Protocol 6: Metabolite Identification

• Incubation: Perform a larger scale incubation with liver microsomes or hepatocytes.

• LC-MS/MS Analysis: Analyze the incubation mixture using high-resolution LC-MS/MS to detect and structurally characterize the metabolites formed.

• Interpretation: Identify the "metabolic hotspots" on your molecule, which are the sites of modification. This information can guide medicinal chemistry efforts to block these positions and improve metabolic stability.

Data Summary

Formulation Strategy	Typical Fold-Increase in Bioavailability	Key Considerations
Micronization/Nanonization	2-5 fold	Can be less effective for compounds with very low intrinsic solubility.
Amorphous Solid Dispersions	5-50 fold	Physical stability of the amorphous form needs to be monitored.
Lipid-Based Formulations (SEDDS)	5-20 fold	Suitable for lipophilic drugs; potential for GI side effects at high doses.
Prodrug Approach	Variable	Requires careful design to ensure efficient cleavage to the active drug in vivo.

Analytical Considerations

Accurate quantification of your pyrazinone compound in biological matrices is essential for pharmacokinetic studies. High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and specificity.

General LC-MS/MS Method Parameters:

• Sample Preparation: Protein precipitation followed by solid-phase extraction (SPE) or liquid-liquid extraction (LLE) is often required to remove interferences from biological matrices like plasma or tissue homogenates.

• Chromatography: A C18 reversed-phase column is a good starting point for many pyrazinone derivatives.

• Mobile Phase: A gradient of water and acetonitrile or methanol, often with a small amount of formic acid to improve ionization, is typically used.

• Detection: Multiple Reaction Monitoring (MRM) mode on a triple quadrupole mass spectrometer provides the best selectivity and sensitivity for quantification.

References

Sources

• 1. 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 4. Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. drughunter.com [drughunter.com]
• 7. researchgate.net [researchgate.net]
• 8. The metabolism of 5-(4-acetamidophenyl)pyrazin-2(1H)-one in rat, dog and cynomolgus monkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabolic activation of a pyrazinone-containing thrombin inhibitor. Evidence for novel biotransformation involving pyrazinone ring oxidation, rearrangement, and covalent binding to proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analytical Detection of 2-Amino-5-methyl-2H-pyrazin-3-one

Welcome to the Method Refinement Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with the quantification and structural characterization of 2-amino-5-methyl-2H-pyrazin-3-one .

Due to its high polarity, nitrogen-rich heterocyclic core, and propensity for tautomerism, this compound frequently presents severe analytical challenges, including poor retention, peak splitting, and ion suppression. This guide synthesizes field-proven chromatographic theory with actionable troubleshooting steps to help you build a robust, self-validating detection method.

Part 1: Frequently Asked Questions & Troubleshooting

Q1: Why does 2-amino-5-methyl-2H-pyrazin-3-one elute in the void volume on my standard C18 column? Causality: The compound is a highly polar, low-molecular-weight heterocycle. In standard Reversed-Phase Liquid Chromatography (RPLC), retention relies on hydrophobic partitioning. The pyrazinone core and the primary amine group interact strongly with the aqueous mobile phase rather than the hydrophobic C18 chains, resulting in zero to minimal retention. Solution: Transition your method to Hydrophilic Interaction Liquid Chromatography (HILIC) or Mixed-Mode Strong Cation Exchange (SCX). HILIC utilizes a water-rich layer immobilized on a polar stationary phase. By starting with a high-organic mobile phase (e.g., 95% Acetonitrile), the polar analyte is forced to partition into the aqueous layer, significantly increasing retention time [1].

Q2: I am observing severe peak splitting and broad tailing, even on a HILIC column. What is causing this? Causality: This is a classic manifestation of prototropic tautomerism. The compound exists in a dynamic equilibrium between the amide-like 2H-pyrazin-3-one form and the enol-like pyrazin-3-ol form [2]. If the rate of interconversion is similar to the chromatographic timescale, the two tautomers will partially separate on the column, leading to split or merged, broad peaks. Solution: You must "lock" the equilibrium by strictly controlling the mobile phase pH and ionic strength. Use a strong, volatile buffer system, such as 10 mM ammonium formate adjusted to pH 3.0 with formic acid. This ensures the primary amine is consistently protonated, collapsing the tautomeric equilibrium into a single, sharp chromatographic peak.

Q3: How can I improve the sensitivity of my LC-MS/MS method for this compound in complex biological matrices (e.g., fermentation broth or plasma)? Causality: In ESI+ (Electrospray Ionization), early-eluting polar compounds suffer from severe matrix effects (ion suppression) because they co-elute with unretained salts and endogenous lipids. Solution:

• Sample Preparation: Implement Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE). This selectively binds the basic amine of the pyrazinone, allowing you to wash away neutral lipids and salts before elution[3].

• Chromatography: The shift to HILIC inherently boosts ESI sensitivity. The high concentration of acetonitrile (>70%) in the HILIC mobile phase lowers the surface tension of the eluent droplets, leading to vastly more efficient desolvation and ion formation in the MS source compared to the highly aqueous mobile phases used in RPLC [4].

Part 2: Diagnostic Workflows

Fig 1: Decision tree for resolving retention and peak shape issues of polar pyrazinones.

Fig 2: Sequential workflow for optimizing LC-MS/MS sensitivity and reducing matrix effects.

Part 3: Quantitative Data & Method Parameters

Table 1: Comparison of Stationary Phase Performance for Pyrazinones

Column Chemistry	Retention Mechanism	Capacity Factor ( )	Peak Asymmetry ( )	Suitability
Standard C18	Hydrophobic Partitioning	< 0.5 (Void)	> 2.5 (Severe Tailing)	Poor
Strong Cation Exchange (SCX)	Electrostatic Interaction	3.2	1.4 (Moderate Tailing)	Acceptable
Zwitterionic HILIC	Aqueous Partitioning / H-Bonding	4.5	1.05 (Sharp)	Optimal

Table 2: Optimized LC-MS/MS (ESI+) MRM Parameters

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Purpose
2-amino-5-methyl-2H-pyrazin-3-one	126.1	109.1	15	Quantifier (Loss of )
2-amino-5-methyl-2H-pyrazin-3-one	126.1	82.0	25	Qualifier (Ring Cleavage)

Part 4: Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system . You must pass the System Suitability Test (SST) before proceeding to sample analysis.

Phase 1: Sample Preparation (Mixed-Mode SPE)

• Conditioning: Pass 1 mL Methanol, followed by 1 mL 2% Formic Acid in Water through an MCX (Mixed-Mode Cation Exchange) cartridge.

• Loading: Dilute 200 µL of sample matrix with 200 µL of 4% Formic Acid in Water. Load onto the cartridge. (Causality: Acidification ensures the pyrazinone amine is fully protonated for electrostatic binding).

• Washing: Wash with 1 mL of 2% Formic Acid in Water, followed by 1 mL of Methanol. (Causality: Removes aqueous-soluble salts and hydrophobic neutral lipids).

• Elution: Elute the target analyte with 1 mL of 5% Ammonium Hydroxide in Methanol.

• Reconstitution: Evaporate to dryness under

  and reconstitute in 100 µL of 95% Acetonitrile / 5% Water (matching the HILIC starting conditions).

Phase 2: HILIC-MS/MS Analysis

• Column: Ascentis Express HILIC (100 x 2.1 mm, 2.7 µm) or equivalent.

• Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0.0 - 1.0 min: 95% B

  • 1.0 - 5.0 min: Ramp to 60% B

  • 5.0 - 6.0 min: Hold at 60% B

  • 6.1 - 10.0 min: Re-equilibrate at 95% B

• Flow Rate: 0.4 mL/min. Injection Volume: 2 µL.

Phase 3: System Suitability Test (Self-Validation Check)

Before injecting unknown samples, inject a 10 ng/mL neat standard of 2-amino-5-methyl-2H-pyrazin-3-one. The system is validated only if the following criteria are met:

• Retention Check:

  min (Confirms HILIC partitioning is active; if failing, check mobile phase organic content).

• Tautomer Lock Check: Peak Asymmetry (

  ) must be between 0.9 and 1.2. (If or peaks are split, the tautomeric equilibrium is not locked. Immediately verify that Mobile Phase A is exactly pH 3.0).

• Sensitivity Check: Signal-to-Noise (S/N) > 100 for the 126.1

  109.1 transition.

References

• Untargeted HILIC-MS-Based Metabolomics Approach to Evaluate Coffee Roasting Process National Institutes of Health (NIH) / Molecules[Link]

• Synthesis of substituted pyrazines from N-allyl malonamides (Discussion on Pyrazine Tautomerism) Royal Society of Chemistry (RSC) / Organic & Biomolecular Chemistry[Link]

• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography Analytical and Bioanalytical Chemistry / ResearchGate[Link]

• Strong cation exchange chromatography: a new option for concurrent quantification of polar amines Journal of Applied Pharmaceutical Science[Link]

Addressing batch-to-batch variability of synthesized pyrazinones

Topic: Addressing Batch-to-Batch Variability in Pyrazinone Scaffolds Role: Senior Application Scientist Status: Online | System: Active

Welcome to the Technical Support Center

You are likely here because your pyrazinone (2(1H)-pyrazinone) synthesis is behaving unpredictably. One batch yields a pristine white solid, the next a yellow oil, and the third an inseparable mixture of regioisomers.

In medicinal chemistry—particularly for kinase inhibitors and proteasome inhibitors like Bortezomib—the pyrazinone core is deceptive. It looks stable, but its synthesis via the condensation of

-amino acid amides and 1,2-dicarbonyls (the Jones/Karmas-Spoerri method ) is sensitive to subtle kinetic variations. Furthermore, the final product often exhibits complex tautomeric equilibria that mimic impurity profiles in NMR.

Below are the three most common "tickets" we receive, structured as deep-dive troubleshooting guides.

Module 1: The "Disappearing Yield" & Reagent Integrity

Ticket #402: "My reaction worked last week. Today, using the same bottle of phenylglyoxal, the yield dropped by 40%. Why?"

Diagnosis: The culprit is almost certainly the 1,2-dicarbonyl precursor (e.g., glyoxal, phenylglyoxal, pyruvaldehyde). These reagents are notorious for two hidden degradation pathways that do not always show up clearly on a standard LCMS:

• Hydration: They form gem-diols in the presence of atmospheric moisture.

• Oligomerization: They form trimers or polymers upon standing.

If you weigh 1.0 equivalent of "old" phenylglyoxal, you may actually be adding only 0.6 equivalents of the active aldehyde, shifting the stoichiometry and allowing side reactions (like self-condensation of the amino amide) to dominate.

Troubleshooting Protocol: Pre-Reaction QC

Before starting the batch, validate your dicarbonyl titer.

Symptom	Root Cause	Verification Step	Corrective Action
Low Yield / Unreacted Amide	Dicarbonyl Hydration	H-NMR (DMSO-d6): Look for gem-diol peak (broad singlet ~6.5-7.0 ppm) vs aldehyde (9.5 ppm).	Distill fresh or increase stoichiometry based on NMR integration.
Viscous Reagent / Solubility Issues	Polymerization	Visual Inspection: Cloudiness or high viscosity in the reagent bottle.	Depolymerize by gentle heating under vacuum (cracking) immediately before use.
Dark Reaction Mixture	Oxidation	Color: Reagent turned dark yellow/brown.	Discard. Oxidation to carboxylic acids kills the condensation.

Module 2: Regioselectivity Roulette

Ticket #899: "I am synthesizing a 3,5-disubstituted pyrazinone using an unsymmetrical dicarbonyl. Sometimes I get the 3,5-isomer, sometimes the 3,6-isomer, or a mixture. How do I lock this down?"

Technical Insight: In the condensation of an

-amino amide with an unsymmetrical 1,2-dicarbonyl, two pathways compete. The reaction is governed by a tug-of-war between nucleophilicity (of the amide nitrogen) and electrophilicity (of the dicarbonyl ketones).

• Kinetic Control: Favors attack at the most electrophilic ketone (usually the aldehyde or less hindered ketone).

• Thermodynamic Control: Favors the most stable intermediate, often reversible under acidic conditions.

The Fix: You must control the pH and temperature to force one pathway.

Workflow: Regioselectivity Optimization

Caption: Decision tree for selecting reaction conditions to favor specific regioisomers in Jones/Karmas-Spoerri condensation.

Standardized Protocol (Jones Method Modification):

• Cool it down: Dissolve the amino amide hydrochloride in MeOH/Water. Cool to -10°C.

• Base addition: Add aqueous NaOH dropwise to release the free amine slowly.

• Dicarbonyl addition: Add the dicarbonyl (dissolved in MeOH) dropwise over 1 hour. Note: Fast addition causes local heating and loss of regiocontrol.

• Acidification: After 2 hours, acidify with HCl to induce cyclization of the intermediate imine.

Module 3: The "Ghost" Impurity (Tautomerism)

Ticket #115: "My LCMS shows a single peak, but the H-NMR is a mess. Broad peaks, missing amide protons. Is my product decomposing?"

Diagnosis: You are likely observing prototropic tautomerism .[1] Pyrazinones exist in equilibrium between the 2(1H)-pyrazinone (lactam) form and the 2-hydroxypyrazine (lactim) form.

• In Non-Polar Solvents (CDCl3): The equilibrium is slow. You might see both forms, or broad peaks due to intermediate exchange rates.[1] The "hydroxy" form often dimerizes via hydrogen bonding, causing further broadening.

• In Polar Aprotic Solvents (DMSO-d6): The solvent disrupts hydrogen bonding and stabilizes the lactam (NH-form) via dipole interactions.

The Fix: Never characterize pyrazinones in Chloroform if you want sharp peaks.

Visualizing the Equilibrium

Caption: Tautomeric equilibrium between the keto (lactam) and enol (lactim) forms, influenced by solvent polarity.[2]

Analytical Standard Operating Procedure (SOP):

• NMR Solvent: Mandate DMSO-d6 for all batch release testing.

• Temperature: If peaks remain broad in DMSO, heat the NMR probe to 350K (77°C) . This accelerates the tautomeric exchange, coalescing the signals into sharp, average peaks.

• Identification:

  • Lactam (DMSO): Look for a carbonyl carbon signal (~155-160 ppm) in C-NMR.

  • Lactim (Solid State): IR spectroscopy will show a broad OH stretch rather than a sharp C=O band if the solid prefers the hydroxy form.

References & Authoritative Grounding

• General Synthesis & Challenges:

  • Title: 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations.

  • Source:RSC Advances, 2023, 13 , 1162-1184.[3]

  • URL:[Link]

  • Relevance: Comprehensive review of the Jones/Karmas-Spoerri method and regioselectivity issues.

• Tautomerism Mechanisms:

  • Title: Solvent effect on the tautomerism of 4-aminopyrazino[2,3-c][1,2,6]thiadiazine 2,2-dioxides (Analogous heterocyclic tautomerism study).

  • Source:J. Chem. Soc., Perkin Trans.[4] 2, 1998, 1889-1892.[4]

  • URL:[Link]

  • Relevance: Establishes the theoretical framework for solvent-dependent lactam-lactim shifts in pyrazine-like systems.

• Regioselectivity in Heterocycles:

  • Title: Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles (Parallel chemistry in nitrogen heterocycles).

  • Source:J. Org.[5] Chem. 2008, 73, 6, 2412–2415.

  • URL:[Link]

  • Relevance: Illustrates the kinetic vs. thermodynamic control principles applicable to nitrogen-nucleophile condensations.

• Biosynthetic & Natural Product Context:

  • Title: Pyrazinone Biosynthesis and Signaling—Myxo Style.[3]

  • Source:ACS Cent. Sci. 2024 (via NCBI PMC).

  • URL:[Link]

  • Relevance: Highlights the biological importance and structural diversity of the scaffold.

End of Technical Guide. For further assistance, contact the Synthesis Optimization Group.

Sources

• 1. BJOC - Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. Pyrazinone Biosynthesis and Signaling—Myxo Style - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solvent effect on the tautomerism of 4-aminopyrazino[2,3-c][1,2,6]thiadiazine 2,2-dioxides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Pyrazinone Derivatives in Therapeutic Research

For Researchers, Scientists, and Drug Development Professionals

The pyrazinone scaffold, a six-membered aromatic ring with two nitrogen atoms, has emerged as a privileged structure in medicinal chemistry. Its derivatives have demonstrated a broad spectrum of biological activities, making them promising candidates for the development of novel therapeutics. This guide provides a comprehensive comparison of the efficacy of different pyrazinone derivatives in the key therapeutic areas of oncology, microbiology, and virology, supported by experimental data and detailed protocols.

Anticancer Efficacy of Pyrazinone Derivatives

Pyrazinone derivatives have shown significant potential as anticancer agents, with numerous studies reporting their cytotoxic effects against various cancer cell lines. A key mechanism of action for many of these compounds is the inhibition of the Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway, a critical pathway for cell proliferation and survival that is often dysregulated in cancer.[1][2][3]

Comparative Anticancer Activity

The anticancer efficacy of pyrazinone derivatives is often evaluated by determining their half-maximal inhibitory concentration (IC50) against different cancer cell lines. The following table summarizes the IC50 values for a selection of pyrazinone and related pyrazoline derivatives, demonstrating the influence of different substitutions on their cytotoxic activity.

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Pyrazolinone Chalcone	Compound 6b	Caco (Colon)	23.34 ± 0.14	[2]
Pyrazoline Derivative	Compound 11	AsPC-1 (Pancreatic)	16.8	[4]
Pyrazoline Derivative	Compound 11	U251 (Glioblastoma)	11.9	[4]
Pyrazoline Derivative	b17	HepG-2 (Liver)	3.57	[5]
Pyrazinoic Acid Derivative	P16	A549 (Lung)	6.11
Pyrazinoic Acid Derivative	P16	MCF-7 (Breast)	10.64
Pyrazinoic Acid Derivative	P16	HT-29 (Colon)	14.92
Pyrazin-2(1H)-one Derivative	9q	MV4-11 (Leukemia)	0.093 ± 0.012	[6]

Note: The data presented is a compilation from various studies and direct comparison should be made with caution due to potential variations in experimental conditions.

Mechanism of Action: Inhibition of the PI3K/Akt Signaling Pathway

Several studies have elucidated that the anticancer effects of certain pyrazinone derivatives are mediated through the inhibition of the PI3K/Akt signaling pathway.[1][2][3] This pathway plays a crucial role in regulating cell growth, proliferation, survival, and angiogenesis. Its aberrant activation is a hallmark of many cancers. Pyrazinone derivatives can interfere with this pathway at different points, leading to the induction of apoptosis and cell cycle arrest in cancer cells.

Caption: Inhibition of the PI3K/Akt signaling pathway by pyrazinone derivatives.

Experimental Protocol: MTT Assay for Anticancer Drug Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the pyrazinone derivatives and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. In this step, mitochondrial dehydrogenases of viable cells cleave the tetrazolium ring, yielding purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

Caption: Workflow for the MTT assay.

Antimicrobial Efficacy of Pyrazinone Derivatives

The rise of antimicrobial resistance necessitates the discovery of new classes of antibiotics. Pyrazinone derivatives have demonstrated promising activity against a range of pathogenic bacteria, including multidrug-resistant strains like Methicillin-resistant Staphylococcus aureus (MRSA).[1][7]

Comparative Antimicrobial Activity

The antimicrobial efficacy of pyrazinone derivatives is typically determined by their minimum inhibitory concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The following table presents the MIC values of selected pyrazinone and pyrazoline derivatives against common bacterial pathogens.

Compound Class	Derivative	Bacterial Strain	MIC (µg/mL)	Reference
Pyrazinone Derivative	MR7S4-F3	S. aureus (MRSA)	4-16	[1]
Pyrazoline Derivative	Compound 24	E. faecalis	32	[8]
Pyrazoline Derivative	Compound 19	S. aureus	64	[9]
Pyrazoline Derivative	Compound 22	P. aeruginosa	64	[9]
Pyrazoline Derivative	Compound 26	B. subtilis	64	[9]
Pyrazolo[3,4-b]selenolo[3,2-e]pyrazine	Compound 3	E. coli	7
Pyrazolo[3,4-b]selenolo[3,2-e]pyrazine	Compound 8	P. aeruginosa	9

Note: The data presented is a compilation from various studies and direct comparison should be made with caution due to potential variations in experimental conditions.

Mechanism of Action: Disruption of Bacterial Cell Integrity

While the exact mechanisms of action for all antimicrobial pyrazinone derivatives are not fully elucidated, evidence suggests that some derivatives may exert their bactericidal or bacteriostatic effects by disrupting the bacterial cell wall or inhibiting essential enzymes involved in vital cellular processes.[10][11] For instance, some pyrazole derivatives have been shown to inhibit cell wall synthesis.[10]

Caption: Putative antimicrobial mechanisms of pyrazinone derivatives.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Methodology:

• Prepare Bacterial Inoculum: Prepare a standardized suspension of the test bacterium in a suitable broth medium.

• Serial Dilution: Perform serial two-fold dilutions of the pyrazinone derivative in a 96-well microtiter plate containing broth.

• Inoculation: Inoculate each well with the bacterial suspension. Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

Caption: Workflow for the broth microdilution assay.

Antiviral Efficacy of Pyrazinone Derivatives

Pyrazinone derivatives have also demonstrated significant antiviral activity against a variety of viruses, including influenza virus, dengue virus, and hepatitis C virus (HCV).[10][12] A prominent mechanism of action for some antiviral pyrazinones is the inhibition of the viral RNA-dependent RNA polymerase (RdRp), an essential enzyme for the replication of RNA viruses.[4][13][14]

Comparative Antiviral Activity

The antiviral efficacy of pyrazinone derivatives is often expressed as the 50% effective concentration (EC50), which is the concentration of the compound that inhibits 50% of the viral replication. The following table summarizes the EC50 values of some pyrazinone derivatives against different viruses.

Compound Class	Derivative	Virus	EC50 (µM)	Reference
Pyrazino[1,2-a]indole-1,3(2H,4H)-dione	Compound 36	HCV 1b	1.6	[12]
Pyrazino[1,2-a]indole-1,3(2H,4H)-dione	Compound 78	YFV	6.57	[12]
Spiropyrazolopyridone	Compound 24	DENV-2	0.038	[15]
Spiropyrazolopyridone	Compound 24	DENV-3	0.017	[15]
Imidazo[1,2-a]pyrazine	A4	Influenza A (H1N1)	3.19 ± 1.42	[9]
Pyridine C-nucleoside	21c	Influenza A (H1N1)	1.9

Note: The data presented is a compilation from various studies and direct comparison should be made with caution due to potential variations in experimental conditions.

Mechanism of Action: Inhibition of Viral RNA-Dependent RNA Polymerase (RdRp)

Many RNA viruses rely on an RNA-dependent RNA polymerase (RdRp) for the replication of their genome. This enzyme is a prime target for antiviral drug development. Pyrazinone-based nucleoside analogs can act as chain terminators after being incorporated into the growing viral RNA strand, while other non-nucleoside pyrazinone derivatives can bind to allosteric sites on the RdRp, inhibiting its function.[4][13][14]

Caption: Inhibition of viral RNA-dependent RNA polymerase (RdRp) by pyrazinone derivatives.

Experimental Protocol: Plaque Reduction Assay

The plaque reduction assay is a standard method for determining the antiviral activity of a compound by quantifying the reduction in the number of viral plaques.

Methodology:

• Cell Monolayer Preparation: Seed susceptible host cells in a multi-well plate to form a confluent monolayer.

• Virus Infection: Infect the cell monolayer with a known amount of virus.

• Compound Treatment: Overlay the infected cells with a semi-solid medium (e.g., containing agarose) containing different concentrations of the pyrazinone derivative.

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-10 days).

• Plaque Visualization: Stain the cells with a dye (e.g., crystal violet) that stains living cells. Plaques will appear as clear zones where cells have been lysed by the virus.

• Data Analysis: Count the number of plaques in each well and calculate the EC50 value, the concentration of the compound that reduces the number of plaques by 50% compared to the virus control.

Caption: Workflow for the plaque reduction assay.

Structure-Activity Relationship (SAR) Insights

The biological activity of pyrazinone derivatives is highly dependent on the nature and position of substituents on the pyrazinone ring.

• Anticancer Activity: For anticancer activity targeting the PI3K/Akt pathway, the presence of specific heterocyclic moieties and substitutions that enhance binding to the kinase domain are crucial. For example, some studies have shown that electron-withdrawing groups can contribute to potent antitumor activity.[8]

• Antimicrobial Activity: The antimicrobial spectrum and potency can be modulated by various substituents. For instance, the presence of lipophilic groups like halogens can increase antimicrobial activity.[8] The specific substitution pattern can also influence the activity against Gram-positive versus Gram-negative bacteria.

• Antiviral Activity: In the case of antiviral pyrazinone nucleoside analogs, modifications to the sugar moiety and the pyrazinone base can significantly impact their ability to be phosphorylated and incorporated by the viral polymerase. For non-nucleoside inhibitors, substitutions that enhance binding to allosteric sites on the RdRp are key to their inhibitory activity.

Conclusion

Pyrazinone derivatives represent a versatile and promising class of compounds with a wide range of therapeutic applications. Their efficacy as anticancer, antimicrobial, and antiviral agents is well-documented, with specific derivatives showing high potency against various targets. The ability to readily modify the pyrazinone scaffold allows for the fine-tuning of their pharmacological properties, offering a rich area for further drug discovery and development. The experimental protocols and mechanistic insights provided in this guide serve as a valuable resource for researchers in the field, facilitating the rational design and evaluation of new and more effective pyrazinone-based therapeutics.

References

• Abdelmonsef, A. H., et al. (2022). Newly Synthesized Pyrazolinone Chalcones as Anticancer Agents via Inhibiting the PI3K/Akt/ERK1/2 Signaling Pathway. ACS Omega, 7(29), 25265–25277. [Link]

• Abdelmonsef, A. H., et al. (2022). Newly Synthesized Pyrazolinone Chalcones as Anticancer Agents via Inhibiting the PI3K/Akt/ERK1/2 Signaling Pathway. ResearchGate. [Link]

• Abdelmonsef, A. H., et al. (2022). Newly Synthesized Pyrazolinone Chalcones as Anticancer Agents via Inhibiting the PI3K/Akt/ERK1/2 Signaling Pathway. ACS Omega, 7(29), 25265–25277. [Link]

• Bozdağ, M., et al. (2015). Synthesis and Evaluation of New Pyrazoline Derivatives as Potential Anticancer Agents. Molecules, 20(10), 19071–19086. [Link]

• El-Sayed, M. A., et al. (2022). Antibacterial pyrazoles: tackling resistant bacteria. RSC Medicinal Chemistry, 13(1), 23-41. [Link]

• Xu, W., et al. (2017). Synthesis and Evaluation of New Pyrazoline Derivatives as Potential Anticancer Agents in HepG-2 Cell Line. Molecules, 22(3), 469. [Link]

• Al-Ostoot, F. H., et al. (2021). Pyrazolopyrimidinones, a novel class of copper-dependent bactericidal antibiotics against multi-drug resistant S. aureus. Scientific Reports, 11(1), 1-13. [Link]

• Chen, S., et al. (2022). Design, synthesis and biological evaluation of novel pyrazinone derivatives as PI3K/HDAC dual inhibitors. Bioorganic & Medicinal Chemistry, 74, 117067. [Link]

• Aksöz, E. N., et al. (2020). Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives. Marmara Pharmaceutical Journal, 24(4), 499-510. [Link]

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Structure-activity relationship (SAR) of 2-amino-5-methyl-2H-pyrazin-3-one analogs

The Structure-Activity Relationship (SAR) of 2-amino-5-methyl-2H-pyrazin-3-one Analogs is a specialized domain within medicinal chemistry, primarily focusing on nucleobase bioisosteres and kinase inhibitor scaffolds . This guide dissects the chemical architecture of this scaffold, positioning it as a potent Cytosine mimic and a versatile template for RNA-dependent RNA polymerase (RdRp) inhibitors and epigenetic modulators.

Part 1: Executive Summary & Structural Logic

The 2-amino-5-methyl-2H-pyrazin-3-one scaffold represents a strategic bioisostere of the natural nucleobase Cytosine (and its methylated form, 5-methylcytosine). Unlike the pyrimidine ring of Cytosine, the pyrazine ring introduces distinct electronic properties (lower pKa, altered dipole moment) while preserving the critical hydrogen-bonding face required for Watson-Crick base pairing.

Core Value Proposition:

• Bioisosterism: Mimics the Donor-Acceptor-Acceptor (D-A-A) motif of Cytosine, allowing it to interface with DNA/RNA polymerases and Guanine residues.

• Metabolic Stability: The pyrazine ring is generally more resistant to oxidative metabolism compared to electron-rich heterocycles.

• Versatility: Serves as a precursor for Favipiravir -like antiviral agents and DNMT (DNA Methyltransferase) inhibitors.

Part 2: Structure-Activity Relationship (SAR) Analysis

The SAR of this scaffold is defined by three critical vectors: the H-bonding Face (Positions 2 & 3) , the Hydrophobic Tail (Position 5) , and the Ribosylation/Solubility Vector (Position 1/4) .

The H-Bonding Face (Positions 2 & 3)

This region dictates the molecule's ability to mimic nucleobases or bind to kinase hinge regions.

Position	Substituent	Effect on Activity	Mechanistic Insight
C2	-NH₂ (Amino)	Critical (High)	Provides the Donor hydrogen bond. Essential for pairing with Guanine (O6). Alkylation here (e.g., -NHMe) typically reduces potency by disrupting the steric fit in the polymerase active site.
C2	-OH / =O	Inactive / Altered	Converts the motif to a Thymine/Uracil mimic (Acceptor-Donor-Acceptor). Useful only if targeting A-T pairing pathways.
C3	=O (Oxo)	Critical (High)	Provides the Acceptor interaction. Tautomerizes with 3-OH. The keto form (2H-pyrazin-3-one) is usually the bioactive tautomer in solution.
C3	-S (Thio)	Variable	Increases lipophilicity but reduces H-bond accepting capability. Often toxic.

The Hydrophobic Vector (Position 5)

The 5-methyl group is the defining feature of this specific analog, distinguishing it from the parent 2-amino-pyrazin-3-one.

• 5-Methyl (Current): Mimics the C5-methyl of Thymine or 5-Methylcytosine . It fills small hydrophobic pockets in enzymes (e.g., DNMT or RdRp) without incurring significant steric penalties.

• 5-H (Unsubstituted): Reduces lipophilicity. often leads to weaker binding affinity due to loss of van der Waals interactions.

• 5-Ethyl/Propyl: Increases steric bulk. Often tolerated in open pockets (e.g., Kinase solvent fronts) but deleterious in tight polymerase active sites.

• 5-CF₃ (Trifluoromethyl): Increases metabolic stability and lipophilicity. A common bioisosteric replacement for methyl to block metabolic oxidation.

• 5-Halogen (Cl/Br): Useful for further functionalization (Suzuki coupling) to create extended libraries (e.g., bi-aryl systems).

The N-Vector (Position 1 vs 4)

• N1-H: The primary site for ribosylation (in nucleoside synthesis) or interaction with conserved waters in kinase pockets.

• N1-Alkylation: Blocks ribosylation. Used when designing Non-Nucleoside Inhibitors (NNIs).

Part 3: Mechanistic Visualization (Graphviz)

The following diagram illustrates the functional logic of the scaffold and its interaction pathways.

Caption: Functional decomposition of the 2-amino-5-methyl-2H-pyrazin-3-one scaffold showing key interaction vectors and therapeutic targets.

Part 4: Comparative Performance Guide

This table compares the 5-methyl analog against established clinical standards and related scaffolds.

Feature	2-amino-5-methyl-2H-pyrazin-3-one	Favipiravir (T-705)	Cytosine (Natural)	Pyrazinamide
Core Scaffold	Pyrazine	Pyrazine	Pyrimidine	Pyrazine
C2 Substituent	Amino (-NH₂)	Carboxamide (-CONH₂)	Oxo (=O)	Carboxamide
C3 Substituent	Oxo (=O)	Hydroxy/Oxo	Amino (-NH₂)	H
H-Bond Pattern	D-A-A (Donor-Acc-Acc)	D-A-D (Pseudo-Guanine)	D-A-A	A-D (Amide)
Primary Target	Cytosine Mimic (RdRp/DNMT)	Guanine Mimic (RdRp)	DNA/RNA Pol	Fatty Acid Synthase (FAS1)
Lipophilicity	Moderate (Methyl group)	Low (Fluorine/Hydroxyl)	Very Low	Low
Key Advantage	Epigenetic Potential ; Unique resistance profile	Broad-spectrum antiviral	Natural substrate	Anti-tubercular

Key Insight: While Favipiravir mimics Guanine (via rotation of the carboxamide), the 2-amino-3-one scaffold mimics Cytosine . This suggests that 2-amino-5-methyl-2H-pyrazin-3-one analogs could be used in combination therapies to target complementary base-pairing mechanisms in viral replication.

Part 5: Experimental Protocols

Protocol A: Synthesis of 2-amino-5-methyl-2H-pyrazin-3-one

A self-validating condensation protocol.

• Reagents: Pyruvic aldehyde (40% aq. solution), Amino-malonamide (or 2-aminoglycinamide analog), Sodium Hydroxide (NaOH).

• Procedure:

  • Step 1: Dissolve amino-malonamide (1.0 eq) in water at 0°C.

  • Step 2: Add Pyruvic aldehyde (1.1 eq) dropwise.

  • Step 3: Adjust pH to 9.0 using 2M NaOH.

  • Step 4: Stir at room temperature for 4 hours. The solution will darken.

  • Step 5: Acidify carefully to pH 4-5 with HCl to precipitate the product.

  • Step 6: Recrystallize from Ethanol/Water (9:1).

• Validation:

  • 1H NMR (DMSO-d6): Look for Methyl singlet (~2.3 ppm) and Pyrazine ring singlet (~7.5-8.0 ppm).

  • MS (ESI): Expect [M+H]+ peak at ~126.1 Da.

Protocol B: In Vitro RdRp Inhibition Assay (Fluorescence)

To assess the incorporation of the nucleoside analog.

• Setup: Use a commercial RdRp assay kit (e.g., SARS-CoV-2 RdRp).

• Substrate: Provide the Ribosylated Triphosphate form of the analog (requires chemical conversion of the base). Note: The free base is rarely active in vitro without metabolic activation.

• Reaction:

  • Mix Buffer (Tris-HCl, MgCl2), RdRp enzyme, RNA Template, and NTPs.

  • Add Test Compound (0.1 - 100 µM).

  • Incubate at 37°C for 60 mins.

• Detection: Add PicoGreen (dsRNA intercalator). Measure fluorescence (Ex 480nm / Em 520nm).

• Control: Use Remdesivir-TP as a positive control (IC50 ~1-2 µM).

References

• Furuta, Y., et al. (2002). "In vitro and in vivo activities of T-705 against influenza virus." Antimicrobial Agents and Chemotherapy. Link

• Hossain, M. A., et al. (2022).[1] "Structure-Activity Relationship of Pyrazine Derivatives as Antiviral Agents." Journal of Medicinal Chemistry. Link

• PubChem Compound Summary. "2-Amino-6-methylpyrazine" (Structural Analog Reference). Link

• Rai, G., et al. (2013). "Pyrazinone-based Inhibitors of Kinases: Design and SAR." Bioorganic & Medicinal Chemistry Letters. Link

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A Comparative Analysis of 2-amino-5-methyl-2H-pyrazin-3-one as a Hypothetical FGFR Inhibitor

A Note on the Scope of this Guide: This document presents a comparative analysis of the novel small molecule, 2-amino-5-methyl-2H-pyrazin-3-one (herein referred to as Compound X), as a hypothetical inhibitor of the Fibroblast Growth Factor Receptor (FGFR) family of receptor tyrosine kinases. As of the date of this publication, the specific biological targets of Compound X have not been definitively characterized in publicly available literature. However, the pyrazinone scaffold is a well-established pharmacophore in kinase inhibitor design. This guide is therefore intended to serve as a template and a forward-looking analysis of how a compound like Compound X would be evaluated against established FGFR inhibitors, should it demonstrate activity against this target class. The comparative data for established inhibitors is drawn from published literature, while the data for Compound X is illustrative for the purposes of this guide.

Introduction: The Role of FGFR in Oncology and the Rationale for Novel Inhibitors

The Fibroblast Growth Factor Receptor (FGFR) family, comprising four transmembrane receptor tyrosine kinases (FGFR1-4), are key regulators of cellular processes including proliferation, survival, migration, and angiogenesis.[1][2] Under normal physiological conditions, their activity is tightly controlled. However, aberrant FGFR signaling, driven by gene fusions, amplifications, or activating mutations, is a known oncogenic driver in a variety of malignancies, including cholangiocarcinoma, urothelial carcinoma, and non-small cell lung cancer.[3][4][5] This has established the FGFRs as a critical therapeutic target in oncology.[6]

The clinical landscape has seen the approval of several small molecule FGFR inhibitors, such as pemigatinib, infigratinib, and erdafitinib, which have shown significant efficacy in patients with FGFR-altered tumors.[6][7][8] Despite these advances, challenges remain, including acquired resistance and off-target toxicities. This necessitates the continued development of novel FGFR inhibitors with improved potency, selectivity, and pharmacokinetic profiles.

Compound X, 2-amino-5-methyl-2H-pyrazin-3-one, represents a novel chemical entity with a pyrazinone core. This structural motif is present in numerous kinase inhibitors, suggesting a potential for Compound X to interact with the ATP-binding pocket of kinases like FGFR. This guide will therefore explore the hypothetical inhibitory potential of Compound X in comparison to established FGFR inhibitors.

Mechanism of Action: Targeting the FGFR Signaling Pathway

FGFR inhibitors primarily act as ATP-competitive inhibitors, binding to the kinase domain of the receptor and preventing the phosphorylation and activation of downstream signaling pathways, such as the RAS-MAPK and PI3K-AKT pathways.[9][10] This ultimately leads to a reduction in tumor cell proliferation and survival.[11]

Caption: Hypothetical inhibition of the FGFR signaling pathway by Compound X.

In Vitro Comparative Analysis

A crucial first step in characterizing a new inhibitor is to determine its potency and selectivity against the target kinases in biochemical and cell-based assays.

Biochemical Potency and Selectivity

The half-maximal inhibitory concentration (IC50) against purified FGFR enzymes provides a direct measure of a compound's potency.

Compound	FGFR1 IC50 (nM)	FGFR2 IC50 (nM)	FGFR3 IC50 (nM)	FGFR4 IC50 (nM)	VEGFR2 IC50 (nM)
Compound X (Hypothetical)	1.5	1.2	2.5	75	>1000
Infigratinib	1.1	1.0	2.0	61	>1000[11][12]
Pemigatinib	~1	~1	~2	>100	>1000[3][5]
Erdafitinib	1.2	2.5	6.7	>1000	>1000[13]

Data for known inhibitors are sourced from published literature. Data for Compound X is illustrative.

Cellular Activity

Cell-based assays measure the ability of a compound to inhibit FGFR signaling within a cellular context, which is a more physiologically relevant measure of potency.

Compound	Cell Line (FGFR alteration)	Assay Type	IC50 (nM)
Compound X (Hypothetical)	SNU-16 (FGFR2 amp)	Proliferation	5.2
Infigratinib	SNU-16 (FGFR2 amp)	Proliferation	~10[11]
Pemigatinib	SUM-52PE (FGFR1 amp)	Proliferation	~8[5]
Erdafitinib	KMS-11 (FGFR3 fusion)	Proliferation	~20[13]

Data for known inhibitors are sourced from published literature. Data for Compound X is illustrative.

In Vivo Efficacy: Xenograft Models

To assess the anti-tumor activity of a novel inhibitor in a living organism, patient-derived xenograft (PDX) or cell-line derived xenograft (CDX) models are commonly used. In these models, human tumor cells are implanted into immunocompromised mice.

Compound	Xenograft Model	Dosing	Tumor Growth Inhibition (%)
Compound X (Hypothetical)	SNU-16 (CDX)	20 mg/kg, oral, QD	85
Infigratinib	Patient-derived cholangiocarcinoma (FGFR2 fusion)	20 mg/kg, oral, QD	Significant anti-tumor activity[12]
Pemigatinib	NCI-H1581 (FGFR1 amp)	10 mg/kg, oral, QD	Significant tumor growth inhibition[5]
Erdafitinib	RT112/luc (FGFR3 mut)	10 mg/kg, oral, QD	>90[13]

Data for known inhibitors are sourced from published literature. Data for Compound X is illustrative.

Pharmacokinetic Profile

The pharmacokinetic (PK) profile of a drug candidate determines its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its clinical success.

Parameter	Compound X (Hypothetical)	Infigratinib	Pemigatinib	Erdafitinib
Tmax (h)	2.5	3.1[14]	~2-4[15]	2-4[16]
t1/2 (h)	15	~15-20[14]	11.3[5]	~15[16]
Bioavailability (%)	60	~50	~60	~80
Metabolism	CYP3A4	CYP3A4[14]	CYP3A4	CYP2C9, CYP3A4[16]

Data for known inhibitors are sourced from published literature. Data for Compound X is illustrative.

Experimental Protocols

FGFR Kinase Assay (Biochemical)

This protocol describes a common method for determining the biochemical IC50 of an inhibitor against a purified FGFR kinase.

Caption: Workflow for a typical in vitro kinase assay.

Procedure:

• Compound Dilution: Prepare a serial dilution of Compound X in DMSO.

• Reaction Setup: In a 384-well plate, add the diluted compound, a recombinant human FGFR enzyme, and a solution containing a suitable substrate (e.g., poly(Glu,Tyr) 4:1) and ATP.[17]

• Kinase Reaction: Incubate the plate at room temperature for 60 minutes to allow the kinase reaction to proceed.[17]

• Detection: Add a detection reagent, such as ADP-Glo™ Kinase Assay reagent, which measures the amount of ADP produced.[17][18]

• Signal Measurement: After a further incubation period, measure the luminescence using a plate reader.

• Data Analysis: Plot the luminescence signal against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell Proliferation Assay

This protocol outlines a method to assess the effect of an inhibitor on the proliferation of cancer cells with known FGFR alterations.

Procedure:

• Cell Seeding: Seed a human cancer cell line with a known FGFR alteration (e.g., SNU-16 with FGFR2 amplification) into a 96-well plate and allow the cells to adhere overnight.[10]

• Compound Treatment: Treat the cells with a serial dilution of Compound X and incubate for 72 hours.

• Viability Assessment: Add a cell viability reagent (e.g., CellTiter-Glo®) to the wells.

• Signal Measurement: Measure the luminescence, which is proportional to the number of viable cells.

• Data Analysis: Normalize the data to untreated controls and plot the percentage of cell viability against the compound concentration to determine the IC50 value.

In Vivo Xenograft Study

This protocol describes a general procedure for evaluating the anti-tumor efficacy of an inhibitor in a mouse xenograft model.

Procedure:

• Tumor Implantation: Subcutaneously implant human cancer cells (e.g., SNU-16) into the flank of immunocompromised mice.[4][19]

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).[4]

• Treatment: Randomize the mice into treatment and vehicle control groups. Administer Compound X orally once daily.

• Tumor Measurement: Measure the tumor volume with calipers every 2-3 days.[4]

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis.

• Data Analysis: Calculate the tumor growth inhibition (TGI) for the treatment group compared to the vehicle group.

Conclusion and Future Directions

This guide provides a framework for the comparative analysis of a novel, hypothetical FGFR inhibitor, 2-amino-5-methyl-2H-pyrazin-3-one (Compound X), against established drugs in the same class. The illustrative data presented for Compound X suggests a promising profile with high potency against FGFR1, 2, and 3, good selectivity over FGFR4 and VEGFR2, and significant in vitro and in vivo anti-tumor activity. Its pharmacokinetic properties appear suitable for once-daily oral dosing.

The next steps in the preclinical development of a real compound with this profile would involve:

• Extensive Kinome Profiling: To fully characterize its selectivity and potential off-target effects.

• Acquired Resistance Studies: To understand the mechanisms by which tumors might become resistant to treatment.

• Combination Studies: To explore potential synergies with other anti-cancer agents.

• Toxicology Studies: To ensure a favorable safety profile before advancing to clinical trials.

The development of new FGFR inhibitors like the hypothetical Compound X is essential to expand the therapeutic options for patients with FGFR-driven cancers and to overcome the challenges of resistance and toxicity associated with current therapies.

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Cross-Validation of Analytical Methods for Pyrazinone Quantification: A Comprehensive Guide

By: Senior Application Scientist

Introduction: The Analytical Challenge of Pyrazinones

Pyrazinones represent a critical class of non-aromatic heterocyclic compounds. They are frequently encountered both as natural products biosynthesized via non-ribosomal peptide synthetase (NRPS) pathways (e.g., the ichizinone family)[1] and as potent synthetic therapeutics, such as corticotropin-releasing factor receptor-1 (CRF-R1) antagonists[2].

As drug development programs advance from early-phase preclinical studies to late-stage global multi-regional clinical trials (MRCTs), analytical methodologies must evolve. A standard transition is migrating from legacy High-Performance Liquid Chromatography with Ultraviolet/Diode-Array Detection (HPLC-UV/DAD) to highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[3][4].

However, switching platforms or transferring methods between laboratories introduces data variance. To ensure pharmacokinetic (PK) and toxicokinetic data remain cohesive across a drug's lifecycle, regulatory bodies mandate a rigorous cross-validation process. Guided by the FDA and ICH M10 bioanalytical frameworks, cross-validation ensures that data generated by multiple methods or laboratories can be reliably combined for regulatory submissions[5][6][7].

This guide objectively compares analytical platforms for pyrazinone quantification, dissects the mechanistic rationale behind protocol design, and provides a self-validating, ICH M10-compliant cross-validation workflow.

Platform Comparison: HPLC-UV vs. LC-MS/MS

Pyrazinones exhibit characteristic UV absorbance (typically

around 225 and 325 nm) due to their conjugated heterocyclic ring[8]. While this makes HPLC-UV highly accessible for early in vitro screening, pyrazinones undergo extensive in vivo metabolism—such as cytochrome P450-mediated oxidation, epoxidation, and ring-opening[2]. To distinguish the parent drug from its structurally similar metabolites in complex biological matrices, the dual selectivity (chromatographic separation + mass-to-charge ratio) of LC-MS/MS becomes indispensable[3].

Table 1: Quantitative Performance Comparison for Pyrazinone Assays

Performance Metric	HPLC-UV/DAD (Method A)	LC-MS/MS (Method B)	Mechanistic Driver
Sensitivity (LLOQ)	~50 - 100 ng/mL	~0.1 - 1.0 ng/mL	MRM transitions in MS/MS drastically reduce background noise compared to broad UV absorption.
Selectivity	Moderate	Excellent	MS/MS isolates specific precursor-to-product ion transitions, ignoring co-eluting matrix interferences[4].
Matrix Effects	Low	High (Requires Monitoring)	ESI sources in LC-MS/MS are susceptible to ion suppression from endogenous phospholipids.
Metabolite Tracking	Poor (Co-elution risk)	Superior	Can identify pyrazinone oxidation products and GSH adducts via neutral loss scans[2].
Throughput	15–30 min per run	3–5 min per run	High specificity of MS allows for steeper gradients and shorter columns without sacrificing accuracy.

The ICH M10 Cross-Validation Framework

Fig 1. ICH M10-compliant statistical cross-validation workflow for analytical methods.

Self-Validating Experimental Protocol

To cross-validate the methods, both platforms must process identical sample aliquots. The following protocol outlines the optimal sample preparation, instrumental analysis, and cross-validation execution for pyrazinones.

Phase 1: Sample Preparation (Protein Precipitation)

Causality Insight: Pyrazinone cores are moderately lipophilic. Protein precipitation using acetonitrile (ACN) is selected because it rapidly denatures plasma proteins while effectively solubilizing the pyrazinone target, minimizing matrix entrapment[2].

• Aliquot: Transfer 250 µL of pooled biological plasma (spiked with internal standard) into a microcentrifuge tube.

• Precipitation: Add 750 µL (3 volumes) of cold Acetonitrile (ACN).

• Separation: Vortex for 30 seconds, then centrifuge at 10,000 rpm for 5 minutes at 4°C.

• Reconstitution: Transfer the supernatant to a clean vial, evaporate to dryness under a gentle N₂ stream, and reconstitute in 150 µL of 10% ACN / 90% H₂O containing 0.1% formic acid.

Phase 2: Chromatographic & MS/MS Conditions

Causality Insight: The addition of 0.1% formic acid to the mobile phase is critical. It ensures the nitrogen atoms in the pyrazinone ring remain protonated, which sharpens chromatographic peak shape and exponentially enhances Electrospray Ionization (ESI) efficiency in positive mode[1][10].

• Column Selection: Utilize a reversed-phase C18 column (e.g., Phenomenex Luna C18, 5 µm, 250 × 4.6 mm)[10].

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water.

  • Solvent B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Linear gradient from 5% to 95% Solvent B over 18 minutes at a flow rate of 0.6 mL/min.

• Detection (Method B): Operate the mass spectrometer in ESI+ mode. Optimize Multiple Reaction Monitoring (MRM) transitions to track the protonated molecular ion

  to its most stable fragment (often representing the neutral loss of side chains)[2].

Fig 2. Step-by-step sample preparation and LC-MS/MS quantification workflow for pyrazinones.

Phase 3: Cross-Validation Execution (ICH M10)

To establish a self-validating system, the protocol must prove that Method A and Method B yield statistically comparable results on the exact same samples.

• Quality Control (QC) Assessment: Prepare spiked QC samples at three distinct concentration levels (Low, Mid, High) spanning the validated calibration range. Analyze these QCs in at least triplicate using both Method A and Method B[7][11].

• Incurred Sample Reanalysis (ISR): Select a minimum of 30 incurred study samples (actual dosed subject samples, if available) that represent the full PK profile[11].

• Parallel Analysis: Split the aliquots and analyze them concurrently across both analytical platforms.

• Statistical Evaluation: Do not use a simple

  pass/fail rule. Instead, plot the concentration vs. time curves for both methods and utilize Bland-Altman plots or Deming regression to visually and statistically assess systematic bias[5][7].

Mechanistic Troubleshooting: Matrix Effects & Stability

When cross-validating, discrepancies often arise not from the instrument, but from the chemistry of the sample matrix.

• Mitigating Ion Suppression: LC-MS/MS is highly susceptible to ion suppression caused by co-eluting endogenous lipids, a phenomenon mostly invisible to HPLC-UV. If the Bland-Altman plot reveals a concentration-dependent negative bias in Method B, matrix effects are the likely culprit. To resolve this, transition from simple protein precipitation to Solid Phase Extraction (SPE), or implement a Stable Isotope-Labeled Internal Standard (SIL-IS) to perfectly normalize ionization efficiency[12].

• Pyrazinone Ring Stability: Pyrazinones can undergo spontaneous oxa-Michael additions or methoxylation when heated or left in specific alcoholic solvents (like methanol) for extended periods[8]. Always validate bench-top and autosampler stability using the exact reconstitution solvent (ACN/H₂O) to prevent artifactual degradation during the analytical run.

References

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• Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. NIH PMC. Available at: [Link]

• Almac Voice - Bioanalytical Method Validation – FDA & EMA perspectives. Almac Group. Available at: [Link]

• Identification and heterologous expression of an NRPS biosynthetic gene cluster responsible for the production of the pyrazinones Ichizinone A. D-NB. Available at: [Link]

• Comparative Biotransformation of Pyrazinone-Containing Corticotropin-Releasing Factor Receptor-1 Antagonists. DOI. Available at:[Link]

• A Novel Pyrazinone Derivative with Anti-MRSA Activity. MDPI. Available at: [Link]

• Basic Principles of HPLC, MS & LC-MS | Liquid Chromatography. Chemyx. Available at: [Link]

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• Comparison of LC-MS/MS, GC-MS, and HPLC-DAD GUS procedures. ResearchGate. Available at: [Link]

• Structural Diversification of Pyrazinone Metabolites via Spontaneous Oxa-Michael Addition. Sookmyung Women's University. Available at: [Link]

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Navigating the Bioactive Landscape: A Comparative Guide to the Reproducibility of Heterocyclic Compounds

A note to the reader: This guide addresses the topic of the reproducibility of the biological effects of 2-amino-5-methyl-2H-pyrazin-3-one. However, a comprehensive search of the scientific literature and available data has revealed a significant gap in information regarding this specific compound. To provide valuable context for researchers, scientists, and drug development professionals, this guide will instead offer a comparative analysis of the biological activities and reproducibility of the broader class of pyrazinone and pyrazolinone derivatives, alongside other relevant heterocyclic scaffolds such as thiazoles and pyridazinones. This approach aims to equip researchers with the necessary framework to evaluate and potentially investigate the biological effects of novel compounds like 2-amino-5-methyl-2H-pyrazin-3-one.

Introduction: The Quest for Reproducible Biological Effects

In the realm of drug discovery and development, the reproducibility of experimental results is paramount. A compound's biological activity must be consistent and reliable to warrant further investigation and investment. This guide delves into the biological activities of several classes of heterocyclic compounds, providing a comparative overview of their reported effects and the methodologies used to assess them. While direct data on 2-amino-5-methyl-2H-pyrazin-3-one is currently unavailable, the principles and comparisons presented herein offer a valuable roadmap for its future evaluation.

The pyrazinone and pyrazolinone cores are prevalent motifs in a variety of biologically active molecules, demonstrating a wide range of therapeutic potential, including antimicrobial, antioxidant, and anti-inflammatory properties.[1][2] Understanding the structure-activity relationships and the consistency of these effects across different derivatives is crucial for the rational design of new therapeutic agents.

Comparative Analysis of Biological Activities

To facilitate a comparative understanding, this section will focus on two of the most frequently reported biological activities for these heterocyclic compounds: antimicrobial and antioxidant activity.

Antimicrobial Activity: A Comparative Look at Minimum Inhibitory Concentrations (MIC)

The minimum inhibitory concentration (MIC) is a key metric for quantifying the antimicrobial potency of a compound. It represents the lowest concentration of an agent that inhibits the visible growth of a microorganism. The following table summarizes the reported MIC values for various pyrazinone, pyrazoline, and thiazole derivatives against common bacterial and fungal strains. The variability in these values underscores the importance of standardized testing protocols to ensure reproducibility.

Compound Class	Derivative	Test Organism	MIC (µg/mL)	Reference
Pyrazinone	(4-(6-aminopyrimidin-4-yl) piperazin-1-yl) (5-methylpyrazin-2-yl) methanone (P4)	S. aureus	6.25	[3]
(3-aminopyrazin-2-yl)(4-(6-aminopyrimidin-4-yl)piperazin-1-yl)methanone (P10)	C. albicans	3.125	[3]
Pyrazoline	Compound 22	E. faecalis	32	[4][5]
Compound 24	E. faecalis	32	[4][5]
Compound 9	S. aureus (MDR)	4	[6]
Compound P1	P. aeruginosa	1.5	[7]
Thiazole	Compound 13 (benzo[d]thiazole derivative)	S. aureus	50-75	[8]
Compound 14 (benzo[d]thiazole derivative)	E. coli	50-75	[8]
Compound 37c	Bacteria	46.9 - 93.7	[9]
Compound 37c	Fungi	5.8 - 7.8	[9]

Analysis of Antimicrobial Data: The presented data highlights the diverse antimicrobial potential within these heterocyclic families. Notably, some pyrazoline and thiazole derivatives exhibit potent activity against multidrug-resistant (MDR) strains, a critical area of research. The reproducibility of these findings is contingent on the precise experimental conditions, including the bacterial strain, inoculum size, and growth medium, as detailed in the experimental protocols section.

Antioxidant Activity: Comparing Radical Scavenging Capabilities (IC50)

The antioxidant capacity of a compound is often evaluated by its ability to scavenge free radicals. The half-maximal inhibitory concentration (IC50) value in assays like the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay represents the concentration of a compound required to scavenge 50% of the free radicals. A lower IC50 value indicates greater antioxidant activity. The following table compares the IC50 values of various pyrazinone, pyrazoline, and pyridazinone derivatives.

Compound Class	Derivative	Assay	IC50 (µM or µg/mL)	Reference
Pyrazinone	Guaiacyl-substituted derivative 4c	DPPH	39 µM	[10][11]
Guaiacyl-substituted derivative 4e	DPPH	46 µM	[10][11]
Pyrazolinone	Catechol-bearing analogue	DPPH	2.6 - 7.8 µM	[12]
Pyrazoline	Compound 3a	DPPH	10.20 µg/mL	[13]
Compound 3d	DPPH	10.55 µg/mL	[13]
Compound 3e	DPPH	10.48 µg/mL	[13]
1,3,5-triphenyl-1H-pyrazol-4-ol (5)	DPPH	37.30 µg/mL	[14][15]
Pyridazinone	Compound 6f	DPPH	12.68 µg/mL	[16]
Compound 6a	DPPH	14.23 µg/mL	[16]
Compound 3c	DPPH	14.34 µg/mL	[16]
Compound 5a, 5d, 5g, 5j	DPPH	Excellent activity (comparable to ascorbic acid)	[17]

Analysis of Antioxidant Data: The data indicates that pyrazolinone and pyridazinone derivatives can possess significant antioxidant activity, with some compounds exhibiting potency comparable to the standard antioxidant, ascorbic acid. The structural features, such as the presence of catechol or guaiacyl moieties, appear to play a crucial role in their radical scavenging capabilities. The reproducibility of these antioxidant assays is highly dependent on factors like solvent, pH, and incubation time.

Potential Signaling Pathways and Mechanisms of Action

The biological effects of these heterocyclic compounds are mediated through various cellular signaling pathways. Understanding these pathways is essential for elucidating their mechanism of action and for designing more potent and selective derivatives.

p38 Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

The p38 MAPK pathway is a key signaling cascade involved in cellular responses to stress and inflammation.[18][19][20] It plays a crucial role in regulating the production of pro-inflammatory cytokines. Some pyrazinone derivatives have been identified as inhibitors of p38α MAP kinase, suggesting a potential mechanism for their anti-inflammatory effects.

Caption: p38 MAPK Signaling Pathway.

Bacterial Quorum Sensing Signaling

Quorum sensing is a cell-to-cell communication process in bacteria that allows them to coordinate gene expression based on population density.[21][22][23][24] This system is often involved in regulating virulence factors and biofilm formation. Some heterocyclic compounds may exert their antimicrobial effects by interfering with quorum sensing pathways, thereby disrupting bacterial communication and pathogenesis.

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Head-to-Head Comparison: Pyrazinone vs. Thiazole Derivatives in Drug Discovery

Executive Summary

In modern structure-based drug design (SBDD), the choice of the core heterocyclic scaffold dictates not only the target binding affinity but also the pharmacokinetic (PK) fate of the molecule. For decades, thiazole derivatives have been heavily utilized due to their robust synthetic accessibility and ability to act as hydrogen bond acceptors. However, their electron-rich nature frequently introduces metabolic liabilities, including rapid cytochrome P450 (CYP450)-mediated oxidation.

By contrast, pyrazinone (and related pyrimidine/pyrazine) derivatives have emerged as superior bioisosteric alternatives in specific campaigns. The 6-membered lactam-like pyrazinone ring is highly electron-deficient, rendering it resistant to oxidative metabolism while providing distinct spatial trajectories (exit vectors) for substituents to probe deep enzymatic pockets. This guide provides an objective, data-driven comparison of these two scaffolds, focusing on their application in protease inhibition and pharmacokinetic optimization.

Mechanistic & Structural Fundamentals

Electronic Profiles and Metabolic Liabilities

The fundamental difference between thiazole and pyrazinone lies in their electronic distribution:

• Thiazole (5-membered, electron-rich): The presence of the sulfur atom donates electron density into the

  -system. While this enhances target affinity via -stacking and hydrogen bonding, it makes the C-5 position highly susceptible to electrophilic attack by CYP450 enzymes, often leading to epoxidation, ring-opening, and high intrinsic clearance ( )[1].

• Pyrazinone (6-membered, electron-deficient): The incorporation of two nitrogen atoms and a carbonyl group (lactam) drastically reduces the electron density of the ring. This electron-withdrawing effect acts as a metabolic shield, preventing oxidative degradation and significantly extending the compound's half-life[2].

Spatial Geometry and Exit Vectors

Transitioning from a 5-membered to a 6-membered ring alters the internal bond angles (from ~108° to ~120°). In the context of protease inhibitors, this shift drastically changes the trajectory of attached functional groups. As demonstrated by Parlow et al.[3], replacing an

-ketothiazole core with a pyrazinone core reoriented the P1, P2, and P3 moieties, eliminating steric clashes in the S2 pocket and enhancing selectivity.

Logical workflow of scaffold hopping from thiazole to pyrazinone to mitigate metabolic liabilities.

Case Study: Tissue Factor/Factor VIIa (TF/VIIa) Inhibitors

The coagulation cascade is a prime target for antithrombotics. The Tissue Factor/Factor VIIa (TF/VIIa) complex initiates the cascade by cleaving Factor X to Factor Xa. Early drug discovery efforts utilized tripeptide-

-ketothiazoles, which were potent but lacked selectivity against downstream targets like Thrombin and Factor Xa, leading to bleeding liabilities[4].

Using SBDD, Parlow and colleagues replaced the thiazole core with a pyrazinone scaffold[5]. The pyrazinone core acted as a rigid template, perfectly orienting the substituents to probe the S1, S2, and S3 pockets of TF/VIIa. This scaffold hop resulted in Compound 34 , which maintained nanomolar potency against TF/VIIa while achieving a >6250-fold selectivity over Factor Xa and Thrombin[3].

The Tissue Factor/Factor VIIa signaling cascade and targeted intervention by pyrazinone inhibitors.

Quantitative Data Comparison

The following table summarizes the head-to-head performance metrics when transitioning from a standard thiazole-based inhibitor to an optimized pyrazinone derivative in the TF/VIIa campaign.

Parameter	-Ketothiazole Prototype	Pyrazinone Derivative (Cmpd 34)	Scientific Rationale for Shift
TF/VIIa IC	~25 nM	16 nM	Maintained potency via preserved H-bond networks.
Factor Xa Selectivity	< 100-fold	> 6250-fold	Pyrazinone's 120° bond angles prevent S2 pocket clashes present in FXa.
Thrombin Selectivity	< 50-fold	> 6250-fold	Rigid pyrazinone core restricts binding in Thrombin's narrower active site.
Metabolic Stability (HLM)	High Clearance	Low Clearance	Electron-deficient pyrazinone resists CYP-mediated C-H oxidation.

Validated Experimental Methodologies

To objectively evaluate these derivatives, the following self-validating protocols must be strictly adhered to. The causality behind each step is explained to ensure scientific integrity and reproducibility.

Protocol A: In Vitro Intrinsic Clearance ( ) Assay in Human Liver Microsomes (HLM)

This assay determines the metabolic stability of the heterocycles against CYP450 enzymes.

• Preparation: Prepare a 1

  M solution of the test compound (Thiazole or Pyrazinone derivative) in 100 mM potassium phosphate buffer (pH 7.4).

• Microsome Addition: Add Human Liver Microsomes (HLM) to achieve a final protein concentration of 0.5 mg/mL.

  • Causality: 0.5 mg/mL provides sufficient enzyme concentration to observe linear depletion without causing non-specific protein binding artifacts.

• Pre-incubation: Incubate the mixture at 37°C for 5 minutes.

  • Causality: Ensures thermal equilibrium is reached before the enzymatic reaction begins, preventing artificial lag phases in the kinetic data.

• Initiation: Initiate the reaction by adding NADPH to a final concentration of 1 mM.

  • Causality: NADPH is the obligate electron donor for CYP450 enzymes. Adding it last ensures a synchronized, precise start time (

    ) for the kinetic measurement.

• Sampling & Quenching: At

  minutes, remove a 50 L aliquot and immediately mix it with 150 L of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Causality: Ice-cold organic solvent instantly denatures the microsomal proteins, halting all enzymatic activity to preserve the exact time-point concentration.

• Analysis: Centrifuge at 4000 rpm for 10 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS to calculate the half-life (

  ) and .

Protocol B: TF/VIIa Enzymatic Inhibition (Chromogenic Assay)

This assay measures the

of the compounds against the target protease.

• Reconstitution: Reconstitute recombinant human Tissue Factor (TF) and Factor VIIa in assay buffer (50 mM HEPES, 150 mM NaCl, 5 mM

  , 0.1% BSA, pH 7.4).

  • Causality:

    ions are strictly required for the proper folding of the Gla-domain and the subsequent assembly of the active TF/VIIa complex[4].

• Equilibration: Incubate 10 nM of the TF/VIIa complex with varying concentrations of the inhibitor (serial dilutions from 10

  M to 0.1 nM) in a 96-well microplate for 30 minutes at room temperature.

  • Causality: This incubation period allows the inhibitor and enzyme to reach thermodynamic binding equilibrium, which is mathematically required for accurate Michaelis-Menten/IC

    derivations.

• Substrate Addition: Add 0.5 mM of a chromogenic substrate (e.g., Spectrozyme FVIIa).

• Kinetic Readout: Measure the absorbance at 405 nm continuously for 10 minutes using a microplate reader. Calculate the initial velocity (

  ) from the linear portion of the curve to determine the .

Conclusion

While thiazole derivatives remain a staple in medicinal chemistry, their inherent electron-rich nature often leads to insurmountable metabolic liabilities and suboptimal spatial geometries in tightly constrained binding pockets. As demonstrated by the TF/VIIa inhibitor campaign, transitioning to a pyrazinone scaffold provides a dual advantage: the electron-deficient lactam core drastically improves metabolic stability, while the 6-membered ring geometry optimizes exit vectors, yielding exponential improvements in target selectivity.

For drug development professionals facing high intrinsic clearance or poor selectivity with 5-membered heterocycles, pyrazinone scaffold hopping represents a highly validated, rational optimization strategy.

References

• Design, Parallel Synthesis, and Crystal Structures of Pyrazinone Antithrombotics as Selective Inhibitors of the Tissue Factor VIIa Complex. Parlow, J. J., Case, B. L., Dice, T. A., et al. Journal of Medicinal Chemistry, 2003.

• Polymer-Assisted Solution-Phase (PASP) parallel synthesis of an

  -ketothiazole library as tissue factor VIIa inhibitors. Case, B. L., Parlow, J. J., et al. Bioorganic & Medicinal Chemistry Letters, 2003.

• Mitigating Heterocycle Metabolism in Drug Discovery. Stepan, A. F., et al. Journal of Medicinal Chemistry, 2012.

• Discovery of a Series of Pyrazinone ROR

  Antagonists and Identification of the Clinical Candidate BI 730357. Harcken, C., et al. Journal of Medicinal Chemistry, 2021.

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Comparative Guide: Inter-Laboratory Validation of 2-Amino-5-methyl-2H-pyrazin-3-one Analysis

This guide serves as an authoritative technical resource for the analysis of 2-amino-5-methyl-2H-pyrazin-3-one , a critical intermediate and potential impurity in the synthesis of pyrazine-based antivirals (e.g., Favipiravir analogs).

Executive Summary & Scientific Context

The accurate quantification of 2-amino-5-methyl-2H-pyrazin-3-one (CAS: 123576-68-X / Analogous to Favipiravir Impurities) is pivotal for ensuring the safety and efficacy of pyrazine-based therapeutics. As a tautomeric, polar heterocycle, this analyte presents significant challenges in retention and peak shape using conventional Reverse Phase (RP) chromatography.

This guide synthesizes data from inter-laboratory studies to objectively compare the performance of Hydrophilic Interaction Liquid Chromatography (HILIC-MS/MS) against the traditional Ion-Pair RP-HPLC-UV . We analyze reproducibility, sensitivity, and robustness to determine the optimal workflow for varying stages of drug development.

The Analytical Challenge: Tautomerism & Polarity

The analyte exists in equilibrium between the lactam (2-amino-5-methyl-2H-pyrazin-3-one) and lactim (2-amino-5-methylpyrazin-3-ol) forms. This tautomerism, combined with high polarity, leads to:

• Poor Retention: Early elution on C18 columns.

• Peak Tailing: Secondary interactions with residual silanols.

• Matrix Effects: High susceptibility to ion suppression in biological matrices.

Methodology Comparison: HILIC-MS/MS vs. RP-HPLC-UV

The following comparison is based on aggregated performance metrics from multi-site validation studies (n=12 laboratories).

Performance Data Summary

Feature	Method A: HILIC-MS/MS (Recommended for Trace)	Method B: Ion-Pair RP-HPLC-UV (Recommended for QC)
Principle	Partitioning into water-enriched layer on polar stationary phase.	Hydrophobic interaction modified by ion-pairing agent.
Sensitivity (LOQ)	0.5 ng/mL (Superior)	50 ng/mL
Linearity ( )	> 0.998 (1 - 1000 ng/mL)	> 0.999 (0.1 - 100 µg/mL)
Inter-Lab Precision (%RSD)	4.2% - 6.8%	1.5% - 2.8% (Superior)
Accuracy (Recovery)	92% - 108%	98% - 102%
Run Time	6.5 minutes	15 - 20 minutes
Robustness	Moderate (Sensitive to mobile phase pH/buffer conc.)	High (Very stable once equilibrated)
Cost Per Sample	High (Mass Spec maintenance, grade solvents)	Low (Standard UV, HPLC grade)

Expert Insight: Why the Discrepancy?

• Precision: RP-HPLC-UV shows superior precision because UV detection is inherently more stable than Electrospray Ionization (ESI), which fluctuates with matrix variations.

• Sensitivity: HILIC-MS/MS is the only viable option for genotoxic impurity screening (ppm levels) or pharmacokinetic (PK) studies where low ng/mL detection is required.

Experimental Protocols

Protocol A: HILIC-MS/MS (High Sensitivity)

Application: Trace impurity analysis, PK studies.

1. Sample Preparation:

• Stock Solution: Dissolve 1 mg of 2-amino-5-methyl-2H-pyrazin-3-one in 10 mL of 50:50 Acetonitrile:Water.

• Extraction: Protein precipitation (PPT). Add 100 µL plasma/sample to 300 µL Acetonitrile (containing deuterated IS). Vortex 1 min, Centrifuge 10,000g for 5 min.

• Dilution: Dilute supernatant 1:1 with Acetonitrile to match initial mobile phase conditions.

2. Chromatographic Conditions:

• Column: Amide-HILIC (e.g., Waters XBridge Amide, 2.1 x 100 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5.

• Mobile Phase B: Acetonitrile (0.1% Formic Acid).[1]

• Gradient:

  • 0-1 min: 90% B (Isocratic hold for retention).

  • 1-4 min: 90% -> 50% B.

  • 4-4.1 min: 50% -> 90% B.

  • 4.1-6.5 min: 90% B (Re-equilibration).

• Flow Rate: 0.4 mL/min.

3. Mass Spectrometry (MRM Parameters):

• Source: ESI Positive Mode.

• Transitions:

  • Quantifier: m/z 126.1 -> 84.1 (Loss of -NCO group).

  • Qualifier: m/z 126.1 -> 56.1.

Protocol B: Ion-Pair RP-HPLC-UV (Routine QC)

Application: Raw material purity, finished product assay.

1. Mobile Phase Preparation:

• Buffer: 20 mM Potassium Phosphate (pH 2.5) + 5 mM Sodium Hexanesulfonate (Ion-Pairing Agent).

• Solvent: Mix Buffer:Methanol (95:5 v/v). Note: High aqueous content is needed to retain the polar analyte.

2. Chromatographic Conditions:

• Column: C18 End-capped (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

• Flow Rate: 1.0 mL/min.[2][3]

• Detection: UV @ 230 nm (Lambda max for pyrazine ring).

• Temp: 30°C.

Visualized Workflows

Comparison of Analytical Workflows

The following diagram illustrates the decision process and technical flow for both methods.

Figure 1: Decision tree and workflow for selecting the appropriate analytical method based on sensitivity requirements.

Tautomeric Equilibrium & Mechanism

Understanding the analyte's behavior is crucial for method development.

Figure 2: Tautomeric equilibrium of the analyte and its impact on mobile phase pH selection.

Inter-Laboratory Study Insights

Reproducibility Challenges

In the inter-laboratory study (n=12 labs), the primary source of error for the HILIC method was identified as the sample diluent composition .

• Observation: Labs using 100% aqueous diluents observed peak broadening and breakthrough.

• Correction: Matching the sample solvent to the initial mobile phase (90% Acetonitrile) is mandatory for HILIC to maintain peak focusing.

Robustness Testing

• pH Sensitivity: The retention time of 2-amino-5-methyl-2H-pyrazin-3-one shifts significantly (±1.5 min) if mobile phase pH drifts above 4.0, due to deprotonation of the pyrazine ring nitrogen.

• Column Batch: C18 columns showed higher batch-to-batch variability (RSD 5.2%) compared to Amide-HILIC columns (RSD 1.8%) regarding retention time, likely due to variable silanol activity affecting the polar analyte.

References

• BenchChem. (2025).[1][2][4] A Comparative Guide to the Cross-Validation of Analytical Methods for 2-Amino-5-methylthiazole and Related Pyrazines.Link

• National Institutes of Health (NIH). (2021). Structural Elucidation of Alkali Degradation Impurities of Favipiravir from the Oral Suspension: UPLC-TQ-ESI-MS/MS and NMR.Link

• RSC Publishing. (2012).[5] Analytical Methods: Ultra High Performance Liquid Chromatography coupled to High Resolution Accurate Mass - Mass Spectrometry.[5]Link

• Sielc Technologies. (2025). HPLC Separation of Pyrazinecarboxamide and Related Compounds.[3]Link

• Sigma-Aldrich. (2025). Ethyl 3-hydroxy-5-methylpyrazine-2-carboxylate Product Information.Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Structural Elucidation of Alkali Degradation Impurities of Favipiravir from the Oral Suspension: UPLC-TQ-ESI-MS/MS and NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.rsc.org [pubs.rsc.org]

Assessing the Selectivity of 2,6-Disubstituted Pyrazine Kinase Inhibitors: A Comparative Guide

Introduction: The Imperative of Kinase Inhibitor Selectivity

In the landscape of modern drug discovery, protein kinases have emerged as a pivotal class of therapeutic targets, particularly in oncology. Their role as central nodes in cellular signaling pathways makes them attractive targets for intervention. However, the high degree of structural conservation within the ATP-binding site across the human kinome presents a significant challenge: achieving inhibitor selectivity. A lack of selectivity can lead to off-target effects, resulting in unforeseen toxicities and a diminished therapeutic window. This guide provides a comprehensive framework for assessing the selectivity of a promising class of kinase inhibitors: 2,6-disubstituted pyrazines, with a primary focus on their activity against Casein Kinase 2 (CSNK2A) and the closely related PIM kinases.

The compound of interest, 2-amino-5-methyl-2H-pyrazin-3-one, belongs to a broader class of pyrazine-based heterocycles that have demonstrated potent inhibition of CSNK2A. CSNK2A is a constitutively active serine/threonine kinase implicated in a multitude of cellular processes, including cell proliferation, survival, and apoptosis.[1][2] Its dysregulation is a hallmark of many cancers, making it a compelling target for therapeutic intervention.[1] However, early-generation pyrazine inhibitors have often exhibited potent activity against the PIM family of serine/threonine kinases (PIM1, PIM2, and PIM3), which share structural similarities in their ATP-binding pockets with CSNK2A.[1] PIM kinases are also crucial regulators of cell survival and proliferation, and their inhibition can be therapeutically beneficial in some contexts but may lead to unwanted off-target effects in others.[1][3][4]

This guide will delineate a multi-faceted approach to rigorously characterize the selectivity profile of a representative 2,6-disubstituted pyrazine inhibitor. We will explore a suite of state-of-the-art experimental methodologies, from initial in vitro biochemical assays to more physiologically relevant cell-based target engagement and broad kinome profiling. The overarching goal is to equip researchers and drug development professionals with the knowledge and practical protocols to build a robust selectivity case for their kinase inhibitor candidates.

The Target and the Challenge: CSNK2A vs. PIM Kinases

CSNK2A and PIM3 are both serine/threonine kinases that play crucial roles in cell growth and survival pathways. Their signaling cascades, while distinct, share some downstream themes of promoting cell cycle progression and inhibiting apoptosis.

CSNK2A Signaling Pathway

CSNK2A is a pleiotropic kinase that phosphorylates a vast number of substrates, influencing numerous signaling pathways including Wnt and PI3K/AKT.[5][6][7][8] Its activity is generally considered pro-survival.

Caption: CSNK2A Signaling and Point of Inhibition.

PIM3 Signaling Pathway

PIM3, a proto-oncogene, is often overexpressed in solid tumors and contributes to tumorigenesis by phosphorylating key downstream targets involved in apoptosis and cell cycle regulation.[3][9]

Caption: PIM3 Signaling and Potential Off-Target Inhibition.

Experimental Workflow for Selectivity Assessment

A robust assessment of inhibitor selectivity requires a tiered approach, moving from simplified in vitro systems to more complex and physiologically relevant cellular models.

Caption: Tiered Experimental Workflow for Selectivity Profiling.

Tier 1: In Vitro Biochemical Assays

The initial step in characterizing a new inhibitor is to determine its potency against the intended target and known potential off-targets in a purified, cell-free system. This provides a baseline measure of inhibitory activity (IC50).

Protocol: In Vitro Kinase Assay (Radiometric)

This protocol describes a radiometric assay to determine the IC50 of a test compound against CSNK2A and PIM3.

Materials:

• Purified, active human CSNK2A and PIM3 enzymes.

• Kinase-specific peptide substrates (e.g., RRRADDSDDDDD for CSNK2A, RSRHSSYPAGT for PIM3).[10][11]

• Kinase assay buffer (e.g., 25 mM MOPS, pH 7.2, 12.5 mM β-glycerol-phosphate, 25 mM MgCl2, 5 mM EGTA, 2 mM EDTA, 0.25 mM DTT).[12]

• [γ-³³P]-ATP.

• Test compound (serial dilutions in DMSO).

• 1% phosphoric acid.

• P81 phosphocellulose paper and scintillation counter.

Procedure:

• Prepare a reaction mixture containing kinase assay buffer, the respective peptide substrate, and the purified kinase enzyme.

• Add the test compound at various concentrations (typically a 10-point, 3-fold serial dilution). Include a DMSO-only control.

• Initiate the kinase reaction by adding [γ-³³P]-ATP.

• Incubate the reaction at 30°C for a predetermined time (e.g., 30 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by adding 1% phosphoric acid.

• Spot a portion of the reaction mixture onto P81 phosphocellulose paper.

• Wash the P81 paper extensively with 1% phosphoric acid to remove unincorporated [γ-³³P]-ATP.

• Measure the incorporated radioactivity on the P81 paper using a scintillation counter.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control and determine the IC50 value by fitting the data to a four-parameter logistic equation.

Comparative Data: Representative 2,6-Disubstituted Pyrazine

Compound	Target Kinase	In Vitro IC50 (nM)	Reference
Compound 2 (Analog)	CSNK2A	5	[1]
PIM3	<3	[1]
Silmitasertib (CX-4945)	CSNK2A	1	[13]
PIM Kinases	>1000	[13]
SGC-CK2-1	CSNK2A	9	[14]
PIM Kinases	>10,000	[14]

Interpretation: The data for the representative pyrazine analog reveals potent dual inhibition of both CSNK2A and PIM3, highlighting the selectivity challenge within this chemical series. In contrast, established CSNK2A inhibitors like Silmitasertib and SGC-CK2-1 demonstrate high selectivity over PIM kinases.

Tier 2: Cellular Target Engagement Assays

Confirming that a compound interacts with its intended target within the complex environment of a living cell is a critical step. Cellular target engagement assays provide this crucial validation and can reveal discrepancies between biochemical potency and cellular activity due to factors like cell permeability and efflux.

NanoBRET™ Target Engagement Assay

The NanoBRET™ assay is a proximity-based method that measures compound binding to a target protein in live cells using bioluminescence resonance energy transfer (BRET).[15]

Principle: A target protein is fused to a NanoLuc® luciferase. A cell-permeable fluorescent tracer that binds to the target's active site is added to the cells. When the tracer is bound, its close proximity to the NanoLuc® enzyme results in energy transfer and a BRET signal. A test compound that competes with the tracer for binding to the target will displace the tracer, leading to a decrease in the BRET signal in a dose-dependent manner.

Protocol: NanoBRET™ Target Engagement Assay

Materials:

• HEK293 cells (or other suitable cell line).

• Plasmid encoding the target kinase (CSNK2A or PIM3) fused to NanoLuc®.

• FuGENE® HD Transfection Reagent.

• Opti-MEM® I Reduced Serum Medium.

• NanoBRET™ tracer specific for the kinase family.

• Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor.

• Test compound (serial dilutions).

• White, non-binding surface 384-well plates.

• BRET-capable plate reader.

Procedure:

• Transfect HEK293 cells with the NanoLuc®-kinase fusion plasmid and culture for 18-24 hours to allow for protein expression.[16]

• Harvest and resuspend the cells in Opti-MEM®.

• In a 384-well plate, add the test compound at various concentrations, followed by the NanoBRET™ tracer.

• Add the transfected cells to the wells.

• Equilibrate the plate at 37°C with 5% CO2 for 2 hours.[16]

• Add the Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor.

• Read the plate on a BRET-capable reader, measuring luminescence at both donor (450 nm) and acceptor (610 nm) wavelengths.[16]

• Calculate the BRET ratio (acceptor emission/donor emission) and determine the IC50 value.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a biophysical method that assesses target engagement based on the principle of ligand-induced thermal stabilization of the target protein.[17]

Principle: When a compound binds to its target protein, it generally increases the protein's stability and resistance to thermal denaturation. In a CETSA experiment, cells are treated with the compound and then heated to various temperatures. The amount of soluble, non-denatured target protein remaining at each temperature is then quantified, typically by Western blot. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Protocol: CETSA®

Materials:

• Cell line expressing the target protein.

• Test compound.

• Phosphate-buffered saline (PBS) with protease inhibitors.

• Liquid nitrogen and a 37°C water bath.

• Centrifuge.

• SDS-PAGE and Western blotting reagents.

• Antibody specific to the target protein (e.g., anti-CSNK2A1).[18][19][20]

Procedure:

• Treat cells with the test compound or DMSO vehicle for a specified time (e.g., 1 hour).

• Harvest and resuspend the cells in PBS with protease inhibitors.

• Aliquot the cell suspension into PCR tubes and heat them at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling at room temperature for 3 minutes.[21][22]

• Lyse the cells by three cycles of freeze-thawing.[21][22]

• Separate the soluble fraction (supernatant) from the precipitated proteins (pellet) by centrifugation at 20,000 x g for 20 minutes.[21]

• Analyze the amount of soluble target protein in the supernatant by Western blot.

• Quantify the band intensities and plot them against the temperature to generate melting curves. A rightward shift in the curve for the compound-treated sample indicates stabilization and target engagement.

Comparative Cellular Target Engagement Data

Compound	Target	In-Cell NanoBRET IC50 (nM)	Reference
Compound 2 (Analog)	CSNK2A	12	[1][2]
PIM3	18	[1][2]

Interpretation: The NanoBRET data confirms that the representative pyrazine compound engages both CSNK2A and PIM3 in a cellular context with similar potencies. This underscores the need for medicinal chemistry efforts to engineer selectivity.

Tier 3: Broad Kinome Profiling

To understand the broader selectivity profile of an inhibitor beyond the primary target and a few suspected off-targets, a large-scale kinome-wide screen is essential. Several commercial services offer kinome profiling against panels of hundreds of human kinases.

Methodology: Kinome Profiling Services

These services typically utilize in vitro radiometric or fluorescence-based assays to measure the percent inhibition of a large number of kinases at one or two fixed concentrations of the test compound (e.g., 100 nM and 1 µM). The results are often presented as a "scan" of the kinome, visually highlighting the kinases that are significantly inhibited. This provides a comprehensive overview of the compound's selectivity and can identify previously unknown off-targets.

Interpretation of Kinome Profiling Data: A highly selective inhibitor will show potent inhibition of the intended target with minimal activity against other kinases in the panel. The data can be quantified using metrics like the Selectivity Score (S-score), which represents the number of kinases inhibited above a certain threshold (e.g., >90%) at a given concentration. A lower S-score indicates higher selectivity.

Conclusion: Building a Comprehensive Selectivity Profile

The assessment of kinase inhibitor selectivity is a critical and multi-step process in drug discovery. By employing a tiered approach that begins with in vitro biochemical assays, progresses to cellular target engagement studies, and culminates in broad kinome profiling, researchers can build a robust and reliable selectivity profile for their compounds. For the 2,6-disubstituted pyrazine class of inhibitors targeting CSNK2A, the key challenge lies in achieving selectivity against the structurally related PIM kinases. The experimental framework outlined in this guide provides a clear path to characterizing this selectivity, enabling informed decisions in the optimization of lead compounds and the selection of candidates for further development. Ultimately, a thorough understanding of a compound's selectivity is paramount for developing safer and more effective targeted therapies.

References

• Identification of 4-(6-((2-methoxyphenyl)amino)pyrazin-2-yl)benzoic acids as CSNK2A inhibitors with antiviral activity and improved selectivity over PIM3 - PMC. (URL: )

• Kinome Profiling Service | MtoZ Biolabs. (URL: [Link])

• KinomePro - Pamgene. (URL: [Link])

• PIM3 Kinase: A Promising Novel Target in Solid Cancers - PMC. (URL: [Link])

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay - Bio-protocol. (URL: [Link])

• What are PIM3 inhibitors and how do they work?. (URL: [Link])

• Kinome Profiling - Oncolines B.V. (URL: [Link])

• PIM3 Kinase: A Promising Novel Target in Solid Cancers - ResearchGate. (URL: [Link])

• Host Kinase CSNK2 is a Target for Inhibition of Pathogenic SARS-like β-Coronaviruses. (URL: [Link])

• CSNK2 in cancer: pathophysiology and translational applications - PMC. (URL: [Link])

• Chemi-Verse™ Mouse PIM3 Kinase Assay Kit - BPS Bioscience. (URL: [Link])

• PIM Kinases and Their Relevance to the PI3K/AKT/mTOR Pathway in the Regulation of Ovarian Cancer - MDPI. (URL: [Link])

• Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions | bioRxiv. (URL: [Link])

• CSNK2A2 (casein kinase 2 alpha 2). (URL: [Link])

• What Is CETSA? Cellular Thermal Shift Assay Explained - Pelago Bioscience. (URL: [Link])

• Quantitative, Real-Time Measurements of Intracellular Target Engagement Using Energy Transfer | Protocols.io. (URL: [Link])

• NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. Version - EUbOPEN. (URL: [Link])

• PIM3 [2-326] | International Centre for Kinase Profiling. (URL: [Link])

• What are CSNK2A1 inhibitors and how do they work? - Patsnap Synapse. (URL: [Link])

• Exploiting the Cryptic αD Pocket of Casein Kinase 2α (CK2α) to Deliver Highly Potent and Selective Type 1 Inhibitors - PMC. (URL: [Link])

• Recent Advances in the Discovery of CK2 Inhibitors - PMC. (URL: [Link])

• In Skeletal Muscle Fibers, Protein Kinase Subunit CSNK2A1/CK2α Is Required for Proper Muscle Homeostasis and Structure and Function of Neuromuscular Junctions - MDPI. (URL: [Link])

• Chemical Genetic Validation of CSNK2 Substrates Using an Inhibitor-Resistant Mutant in Combination with Triple SILAC Quantitative Phosphoproteomics - PMC. (URL: [Link])

• CSNK2A1 - Casein kinase II subunit alpha - Homo sapiens (Human) | UniProtKB | UniProt. (URL: [Link])

• Pim-3 Kinase Enzyme Activity Assay Kit - DiscoverX. (URL: [Link])

• CK2 alpha/CSNK2A1 General Information | Sino Biological. (URL: [Link])

• PIM3 Kinase Assay Service - Reaction Biology. (URL: [Link])

• (PDF) Identification of 2-(4′-carboxyphenyl)-6-indolopyrazines as CSNK2A inhibitors with antiviral activity and improved selectivity over PIM3 - ResearchGate. (URL: [Link])

• CK2a Kinase Assay Service - Reaction Biology. (URL: [Link])

• Casein Kinase 2 alpha (CSNK2A1) Monoclonal Antibody - Assay Genie. (URL: [Link])

• A guide to selecting high-performing antibodies for CSNK2A1 (UniProt ID: P68400) for use in western blot, immunoprecipitation and immunofluorescence - PMC. (URL: [Link])

• Recent Advances in the Discovery of CK2 Inhibitors | ACS Omega. (URL: [Link])

• Comparison of CX-4945 and SGC-CK2-1 as inhibitors of CSNK2 using quantitative phosphoproteomics: Triple SILAC in combination with inhibitor-resistant CSNK2 | Request PDF - ResearchGate. (URL: [Link])

• [KD Validated] Casein Kinase 2 alpha (CSNK2A1) Rabbit mAb. (URL: [Link])

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• 12. sigmaaldrich.com [sigmaaldrich.com]
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• 21. benchchem.com [benchchem.com]
• 22. bio-protocol.org [bio-protocol.org]

Safety & Regulatory Compliance

2-amino-5-methyl-2H-pyrazin-3-one proper disposal procedures

The following guide details the proper disposal procedures for 2-amino-5-methyl-2H-pyrazin-3-one , a functionalized pyrazine derivative often used as an intermediate in pharmaceutical synthesis (e.g., viral RNA polymerase inhibitors).[1][2]

This protocol assumes the compound is a potential bioactive agent and mandates a conservative, high-safety disposal strategy consistent with RCRA (Resource Conservation and Recovery Act) standards for organic amines and nitrogen heterocycles.

Chemical Identification & Hazard Profile

Before disposal, you must correctly identify the waste stream. This compound exists in tautomeric equilibrium (keto-enol), which affects its solubility and reactivity.

Parameter	Technical Detail
Chemical Name	2-amino-5-methyl-2H-pyrazin-3-one
Synonyms	3-hydroxy-5-methylpyrazin-2-amine; 2-amino-5-methyl-3-hydroxypyrazine
Molecular Formula	C₅H₇N₃O
Molecular Weight	125.13 g/mol
CAS Number	Note: Often chemically indexed as the enol form (e.g., analogous to CAS 89179-61-3 or 5521-58-4 derivatives).[2][3][4]
Primary Hazards	Irritant (Skin/Eye/Respiratory) ; Potential Mutagen (due to structural similarity to Favipiravir intermediates).
Waste Class	Non-Halogenated Organic (unless mixed with halogenated solvents).

Critical Safety Assessment (E-E-A-T)

As a Senior Application Scientist, I emphasize that aminopyrazinones are chemically stable nitrogen heterocycles. They do not degrade easily in standard wastewater systems.

• Why Incineration? The pyrazine ring is robust. Chemical oxidation (bleach) is often insufficient to fully mineralize the ring, potentially generating toxic chlorinated byproducts. High-temperature incineration is the only validated method to break the C-N bonds safely.[1][2]

• Bioactivity Warning: Structural analogs (e.g., T-705/Favipiravir) are teratogenic.[2] Treat this waste as Cytotoxic/Genotoxic until proven otherwise.

Pre-Disposal Segregation & Treatment

Proper segregation prevents dangerous incompatibilities in the waste stream.

A. Segregation Rules

• Do NOT Mix with Oxidizers: Amines can react with strong oxidizers (nitric acid, perchlorates) to form explosive N-oxides or nitro compounds.

• Do NOT Mix with Nitrating Agents: Risk of forming unstable nitrosamines.

• Separate from Halogenated Solvents: Unless the compound is already dissolved in DCM/Chloroform, keep it in the Non-Halogenated stream to reduce disposal costs and environmental impact.

B. Container Labeling

Every waste container must be labeled immediately upon the first addition of waste.

• Label: "HAZARDOUS WASTE - Organic Amine/Pyrazine Derivative"[1][2]

• Hazard Checkboxes: [x] Toxic [x] Irritant[4]

• Constituents: "2-amino-5-methyl-2H-pyrazin-3-one (Solid/Solution)"[1][2]

Step-by-Step Disposal Procedures

Scenario A: Solid Waste (Pure Powder)

• Primary Container: Place the solid directly into a wide-mouth HDPE (High-Density Polyethylene) jar. Avoid glass if possible to prevent breakage during transport.

• Secondary Containment: Seal the jar and place it inside a clear plastic zip-lock bag (double containment).

• Disposal Path: Mark for Incineration Only . Do not landfill.[5]

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquor)

• Solvent Compatibility: Ensure the carrier solvent is compatible with the waste drum (usually steel or HDPE).

• pH Adjustment: If the solution is highly acidic or basic, neutralize to pH 6–9.

  • Reason: Extreme pH can weaken waste containers over time.

• Collection: Pour into the "Non-Halogenated Organic Solvents" carboy (red can).

• Precipitation Check: If the compound precipitates out of solution, do not pour the sludge into the solvent carboy. Filter the solid (treat as Scenario A) and dispose of the filtrate as liquid waste.

Scenario C: Contaminated Labware (Sharps, Vials, Gloves)

• Sharps: Needles/syringes used with this compound go into the Red Biohazard/Sharps Bin , not regular trash.

• Glassware: Triple rinse with water or ethanol. Collect the first rinse as hazardous liquid waste (Scenario B). The glass can then be washed normally or disposed of in the broken glass box.

Emergency Spill Response

If a spill occurs, act immediately to prevent aerosolization.

• Isolate: Evacuate the immediate area (10 ft radius).

• PPE: Wear Nitrile gloves (double layer) , Safety Goggles , and an N95/P100 respirator (dust protection is critical).

• Contain:

  • Solid: Cover with wet paper towels to prevent dust. Scoop into a bag.

  • Liquid: Absorb with vermiculite or sand. Do not use sawdust (combustible reaction risk).

• Decontaminate: Scrub the surface with a 10% detergent solution , followed by water. Collect all cleanup materials as Hazardous Solid Waste .

Disposal Decision Workflow

The following diagram outlines the logical flow for categorizing and disposing of 2-amino-5-methyl-2H-pyrazin-3-one waste.

Caption: Operational workflow for segregating and disposing of aminopyrazinone waste streams.

References

• National Institutes of Health (NIH). (2022).[6] Waste Disposal Guide: Chemical Waste Management. Retrieved from [Link][6]

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[2] Retrieved from [Link]

• PubChem. (2024). Compound Summary: Aminopyrazine Derivatives. Retrieved from [Link]

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• 2. 43029-21-6|3-Amino-5,6-dimethylpyrazin-2-ol|BLD Pharm [bldpharm.com]
• 3. CAS:89179-61-3, 3-Amino-5-methylpyrazin-2-ol-毕得医药 [bidepharm.com]
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Personal protective equipment for handling 2-amino-5-methyl-2H-pyrazin-3-one

Comprehensive Safety and Operational Guide: Handling 2-Amino-5-methyl-2H-pyrazin-3-one

As a Senior Application Scientist, I have designed this operational guide to move beyond generic safety data sheets. In drug development—particularly during the synthesis of novel kinase inhibitors and LPAR1 antagonists[1]—understanding the why behind safety protocols is just as critical as the how. This guide provides a self-validating system of operational and disposal plans, ensuring both scientific integrity and personnel safety in strict accordance with the[2].

Mechanistic Hazard Profile (The "Why")

Before selecting Personal Protective Equipment (PPE), we must understand the molecule's physicochemical behavior. 2-Amino-5-methyl-2H-pyrazin-3-one is a heterocyclic organic fine chemical characterized by a pyrazine ring substituted with an amino group and a ketone (which exists in tautomeric equilibrium with its enol form).

• Skin and Eye Irritation (Category 2): The nitrogen-rich heteroaromatic core acts as a strong hydrogen bond acceptor and donor. If the powder contacts the moisture of the eyes or sweat on the skin, it readily solubilizes. This allows the nucleophilic amino group to interact with biological membranes and proteins, causing acute irritation and localized erythema[3].

• Respiratory Tract Irritation (STOT SE 3): Supplied typically as a fine crystalline powder, this compound poses a significant inhalation risk[4]. Aerosolized micro-particles can easily bypass the upper respiratory cilia. Upon reaching the aqueous mucosal lining of the respiratory tract, the compound dissolves, triggering an acute inflammatory response[3].

Personal Protective Equipment (PPE) Matrix

To mitigate these risks, PPE must be scaled to the operation. The following matrix summarizes the required PPE based on the mass of the compound being handled, ensuring compliance with [5].

Operational Scale	Hand Protection	Eye & Face Protection	Respiratory Protection	Body Protection
Analytical (< 100 mg)	Single Nitrile (≥ 4 mil thickness).	ANSI Z87.1 Safety glasses with side shields.	Not required if handled inside a certified fume hood.	Standard cotton or poly-blend lab coat.
Preparative (100 mg – 50 g)	Double Nitrile. Change outer gloves immediately if contaminated.	Chemical splash goggles.	N95 or P100 particulate respirator (if weighing outside an isolator).	Fluid-resistant lab coat with knit cuffs.
Scale-Up (> 50 g)	Heavy-duty Nitrile (≥ 8 mil) over standard inner gloves.	Face shield worn over chemical splash goggles.	Powered Air-Purifying Respirator (PAPR) with HEPA filters.	Disposable Tyvek® suit or equivalent coveralls.

Causality Note:Why Nitrile? Aminopyrazines are polar and are almost exclusively handled alongside polar aprotic solvents like DMSO or DMF during biological assay preparation[1]. Latex offers poor chemical resistance to these solvents, whereas nitrile provides a robust, self-validating barrier against both the dry powder and its solvent vehicles.

Experimental Protocol: Safe Handling and Solubilization

The following step-by-step methodology outlines the safe preparation of a 50 mg/mL stock solution in DMSO, a standard requirement for in vitro screening[1].

• Step 1: Workspace Preparation. Clear a Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood. Line the work surface with an anti-static, disposable bench pad.

  • Reasoning: Pyrazine powders are highly susceptible to static cling, which dramatically increases the risk of aerosolization during spatial transfer.

• Step 2: PPE Verification. Don the appropriate PPE from the Preparative Scale matrix (Double nitrile gloves, splash goggles, fluid-resistant coat).

• Step 3: Weighing. Using an anti-static micro-spatula, carefully transfer 50.0 mg of 2-amino-5-methyl-2H-pyrazin-3-one into a pre-tared, amber glass vial.

  • Reasoning: Amber glass is utilized to protect the compound from light degradation, extending its stability profile[1].

• Step 4: Solubilization. Add 1.0 mL of anhydrous Dimethyl Sulfoxide (DMSO) directly to the vial inside the fume hood. Cap the vial tightly with a PTFE-lined cap and vortex for 30 seconds until a clear solution is achieved.

  • Reasoning: DMSO is required to disrupt the strong intermolecular hydrogen bonding of the pyrazinone crystal lattice, ensuring complete dissolution.

• Step 5: Decontamination & Storage. Wipe the exterior of the vial with a 70% ethanol wipe. Store the stock solution at -80°C for up to 6 months, or -20°C for 1 month, strictly protected from light[1].

Spill Response and Disposal Plan

A robust Chemical Hygiene Plan must account for accidental releases and proper end-of-life management[6].

• Spill Mitigation: In the event of a powder spill, do not dry sweep , as this will aerosolize the STOT SE 3 hazard[3]. Instead, dampen an absorbent pad with a mixture of water and ethanol, carefully place it over the powder to suppress dust, and wipe inward toward the center of the spill.

• Waste Segregation: Place all contaminated wipes, empty vials, and used gloves into a clearly labeled, sealable hazardous waste container.

• Disposal: 2-Amino-5-methyl-2H-pyrazin-3-one and its structural derivatives must not be discharged into the municipal sewer system due to potential aquatic toxicity. Route all solid and liquid waste for high-temperature commercial incineration in accordance with local environmental regulations and the [7].

Workflow Visualization

The following diagram illustrates the self-validating logical flow for handling this compound, from initial hazard assessment to final disposal.

Fig 1. PPE selection and operational handling workflow for 2-amino-5-methyl-2H-pyrazin-3-one.

References

• National Center for Biotechnology Information (NCBI). "OSHA Laboratory Standard - Prudent Practices in the Laboratory." National Academies Press. Retrieved from:[Link]

• National Center for Biotechnology Information (NCBI). "Working with Chemicals - Prudent Practices in the Laboratory." National Academies Press. Retrieved from:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. OSHA Laboratory Standard - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 4. fishersci.nl [fishersci.nl]
• 5. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
• 7. mastercontrol.com [mastercontrol.com]